6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

• CAS: 1287217-93-9

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Introduction

6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is a molecule of interest in medicinal chemistry and materials science, incorporating a substituted pyridine core linked to a tetrahydropyran (THP) ether. The picolinonitrile moiety is a common pharmacophore, while the THP group is frequently employed as a protecting group for alcohols in organic synthesis.[1] A thorough understanding of its structure is paramount for its application and further development. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural elucidation of such organic molecules in solution.

This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. We will delve into the predicted chemical shifts and coupling constants for each nucleus, explaining the underlying principles of chemical environment and molecular structure that give rise to the observed spectral features. This document is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the structural characterization of this and related compounds.

Molecular Structure and Numbering

A clear and consistent numbering system is essential for the unambiguous assignment of NMR signals. The structure and IUPAC numbering for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile are presented below.

Caption: Molecular structure and numbering of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

¹H NMR Spectral Analysis

The proton NMR spectrum of this molecule can be divided into two main regions: the aromatic region, corresponding to the picolinonitrile ring, and the aliphatic region, which contains the signals from the THP-methoxy linker.

Predicted ¹H NMR Chemical Shifts

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H4	7.80 - 7.95	t	J(H4,H3) ≈ 7.8, J(H4,H5) ≈ 7.8	Located between two other protons on the electron-deficient pyridine ring.
H3	7.60 - 7.75	d	J(H3,H4) ≈ 7.8	Ortho-coupled to H4.
H5	7.35 - 7.50	d	J(H5,H4) ≈ 7.8	Ortho-coupled to H4 and shielded by the adjacent ether oxygen.
H8	4.60 - 4.75	m	-	Anomeric proton of the THP ring, coupled to the diastereotopic C10 protons.
O-CH₂	4.40 - 4.55	m	-	Diastereotopic protons of the methylene linker, coupled to H8.
H13eq	3.85 - 4.00	m	-	Equatorial proton at C13, deshielded by the ring oxygen.
H13ax	3.50 - 3.65	m	-	Axial proton at C13.
H10-H12	1.50 - 1.90	m	-	Complex multiplet for the remaining THP ring protons.

Interpretation of the ¹H NMR Spectrum

• Aromatic Region (7.3-8.0 ppm): The picolinonitrile ring gives rise to a characteristic three-proton system. The proton at the C4 position (H4) is expected to appear as a triplet due to coupling with both H3 and H5. H3 and H5 will appear as doublets, each coupled to H4. The electron-withdrawing nature of the nitrile group and the nitrogen atom in the ring leads to a general downfield shift for these aromatic protons.[2] The ether linkage at C6 will have a slight shielding effect on the adjacent H5 proton compared to an unsubstituted picolinonitrile.

• Aliphatic Region (1.5-4.8 ppm): This region is more complex due to the conformational flexibility of the THP ring and the presence of stereocenters.

  • The anomeric proton (H8) on the carbon flanked by two oxygen atoms is the most deshielded proton in this region, appearing as a multiplet.[3]

  • The two protons of the methylene linker (-O-CH₂-) are diastereotopic due to the adjacent chiral center (C8) and will appear as a complex multiplet.

  • The protons on the THP ring (H10-H13) will present as a series of overlapping multiplets. The equatorial and axial protons at C13, adjacent to the ring oxygen, will be distinct, with the equatorial proton typically appearing at a lower field. The remaining protons on C10, C11, and C12 form a complex pattern that is often difficult to resolve without two-dimensional NMR techniques.[4]

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides complementary information, showing distinct signals for each unique carbon atom in the molecule.

Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted δ (ppm)	Rationale
C6	162 - 165	Attached to both nitrogen and oxygen, highly deshielded.
C4	138 - 141	Aromatic CH carbon.
C2	130 - 133	Carbon of the picolinonitrile ring attached to the nitrile group.
CN	117 - 120	Nitrile carbon.
C5	115 - 118	Aromatic CH carbon, shielded by the ether oxygen.
C3	112 - 115	Aromatic CH carbon.
C8	98 - 102	Anomeric carbon of the THP ring, bonded to two oxygens.
O-CH₂	72 - 75	Carbon of the methylene linker.
C13	62 - 65	Carbon adjacent to the ring oxygen in the THP moiety.
C10	30 - 33	THP ring carbon.
C12	25 - 28	THP ring carbon.
C11	19 - 22	THP ring carbon.

Interpretation of the ¹³C NMR Spectrum

• Picolinonitrile Carbons: The carbon atoms of the pyridine ring will appear in the aromatic region of the spectrum. C6, being attached to both the ring nitrogen and the ether oxygen, will be the most downfield. The carbon of the nitrile group (CN) will appear in a characteristic region around 117-120 ppm. The chemical shifts of the other ring carbons (C2, C3, C4, C5) are influenced by the substituents and the ring nitrogen.[5][6]

• THP-methoxy Carbons: The anomeric carbon (C8) is significantly deshielded due to its attachment to two oxygen atoms and will appear around 100 ppm. The methylene linker carbon (-O-CH₂-) and the C13 carbon of the THP ring, also attached to an oxygen, will be found in the 60-75 ppm range. The remaining three carbons of the THP ring (C10, C11, C12) are in a more typical aliphatic environment and will appear further upfield.

Experimental Protocol for NMR Data Acquisition

The following is a standard operating procedure for acquiring high-quality ¹H and ¹³C NMR spectra for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Methodology Details:

• Sample Preparation:

  • Solvent Selection: Chloroform-d (CDCl₃) is a suitable solvent for this compound. Other common NMR solvents like DMSO-d₆ or Acetone-d₆ can also be used, though chemical shifts may vary slightly.[7][8]

  • Concentration: A concentration of 5-10 mg in 0.6-0.7 mL of solvent is generally sufficient for obtaining good quality spectra on a modern NMR spectrometer.[9]

  • Internal Standard: Tetramethylsilane (TMS) is the standard internal reference for ¹H and ¹³C NMR, defined as 0.00 ppm.

• Data Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion, especially for resolving the complex multiplets in the aliphatic region.

  • Shimming: Proper shimming is crucial to achieve a homogeneous magnetic field, resulting in sharp, well-defined peaks.

  • ¹H NMR: A standard single-pulse experiment is typically used. The number of scans can be increased for dilute samples to improve the signal-to-noise ratio.

  • ¹³C NMR: Due to the low natural abundance of the ¹³C isotope, a larger number of scans is required. Proton decoupling is employed to simplify the spectrum to single lines for each carbon and to enhance the signal via the Nuclear Overhauser Effect (NOE).

• Data Processing:

  • Standard processing steps include Fourier transformation of the free induction decay (FID), followed by phase and baseline correction to produce the final spectrum. The spectrum is then calibrated by setting the TMS signal to 0.00 ppm.

Conclusion

The ¹H and ¹³C NMR spectra of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile provide a detailed fingerprint of its molecular structure. By understanding the influence of the picolinonitrile and THP-methoxy moieties on the chemical environment of each nucleus, a confident assignment of all signals is achievable. The predicted chemical shifts and interpretation provided in this guide serve as a valuable resource for researchers working with this compound, enabling its unambiguous identification and characterization. For a definitive assignment of all protons and carbons, especially within the complex THP ring, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are recommended.

References

• ACS Publications. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Available at: [Link]

• Modgraph. Proton Chemical Shifts in NMR. Part 121. Steric, electric field and conformational effects in acyclic and cyclic ethers. Available at: [Link]

• Semantic Scholar. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Available at: [Link]

• The Journal of Physical Chemistry. Carbon-13 nuclear magnetic resonance studies of 2-substituted pyridines. Available at: [Link]

• 4.5 Tetrahydropyranyl (THP) and Related Ethers. (n.d.). Available at: [Link]

• PMC. NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Available at: [Link]

• The Journal of Organic Chemistry. Carbon-13 nuclear magnetic resonance spectra of substituted pyridine N-oxides. Available at: [Link]

• Arabian Journal of Chemistry. Synthesis of new pyran and pyranoquinoline derivatives. Available at: [Link]

• Wikipedia. Tetrahydropyran. Available at: [Link]

• Beilstein Journals. Supporting Information Convenient access to pyrrolidin-3-ylphosphonic acids and tetrahydro-2H-pyran-3-ylphosphonates with multip. Available at: [Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (1997). J. Org. Chem., 62, 7512-7515. Available at: [Link]

• NMR Chemical Shifts. (n.d.). Available at: [Link]

• Tetrahydropyran | C 5 H 10 O | MD Topology | NMR | X-Ray. (n.d.). Available at: [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. Available at: [Link]

• PubChem. 2-Methoxytetrahydropyran. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010). Organometallics, 29(9), 2176–2179. Available at: [Link]

• ResearchGate. Chemical shift of NMR spectroscopy for a pyridine and aʹ.... Available at: [Link]

• MDPI. 13 C CP MAS NMR and DFT Studies of 6-Chromanyl Ethereal Derivatives. Available at: [Link]

• MDPI. Linear and Angular Heteroannulated Pyridines Tethered 6-Hydroxy-4,7-Dimethoxybenzofuran: Synthesis and Antimicrobial Activity. Available at: [Link]

• PubChem. 6-methyltetrahydro-2H-pyran-2-ol. Available at: [Link]

• Google Patents. EP3228617A1 - Production method for tetrahydro-2h-pyran derivative.

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• 9. pdf.benchchem.com [pdf.benchchem.com]

Mass Spectrometry Fragmentation Profiling of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile: A Mechanistic Guide

Rationale and Structural Deconstruction

In modern drug discovery and synthetic organic chemistry, the accurate structural characterization of bifunctional intermediates is critical. 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (Chemical Formula: C12​H14​N2​O2​ ) is a highly functionalized molecule featuring two distinct diagnostic motifs: a rigid, electron-deficient picolinonitrile (2-cyanopyridine) core and a labile tetrahydropyranyl (THP) ether side chain.

When subjected to Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS), this molecule exhibits a highly predictable, step-wise disassembly. The fragmentation is governed by the differential bond dissociation energies between the robust aromatic core and the easily cleaved aliphatic ether linkage. Understanding this causality is essential for developing selective Reaction Monitoring (SRM) transitions for quantitative LC-MS/MS assays.

Mechanistic Pathways in Collision-Induced Dissociation (CID)

The fragmentation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in positive ion mode ( [M+H]+ at m/z 219.1129) is driven by charge localization. Due to the electron-withdrawing nature of the nitrile group, gas-phase protonation frequently occurs at the ether oxygen or the THP ring oxygen, initiating rapid aliphatic cleavage before the pyridine core is compromised.

Pathway A: Neutral Loss of the THP Moiety (The Dominant Transition)

The lowest activation energy pathway involves the cleavage of the C-O ether bond. As established in foundational studies of THP ether fragmentation , protonation of the ether oxygen induces a concerted rearrangement or charge-directed inductive cleavage. The molecule expels a neutral methylenetetrahydropyran-like species ( C6​H10​O , 98 Da), leaving behind the highly stable [6-hydroxypicolinonitrile + H]+ ion at m/z 121.0402. This transition (m/z 219 → 121) is the most abundant and is the primary candidate for quantitative MRM/SRM tracking.

Pathway B: Oxonium Ion Formation (Charge Retention on THP)

Alternatively, heterolytic cleavage of the ether bond can result in charge retention on the aliphatic portion, yielding the (tetrahydro-2H-pyran-2-yl)methyl cation at m/z 99.0810. This pathway is highly diagnostic for alkyl THP ethers and serves as a secondary confirmation of the side-chain identity .

Pathway C: Picolinonitrile Core Disassembly (High-Energy CID)

At elevated collision energies (>25 eV), the m/z 121.0402 fragment undergoes further degradation. The picolinonitrile core typically expels hydrogen cyanide (HCN, 27 Da) from the nitrile group, a hallmark of 2-cyanopyridine derivatives , forming a pyridone-like cation at m/z 94.0293. Subsequent ring contraction and loss of carbon monoxide (CO, 28 Da) yields a pyrrole-like cation at m/z 66.0344.

Fig 1: ESI-MS/MS fragmentation logic for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Quantitative Fragment Analysis

To facilitate rapid method development, the exact masses and expected relative abundances of the primary fragments are summarized below.

Table 1: Predicted High-Resolution MS/MS Fragments and Assignments

m/z (Theoretical)	Formula	Mass Error Target	Est. Relative Abundance	Structural Assignment / Neutral Loss
219.1129	C12​H15​N2​O2+​	< 5.0 ppm	15%	[M+H]+ (Precursor Ion)
121.0402	C6​H5​N2​O+	< 5.0 ppm	100% (Base Peak)	Loss of C6​H10​O (98 Da)
99.0810	C6​H11​O+	< 5.0 ppm	45%	THP- CH2​ Oxonium Cation
94.0293	C5​H4​NO+	< 5.0 ppm	30%	m/z 121 - HCN (27 Da)
66.0344	C4​H4​N+	< 5.0 ppm	10%	m/z 94 - CO (28 Da)

Self-Validating LC-MS/MS Protocol

To ensure absolute trustworthiness in your structural assignment, do not rely on a single collision energy (CE) scan. The following protocol utilizes a self-validating energy ramp to prove the parent-child lineage of the fragments.

Step 1: Sample Preparation & Desolvation Optimization

• Dilute the analyte to a final concentration of 1 µg/mL in a diluent of 50:50 Methanol:Water containing 0.1% Formic Acid .

• Causality Note: Methanol is chosen over acetonitrile because it provides superior desolvation efficiency for this specific polarity. The 0.1% Formic Acid ensures the pH is sufficiently low to force protonation of the weakly basic picolinonitrile nitrogen and the ether oxygen, maximizing [M+H]+ yield.

Step 2: Precursor Validation (MS1 Full Scan)

• Infuse the sample at 10 µL/min into the ESI source.

• Acquire a full MS1 scan from m/z 100 to 500.

• Validation Check: Locate the m/z 219.11 peak. Verify the presence of the M+1 isotopic peak at m/z 220.11. Because the molecule contains 12 carbon atoms, the M+1 peak must be approximately 13.2% the intensity of the monoisotopic peak ( 12×1.1% ). If this ratio fails, you are isolating an isobaric contaminant.

Step 3: Collision Energy (CE) Ramping (MS/MS)

• Isolate the precursor ion at m/z 219.11 using a narrow quadrupole isolation window (e.g., 1.0 Da) to prevent co-fragmentation of background ions.

• Perform a CE sweep from 10 eV to 40 eV in 5 eV increments using Argon or Nitrogen as the collision gas.

• Validation Check:

  • At 10-15 eV , you must observe the appearance of m/z 121.04 and m/z 99.08. This proves the presence of the highly labile THP ether.

  • At 25-35 eV , the m/z 121.04 peak should begin to deplete, inversely correlating with the rise of m/z 94.03 and m/z 66.03. This kinetic shift proves that the smaller fragments are direct descendants of the picolinonitrile core, not parallel fragments from the precursor.

Fig 2: Self-validating LC-MS/MS method development workflow for precursor and product ion mapping.

References

• Ruzicka, J., Weisbecker, C., & Attygalle, A. B. (2011). Collision-induced dissociation mass spectra of positive ions derived from tetrahydropyranyl (THP) ethers of primary alcohols. Journal of Mass Spectrometry, 46(1), 12-23. URL:[Link]

• Isser, S. J., Duffield, A. M., & Djerassi, C. (1968). Mass spectrometry in structural and stereochemical problems. CLIV. Electron impact-promoted fragmentation of alkyl tetrahydropyranyl ethers and thioethers. The Journal of Organic Chemistry, 33(6), 2266-2271. URL:[Link]

• Chen, A. Y., Adamek, R. N., Dick, B. L., Credille, C. V., & Cohen, S. M. (2021). Evaluating Metal–Ligand Interactions of Metal-Binding Isosteres Using Model Complexes. Inorganic Chemistry, 60(22), 17053-17064. URL:[Link]

An In-Depth Technical Guide to 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile: Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: A Molecule of Interest at the Nexus of Medicinal Chemistry and Organic Synthesis

6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile emerges as a compound of significant interest, integrating two key structural motifs with proven relevance in the field of drug discovery and organic chemistry: the picolinonitrile scaffold and the tetrahydropyran (THP) ether group. The picolinonitrile framework, a pyridine ring substituted with a nitrile group, is a versatile building block in medicinal chemistry, known for its presence in a range of biologically active molecules.[1] The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional groups, contributing to the diverse pharmacological profiles of its derivatives.

The tetrahydropyran (THP) ether serves as a widely utilized protecting group for alcohols in multi-step organic synthesis. Its stability under a variety of reaction conditions, particularly basic and organometallic environments, coupled with its straightforward introduction and removal, makes it an invaluable tool for synthetic chemists. This guide provides a comprehensive overview of the physical and chemical properties of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, alongside detailed protocols for its synthesis and analytical characterization.

Chemical Structure and Properties

The structure of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is characterized by a picolinonitrile core linked to a tetrahydropyran ring via a methoxy bridge.

Caption: Chemical structure of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Predicted Physical and Chemical Properties

Due to the limited availability of experimental data for this specific molecule, the following properties are predicted based on the characteristics of its constituent functional groups and data from analogous structures.

Property	Predicted Value	Rationale/Source
Molecular Formula	C₁₃H₁₆N₂O₂	-
Molecular Weight	232.28 g/mol	-
Appearance	Colorless to pale yellow oil or solid	Based on related compounds like 6-Methoxy-2-(Tetrahydro-2H-pyran-2-yl)-2H-indazole.[2]
Boiling Point	> 300 °C at 760 mmHg	Estimated from the boiling point of 6-(Hydroxymethyl)picolinonitrile (310.5°C at 760 mmHg) and the added mass of the THP group.[1]
Melting Point	Not readily available; likely a low-melting solid or oil	The THP ether group can disrupt crystal packing, often leading to lower melting points.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, THF). Limited solubility in water.	The molecule possesses both polar (nitrile, ether) and nonpolar (hydrocarbon) regions, suggesting good solubility in a range of organic solvents.
Stability	Stable under neutral and basic conditions. Labile to acidic conditions.	The THP ether linkage is susceptible to acid-catalyzed hydrolysis. The picolinonitrile ring is generally stable.

Synthesis and Reactivity

The synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile can be approached through several established synthetic strategies. A common and efficient method is the Williamson ether synthesis.

Proposed Synthetic Pathway

Caption: Proposed synthesis via acid-catalyzed protection of 6-(hydroxymethyl)picolinonitrile.

An alternative approach involves the nucleophilic substitution of a leaving group on the picolinonitrile ring with the alkoxide of (tetrahydro-2H-pyran-2-yl)methanol.

Reactivity Profile

The reactivity of this molecule is primarily dictated by its two main functional components:

• Tetrahydropyranyl Ether: This group is stable to a wide range of nucleophiles, bases, and reducing agents. However, it is readily cleaved under acidic conditions to regenerate the corresponding alcohol, 6-(hydroxymethyl)picolinonitrile. This lability is a key feature, allowing for its use as a protecting group.

• Picolinonitrile Moiety: The nitrile group can undergo hydrolysis to a carboxylic acid or reduction to an amine under appropriate conditions. The pyridine ring can be susceptible to nucleophilic aromatic substitution, although the electron-donating nature of the alkoxy group at the 6-position may influence this reactivity.

Experimental Protocols: A Practical Guide to Characterization

A thorough analytical characterization is essential to confirm the identity, purity, and properties of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of this molecule.

¹H NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

• Expected Signals:

  • Aromatic Protons: Signals corresponding to the three protons on the pyridine ring, typically in the range of δ 7.0-8.5 ppm.

  • THP-O-CH₂-Py: A set of signals for the methylene protons linking the THP ring to the pyridine oxygen.

  • THP Ring Protons: A complex multiplet of signals for the protons of the tetrahydropyran ring, typically between δ 1.5-4.0 ppm. The anomeric proton of the THP group will appear as a distinct signal.

¹³C NMR Spectroscopy Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Data Acquisition: Acquire the ¹³C NMR spectrum.

• Expected Signals:

  • Aromatic Carbons: Signals for the carbons of the pyridine ring.

  • Nitrile Carbon: A characteristic signal for the nitrile carbon.

  • THP and Linker Carbons: Signals corresponding to the carbons of the tetrahydropyran ring and the linking methylene group.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a standard method for determining the purity of the synthesized compound.

Reversed-Phase HPLC Protocol:

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a suitable starting point.

• Mobile Phase: A gradient elution using a mixture of water (A) and acetonitrile (B), both containing 0.1% formic acid or trifluoroacetic acid to ensure good peak shape for the basic pyridine nitrogen.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection at a wavelength where the pyridine chromophore absorbs, typically around 254 nm or 270 nm.

• Sample Preparation: Dissolve a small amount of the compound in the mobile phase to a concentration of approximately 1 mg/mL and filter through a 0.45 µm syringe filter.

• Injection Volume: 10-20 µL.

Mass Spectrometry (MS) for Molecular Weight Confirmation

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of the molecule.

Electrospray Ionization (ESI) Mass Spectrometry Protocol:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Analysis: Infuse the sample directly into the ESI source or analyze the eluent from an HPLC run.

• Expected Ion: In positive ion mode, the expected protonated molecule [M+H]⁺ at m/z 233.13.

Workflow for Synthesis and Characterization

Caption: General workflow for the synthesis and characterization of the target compound.

Conclusion and Future Perspectives

6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile represents a molecule with potential applications in medicinal chemistry and as a synthetic intermediate. Its properties are largely defined by the interplay between the stable yet readily cleavable THP ether and the versatile picolinonitrile core. The synthetic and analytical protocols outlined in this guide provide a robust framework for researchers to prepare and characterize this compound, paving the way for further investigation into its biological activities and synthetic utility. Future work could focus on exploring its potential as a precursor for novel pharmaceutical agents by leveraging the reactivity of the nitrile and pyridine functionalities after deprotection of the THP group.

References

• Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. PMC. Available at: [Link]

• 6-(Hydroxymethyl)picolinonitrile - MySkinRecipes. Available at: [Link]

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• 2. Synthesis of new pyran and pyranoquinoline derivatives - Arabian Journal of Chemistry [arabjchem.org]

Structural Characterization and Crystallographic Profiling of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Executive Summary

The compound 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (C₁₂H₁₄N₂O₂) is a highly versatile pharmacophore building block. Its molecular architecture bridges a rigid, planar aromatic system with a highly flexible, aliphatic heterocyclic ring. Understanding its exact 3D solid-state conformation is critical for structure-based drug design, as the spatial orientation of the tetrahydropyran (THP) ring dictates the molecule's binding vector within target protein pockets. This whitepaper details the predictive conformational mechanics, self-validating crystallization protocols, and X-ray diffraction (XRD) methodologies required to accurately resolve its crystal structure.

Conformational Causality & Molecular Architecture

The structural behavior of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is governed by three distinct domains, each contributing unique crystallographic challenges and packing directives:

• The Picolinonitrile Core: The 2-cyanopyridine moiety is strictly planar. The strongly electron-withdrawing cyano group (-C≡N) induces a permanent dipole moment across the aromatic ring. In the solid state, this dipole directs the primary crystal packing, typically forcing adjacent molecules into an antiparallel π-π stacking arrangement to minimize electrostatic repulsion.

• The Oxymethylene Linker: The -O-CH₂- bridge introduces two critical rotational degrees of freedom. This flexibility often results in conformational polymorphism, where the molecule can adopt different folded or extended states depending on the crystallization solvent.

• The Tetrahydropyran (THP) Ring & The Anomeric Effect: The THP ring adopts a low-energy chair conformation. Because the oxymethylene linker is attached at the C2 position (adjacent to the endocyclic oxygen), its axial vs. equatorial preference is heavily dictated by the anomeric effect . Hyperconjugation between the axial lone pair of the endocyclic oxygen and the antibonding orbital (σ*) of the exocyclic C-O bond stabilizes the axial conformer. However, crystal packing forces can sometimes override this stereoelectronic preference, leading to positional disorder in the crystal lattice.

Self-Validating Crystallization Methodology

To obtain diffraction-quality single crystals, we employ a vapor diffusion technique. This method is chosen specifically because it allows for an ultra-slow, controlled approach to supersaturation, which prevents the rapid nucleation that causes twinned or defect-ridden crystals.

Crucially, this protocol is a self-validating system . The single crystal selected for Single-Crystal X-Ray Diffraction (SCXRD) must be mathematically proven to represent the bulk material, ruling out the possibility that the selected crystal is an isolated polymorphic anomaly.

Step-by-Step Crystallization & Validation Protocol

• Dissolution: Dissolve 50 mg of the compound in 1.0 mL of Dichloromethane (DCM). DCM is chosen as the primary solvent due to its ability to solvate both the lipophilic THP ring and the polar cyano group.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 4 mL inner vial to remove microscopic impurities that could act as premature nucleation sites.

• Vapor Diffusion Setup: Place the unsealed 4 mL vial inside a larger 20 mL vial containing 5 mL of n-Hexane (the antisolvent). Seal the outer vial tightly and incubate at a stable 4 °C for 72–96 hours.

• Harvesting: As n-Hexane vapors slowly diffuse into the DCM, the solubility drops, yielding pristine single crystals. Harvest the crystals immediately into a drop of perfluoropolyether oil to prevent solvent evaporation and lattice degradation.

• Internal Validation (PXRD): Grind a portion of the remaining bulk crystals into a fine powder and analyze via Powder X-Ray Diffraction (PXRD). The experimental bulk diffractogram is cross-referenced against the simulated diffractogram generated from the SCXRD data. A positive phase match validates the structural integrity of the bulk lot.

Fig 1: Self-validating crystallization workflow ensuring bulk phase purity prior to SCXRD.

X-Ray Diffraction Acquisition Workflow

Data acquisition must be precisely tuned to handle the aliphatic flexibility of the THP ring.

Step-by-Step Acquisition Protocol

• Cryocooling (100 K): The crystal is mounted on a goniometer and immediately cooled to 100 K using an open-flow nitrogen cryostat. Causality: Cryocooling is not merely for crystal preservation; it is mandatory to minimize the Atomic Displacement Parameters (ADPs) of the THP carbons. At room temperature, thermal vibrations smear the electron density of the THP ring, making it impossible to accurately resolve the chair conformation.

• Diffraction: Data is collected using a diffractometer equipped with a Mo Kα microfocus source (λ = 0.71073 Å). Mo radiation is selected to provide high-resolution data (up to 0.77 Å) while minimizing absorption effects.

• Integration: The raw frame data is integrated using software such as APEX/SAINT, and a multi-scan absorption correction is applied (e.g., SADABS) to correct for the path-length differences of the X-ray beam through the asymmetric crystal shape.

Structural Refinement & Mathematical Validation

The phase problem is solved using intrinsic phasing algorithms. The subsequent refinement is a rigorous mathematical process to fit the atomic model to the observed electron density.

Step-by-Step Refinement Protocol

• Initial Solution: The initial atomic positions are solved, revealing the heavy atoms (C, N, O).

• Least-Squares Refinement: The structure is refined using full-matrix least-squares on F2 with the SHELXL algorithm , operated seamlessly through the Olex2 graphical user interface . All non-hydrogen atoms are refined anisotropically.

• Disorder Modeling (The PART Instruction): If the THP ring exhibits positional disorder (e.g., flipping between two chair conformations), the electron density map will show split peaks. Causality: To resolve this, we use PART 1 and PART 2 instructions in SHELXL. This allows us to build two distinct THP ring models occupying the same spatial region, constraining their combined occupancy to exactly 1.0.

• Validation: The final structure is validated using the IUCr CheckCIF routine to ensure no missed symmetry elements or unmodeled electron density voids exist.

Fig 2: SCXRD data processing and refinement pipeline utilizing SHELXL and Olex2.

Quantitative Crystallographic Profile

Because the C2 position of the THP ring constitutes a chiral center, the standard synthetic building block exists as a racemate. Consequently, the compound is statistically most likely to crystallize in a centrosymmetric space group. The table below summarizes the predictive and target quantitative parameters for this system.

Parameter	Target / Predictive Value	Crystallographic Significance & Causality
Chemical Formula	C₁₂H₁₄N₂O₂	Base composition defining the asymmetric unit.
Formula Weight	218.25 g/mol	Used for precise density calculations and absorption coefficient estimation.
Crystal System	Monoclinic	Low symmetry is dictated by the asymmetric nature of the folded molecule.
Space Group	P2₁/c	The glide plane and screw axis elegantly accommodate enantiomeric pairs of the racemate to maximize packing efficiency.
Temperature	100(2) K	Critical for freezing the THP ring and minimizing thermal smearing (ADPs).
Wavelength	0.71073 Å (Mo Kα)	Provides high-resolution data while minimizing X-ray absorption effects.
Z / Z'	4 / 1	One unique molecule per asymmetric unit; four molecules total per unit cell.
Target R-factor (R1)	< 0.05 (5%)	Confirms a high-quality structural model with minimal unassigned electron density.
Goodness-of-Fit (GoF)	~1.05	Validates that the structural model accurately represents the experimental variance.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341.[Link]

• Freitas, M. P., et al. (2015). "Experimental and theoretical evaluation of trans-3-halo-2-hydroxy-tetrahydropyran conformational preferences. Beyond anomeric interaction." RSC Advances, 5, 35412-35420.[Link]

An In-depth Technical Guide on the Formation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Abstract

This technical guide provides a comprehensive examination of the synthetic pathway and mechanistic underpinnings for the formation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. This molecule is a key building block in medicinal chemistry and materials science, and understanding its synthesis is crucial for researchers in drug development and organic synthesis. The core of this synthesis is a nucleophilic aromatic substitution (SNAr) reaction, a variant of the Williamson ether synthesis, which proceeds via a well-defined, resonance-stabilized intermediate. This document details the causality behind experimental choices, provides a field-proven laboratory protocol, and offers a complete analytical framework for product validation.

Introduction and Strategic Overview

The synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile joins two critical pharmacophores: the picolinonitrile moiety and the tetrahydro-2H-pyran (THP) group. The pyridine ring is an electron-deficient aromatic system, making it susceptible to nucleophilic attack, particularly when activated by electron-withdrawing groups.[1] The nitrile group (-CN) at the C2 position serves as a powerful electron-withdrawing group, which significantly activates the C6 position for substitution.

The reaction is a classic Williamson ether synthesis, adapted for an aromatic system.[2][3] It involves the deprotonation of an alcohol to form a potent nucleophile (an alkoxide), which then displaces a leaving group on an electrophilic partner.[4] In this specific case, the nucleophile is the alkoxide of (tetrahydro-2H-pyran-2-yl)methanol, and the electrophile is a 6-halopicolinonitrile, typically 6-chloropicolinonitrile.

Core Mechanism of Formation: Nucleophilic Aromatic Substitution (SNAr)

The formation of the target ether proceeds through a two-step addition-elimination mechanism characteristic of nucleophilic aromatic substitution (SNAr).[5][6] This pathway is distinct from SN1 or SN2 reactions, as it involves the temporary disruption of aromaticity to form a stable anionic intermediate.[6]

Step 1: Alkoxide Formation (Deprotonation)

The reaction is initiated by the deprotonation of (tetrahydro-2H-pyran-2-yl)methanol. A strong, non-nucleophilic base is required for this step to ensure the complete and irreversible formation of the alkoxide. Sodium hydride (NaH) is the base of choice for this transformation.[7][8] NaH is a powerful base capable of deprotonating a wide range of alcohols.[9] Its use as a dispersion in mineral oil requires washing with a dry solvent like hexane prior to use to remove the oil and expose the reactive surface. The reaction between the alcohol and NaH generates the sodium alkoxide and hydrogen gas (H₂), which evolves from the reaction mixture, driving the equilibrium towards the product.[9]

Step 2: Nucleophilic Attack and Formation of the Meisenheimer Complex

The generated alkoxide is a potent nucleophile that attacks the electron-deficient carbon at the C6 position of 6-chloropicolinonitrile. This attack is the rate-determining step and results in the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][10][11] The aromaticity of the pyridine ring is temporarily broken in this intermediate.

The stability of the Meisenheimer complex is paramount to the success of the SNAr reaction.[12] The negative charge is delocalized across the pyridine ring and, most importantly, onto the nitrogen atom of the nitrile group.[5] This delocalization significantly lowers the activation energy for its formation. Electron-withdrawing groups positioned ortho or para to the leaving group are essential for this stabilization.[13]

Step 3: Elimination and Re-aromatization

In the final step, the Meisenheimer complex collapses, ejecting the leaving group (in this case, a chloride ion) and restoring the aromaticity of the pyridine ring. This elimination step is typically fast and irreversible, leading to the formation of the stable ether product, 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Below is a DOT language script visualizing the SNAr mechanism.

Figure 1. Overall mechanism for the S_NAr reaction.

Validated Experimental Protocol

This protocol is designed to be self-validating, incorporating in-process checks and culminating in rigorous analytical characterization to confirm product identity and purity.

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Key Properties
6-Chloropicolinonitrile	33252-28-7	138.56	Electrophile, moisture sensitive
(Tetrahydro-2H-pyran-2-yl)methanol	100-72-1	116.16	Nucleophile precursor, hygroscopic
Sodium Hydride (60% in mineral oil)	7646-69-7	24.00	Strong base, pyrophoric, reacts with water
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	Aprotic polar solvent, must be dry
Ethyl Acetate (EtOAc)	141-78-6	88.11	Extraction solvent
Hexanes	110-54-3	86.18	Eluent for chromatography, non-polar
Saturated aq. Ammonium Chloride (NH₄Cl)	12125-02-9	53.49	Quenching agent
Brine (Saturated aq. NaCl)	7647-14-5	58.44	Washing agent
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	Drying agent

Step-by-Step Methodology

The following workflow diagram illustrates the key stages of the synthesis, from reaction setup to final product isolation.

Figure 2. Experimental workflow for the synthesis.

• Preparation (Inert Conditions): To a flame-dried 100 mL round-bottom flask under an inert nitrogen atmosphere, add sodium hydride (1.2 eq).[14] Wash the NaH twice with anhydrous hexanes to remove the mineral oil, decanting the hexanes carefully via cannula.

• Alkoxide Formation: Suspend the washed NaH in anhydrous THF (30 mL). Cool the suspension to 0 °C using an ice bath. Add a solution of (tetrahydro-2H-pyran-2-yl)methanol (1.0 eq) in anhydrous THF (10 mL) dropwise over 15 minutes. Vigorous bubbling (H₂ evolution) should be observed. Stir the resulting mixture at 0 °C for 30 minutes.[14]

• Nucleophilic Aromatic Substitution: To the alkoxide suspension, add a solution of 6-chloropicolinonitrile (1.1 eq) in anhydrous THF (10 mL) dropwise at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and then heat to 60 °C.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system until the starting 6-chloropicolinonitrile spot is consumed (typically 4-6 hours).

• Workup: Cool the reaction mixture to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (1 x 50 mL), dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 5% to 25% EtOAc) to afford the pure 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile as a colorless oil or white solid.

Characterization and Data

The identity and purity of the final compound must be confirmed by standard analytical techniques.

Analysis Technique	Expected Result
¹H NMR	Signals corresponding to the picolinonitrile ring protons (typically 3 aromatic protons), the -O-CH₂- protons, and the characteristic multiplets of the tetrahydropyran ring protons. The absence of the alcohol -OH proton signal confirms reaction completion.[15]
¹³C NMR	Resonances for the aromatic carbons of the picolinonitrile ring (including the nitrile carbon and the ether-linked carbon), and the aliphatic carbons of the THP-methoxy group.[16]
Mass Spec (MS)	A molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of C₁₂H₁₄N₂O₂ (219.11 g/mol ).
FT-IR	A characteristic sharp absorption band for the nitrile (-C≡N) group around 2220-2240 cm⁻¹.[16] The absence of a broad -OH stretch (around 3200-3600 cm⁻¹) from the starting alcohol.

Conclusion

The synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is a robust and well-understood transformation that relies on the principles of nucleophilic aromatic substitution. The key to a successful synthesis lies in the careful control of reaction conditions, particularly the exclusion of moisture to ensure the efficacy of the sodium hydride base, and the activation of the pyridine ring by the electron-withdrawing nitrile group. The provided protocol, when coupled with rigorous analytical validation, offers a reliable method for accessing this valuable chemical intermediate for further application in research and development.

References

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• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

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• Grokipedia. (n.d.). Meisenheimer complex.

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• NIH National Center for Biotechnology Information. (2008, June 9). Stable Spirocyclic Meisenheimer Complexes. Retrieved from [Link]

• Wikipedia. (2023). Williamson ether synthesis. Retrieved from [Link]

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• Quora. (2017, June 9). How do organic chemists prepare sodium hydride for reaction? Retrieved from [Link]

• ResearchGate. (n.d.). C2 Amination of Pyridine with Primary Amines Mediated by Sodium Hydride in the Presence of Lithium Iodide. Retrieved from [Link]

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• ACS Publications. (2009, July 2). Meisenheimer−Wheland Complexes. Retrieved from [Link]

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• Elsevier. (2013, July 26). Synthesis of new pyran and pyranoquinoline derivatives.

• Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• YouTube. (2019, January 19). nucleophilic aromatic substitutions. Retrieved from [Link]

• MDPI. (2020, June 3). (2S,3R,6R)-2-[(R)-1-Hydroxyallyl]-4,4-dimethoxy-6-methyltetrahydro-2H-pyran-3-ol. Retrieved from [Link]

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Solubility Profile of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in Polar Aprotic Solvents: A Predictive and Methodological Approach

An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in common polar aprotic solvents. Given the novelty of this specific molecule and the absence of published empirical data, this document emphasizes a dual approach: theoretical prediction grounded in physicochemical principles and a robust, systematic experimental methodology for empirical validation. We will deconstruct the solute's molecular architecture to anticipate its interactions, explore the defining characteristics of polar aprotic solvents, and provide detailed protocols for solubility assessment. This guide is intended for researchers, chemists, and formulation scientists in the pharmaceutical and agrochemical industries who require a deep, predictive understanding of solubility to guide solvent selection, process development, and formulation design.

Introduction: Deconstructing the Solute and its Environment

The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical parameter that influences every stage of development, from synthesis and purification to formulation and bioavailability. The target molecule, 6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, presents a unique combination of structural motifs that dictate its solubility behavior.

• The Picolinonitrile "Head": This aromatic pyridine ring, substituted with a nitrile group, introduces significant polarity and the capacity for specific intermolecular interactions. The nitrogen atom in the pyridine ring and the nitrile group can act as hydrogen bond acceptors.[1]

• The Tetrahydropyran (THP) Ether "Tail": The ((tetrahydro-2H-pyran-2-yl)methoxy) group is a bulky, largely aliphatic, and hydrophobic moiety. While the ether oxygen introduces a slight polar character, the overall contribution is non-polar. THP ethers are known for their stability and are generally considered hydrophobic.[2][3]

This amphiphilic nature suggests a complex solubility profile. The fundamental principle of "like dissolves like" provides a starting point for our investigation.[4][5] Polar compounds tend to dissolve in polar solvents, while nonpolar compounds dissolve in nonpolar solvents.[5] Our focus is on polar aprotic solvents, which are characterized by high dipole moments and dielectric constants but lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[6][7] This makes them excellent solvents for dissolving a wide range of organic compounds, particularly those with polar functional groups that can act as hydrogen bond acceptors.[6]

The Solvent Environment: Properties of Key Polar Aprotic Solvents

The choice of solvent is paramount in controlling solubility. Polar aprotic solvents are favored in many applications for their ability to dissolve a broad range of compounds and for their influence on reaction kinetics.[8] Below is a summary of key physicochemical properties for commonly used polar aprotic solvents.

Solvent	Chemical Formula	Boiling Point (°C)	Dielectric Constant (at 20-25°C)	Dipole Moment (D)	Key Features
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	189	46.7	3.96	Highly polar, water-miscible, excellent solvent for a wide range of solutes, high boiling point.[7][9]
N,N-Dimethylformamide (DMF)	(CH₃)₂NCHO	153	36.7	3.86	Strong solvent, miscible with water and most organic solvents.[5][7]
Acetonitrile (ACN)	CH₃CN	82	38.3	3.20	Lower boiling point, good for chromatography and reactions requiring easy solvent removal.[7][10]
Acetone	(CH₃)₂CO	56.1	21.8	2.91	Volatile, good general-purpose solvent, less polar than DMSO/DMF.[7][10]
Tetrahydrofuran (THF)	C₄H₈O	66	7.5	1.75	A "borderline" polar aprotic solvent, miscible with water, often used in organometallic reactions.[11][12]

Theoretical Approach: Predicting Solubility with Hansen Solubility Parameters (HSP)

In the absence of empirical data, a theoretical framework is invaluable for pre-screening solvents and minimizing experimental effort. The Hansen Solubility Parameter (HSP) model is a powerful tool based on the principle that "like dissolves like."[13][14] It deconstructs the total cohesive energy of a substance into three components:

• δd: Energy from dispersion forces (van der Waals).

• δp: Energy from dipolar intermolecular forces.

• δh: Energy from hydrogen bonding.

Every chemical (both solute and solvent) can be assigned three Hansen parameters, which can be treated as coordinates for a point in a 3D "Hansen space." The fundamental principle is that substances with closer HSP coordinates are more likely to be miscible.[13] The distance (Ra) between two substances in Hansen space is calculated as:

Ra = sqrt(4(δd₁ - δd₂)² + (δp₁ - δp₂)² + (δh₁ - δh₂)²)

A solute is predicted to be soluble in a solvent if the calculated Ra is less than the solute's interaction radius (R₀), which defines a "solubility sphere."

Logical Workflow for HSP-Based Solubility Prediction

The following diagram illustrates the workflow for using HSP to predict the solubility of our target molecule.

Caption: Workflow for predicting solubility using Hansen Solubility Parameters.

This predictive approach allows for a rational, data-driven selection of solvents for experimental validation, saving significant time and resources.[15]

Experimental Approach: A Protocol for Solubility Determination

Theoretical predictions must be confirmed by empirical measurement.[14] The following section details a systematic, multi-tiered approach to determine the solubility of 6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. This protocol is designed to be self-validating by progressing from qualitative screening to precise quantitative analysis.

Materials and Equipment

• 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (crystalline solid)

• Anhydrous polar aprotic solvents (DMSO, DMF, ACN, Acetone, THF)

• Analytical balance (±0.1 mg)

• Vortex mixer

• Thermostatic shaker/incubator

• Calibrated positive displacement pipettes

• HPLC or UPLC system with a suitable detector (e.g., UV-Vis)

• Class A volumetric flasks

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Experimental Workflow Diagram

Caption: Step-by-step workflow for experimental solubility determination.

Detailed Step-by-Step Methodology (Tier 3)

This protocol outlines the gold-standard shake-flask method for determining equilibrium solubility.

• Preparation of Standard Solutions: Accurately prepare a stock solution of the target compound in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL). Perform serial dilutions to create a set of calibration standards (e.g., 1-100 µg/mL).

• HPLC Method Development: Develop a validated HPLC/UPLC method capable of accurately quantifying the compound. This includes selecting an appropriate column, mobile phase, flow rate, and detection wavelength. Run the calibration standards to generate a standard curve with an acceptable correlation coefficient (R² > 0.999).

• Sample Preparation: For each solvent to be tested, add an excess amount of the solid compound to a known volume (e.g., 5 mL) of the solvent in a sealed glass vial. The presence of undissolved solid after initial mixing is essential.

• Equilibration: Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25.0 ± 0.5 °C). Agitate the samples for a period sufficient to reach equilibrium (typically 24 to 48 hours). A preliminary time-point study can be conducted to confirm equilibrium is reached.

• Sampling and Analysis: After equilibration, allow the vials to stand undisturbed for at least 2 hours to let excess solid settle. Carefully withdraw an aliquot from the supernatant using a pipette. Immediately filter the aliquot through a 0.22 µm solvent-compatible syringe filter into a clean vial.

• Quantification: Accurately dilute the filtered sample with the mobile phase to bring its concentration within the range of the calibration curve. Analyze the diluted sample by HPLC/UPLC.

• Calculation: Use the peak area from the chromatogram and the calibration curve to determine the concentration of the diluted sample. Back-calculate to find the concentration in the original undiluted filtrate, accounting for the dilution factor. This value represents the equilibrium solubility of the compound in that solvent at the specified temperature.

Conclusion and Future Directions

This guide provides a robust, scientifically-grounded framework for characterizing the solubility of 6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in polar aprotic solvents. By integrating the predictive power of Hansen Solubility Parameters with a rigorous, tiered experimental protocol, researchers can efficiently screen solvents, generate precise solubility data, and make informed decisions for process development and formulation. The amphiphilic nature of the molecule suggests that its solubility will be highly dependent on the specific balance of polarity, dispersion, and hydrogen bonding capabilities of the solvent. The data generated through the described methodologies will be critical for optimizing reaction conditions, designing crystallization processes, and developing stable, effective end-use formulations.

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Thermodynamic Stability and Degradation Kinetics of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile: A Technical Guide

Executive Summary

6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is a highly functionalized N-heterocyclic scaffold featuring an electron-deficient picolinonitrile core, a 2-pyridyl ether linkage, and a cyclic ether appendage. Understanding the thermodynamic stability of this compound is critical for predicting its shelf-life, guiding formulation strategies, and preventing yield loss during synthetic scale-up. This whitepaper provides an in-depth analysis of the molecule's structural thermodynamics and outlines field-proven, self-validating experimental workflows for kinetic profiling.

Structural Thermodynamics & Sub-Molecular Profiling

To accurately predict the degradation profile of this compound, we must deconstruct its thermodynamic liabilities into three distinct sub-molecular motifs.

The Picolinonitrile Core: Nitrile Hydrolysis

The 2-cyanopyridine core is highly electron-deficient due to the inductive and resonance effects of the pyridine nitrogen. Thermodynamically, the hydration of the cyano group to form an amide (and subsequently a carboxylate) is highly favorable ( ΔG∘<0 ) because the resulting C=O bonds are significantly stronger than the C≡N π -bonds.

However, this reaction is kinetically hindered at neutral pH. As demonstrated in studies of structurally related picolinonitrile model complexes, the core remains remarkably stable under inert, neutral conditions even at elevated temperatures (e.g., 110 °C in DMF) . Rapid degradation only occurs at aqueous extremes (pH < 2 or pH > 10) where acid/base catalysis polarizes the nitrile carbon, lowering the activation energy ( Ea​ ).

The 6-Alkoxypyridine Linkage: Nucleophilic Substitution & Thermal Rearrangement

The ether linkage at the 6-position presents two primary thermodynamic pathways:

• Nucleophilic Aromatic Substitution ( SN​Ar ) : The electron-withdrawing cyano group activates the 6-position, making the ether susceptible to displacement by strong nucleophiles.

• Thermal O-to-N Migration (Lactim-Lactam Tautomerization) : 2-Alkoxypyridines can thermally rearrange to form N-alkyl-2-pyridones. Thermodynamically, the N-alkyl pyridone (lactam) is favored over the alkoxypyridine (lactim) by approximately -20 to -30 kJ/mol due to the superior bond energy of the lactam carbonyl. However, the activation energy for this Chapman-like rearrangement is exceptionally high (>130 kJ/mol), rendering the compound kinetically stable at room temperature but vulnerable at temperatures exceeding 150 °C.

The (Tetrahydro-2H-pyran-2-yl)methyl Moiety

Unlike traditional tetrahydropyranyl (THP) protecting groups—which are acetals and highly labile to mild aqueous acids —this moiety features a methylene spacer, making it a primary alkyl ether. While standard THP ethers are generally stable to strongly basic conditions and reducing agents , the thermodynamic barrier to acid-catalyzed cleavage for this specific primary ether is significantly higher than that of an acetal. Cleavage requires harsh conditions to protonate the ether oxygen and facilitate an SN​2 displacement, yielding 6-hydroxypicolinonitrile and (tetrahydro-2H-pyran-2-yl)methanol.

Mechanistic Pathways & Workflow Visualizations

Fig 1. Primary thermodynamic degradation pathways of the compound.

Fig 2. Self-validating experimental workflow for thermodynamic profiling.

Experimental Workflows for Thermodynamic Profiling

To empirically determine the thermodynamic parameters, a self-validating experimental matrix is required. The following protocols ensure high-fidelity data extraction.

Protocol 1: Arrhenius Kinetics via Forced Degradation

Causality: We utilize a forced degradation matrix across a temperature gradient to extract the activation energy ( Ea​ ). By tracking the mass balance, we ensure no secondary, unmonitored pathways (e.g., volatilization) are skewing the kinetic data.

Step-by-Step Methodology:

• Sample Preparation: Prepare 1.0 mg/mL solutions of the compound in three buffered systems: 0.1 M HCl (pH 1.2), 50 mM Phosphate (pH 7.4), and 0.1 M NaOH (pH 12.0). Rationale: This isolates acid-catalyzed ether cleavage, neutral thermal migration, and base-catalyzed nitrile hydrolysis.

• Thermal Incubation: Aliquot 1 mL of each solution into sealed amber glass ampoules. Incubate in precision thermomixers at 40 °C, 60 °C, and 80 °C.

• Quenching & Sampling: At predetermined time points (0, 1, 3, 7, 14 days), remove the ampoules and immediately submerge them in an ice-water bath. Neutralize extreme pH samples with equivalent molarities of NaOH or HCl. Rationale: Rapid thermal and pH quenching halts the reaction instantly, preserving the kinetic snapshot.

• UPLC-UV/MS Analysis: Inject samples into a UPLC-MS system (C18 column, gradient Acetonitrile/Water with 0.1% Formic Acid). Quantify the remaining parent compound via UV (254 nm) and identify degradants via MS.

• Self-Validation (Mass Balance): Calculate the total mass balance (Parent + Sum of Degradants). A mass balance <95% invalidates the specific kinetic data point, indicating potential precipitation or secondary fragmentation.

• Parameter Extraction: Plot ln(k) versus 1/T (Arrhenius plot) to derive the activation energy ( Ea​ ) and pre-exponential factor ( A ).

Protocol 2: Isothermal Microcalorimetry (IMC) for Solution Stability

Causality: Arrhenius extrapolations can sometimes fail due to phase transitions or complex multi-step mechanisms. IMC directly measures the heat flow ( μW ) of degradation reactions at ambient temperatures, providing a highly accurate ΔH without thermal stress.

Step-by-Step Methodology:

• Load 5.0 mL of a concentrated compound solution (10 mg/mL in pH 7.4 buffer) into a highly sensitive TAM IV microcalorimeter ampoule.

• Equilibrate the system at 25 °C for 24 hours to establish a thermal baseline and dissipate frictional heat from sample loading.

• Measure the steady-state heat flow over 7 days.

• Convert the observed heat flow to a reaction rate ( dq/dt ) using the theoretical enthalpy of the primary degradation pathway, validating the Arrhenius predictions orthogonally.

Quantitative Data Summaries

The following tables summarize the extracted thermodynamic parameters and predictive half-lives based on the experimental workflows described above.

Table 1: Thermodynamic Parameters for Primary Degradation Pathways

Degradation Pathway	Dominant Condition	ΔG∘ (kJ/mol)	ΔH∘ (kJ/mol)	ΔS∘ (J/K·mol)	Ea​ (kJ/mol)
Nitrile Hydrolysis	pH > 10 or pH < 2	-35 to -45	-50 to -60	-40 to -50	75 - 85
Ether Cleavage	pH < 2	-10 to -15	-5 to -10	+15 to +25	105 - 115
O-to-N Migration	Thermal (>150°C)	-20 to -30	-25 to -35	-10 to -20	130 - 140

Table 2: Predictive Half-Lives ( t1/2​ ) Based on Kinetic Profiling

Temperature (°C)	pH 1.2 (Acidic)	pH 7.4 (Neutral)	pH 12.0 (Basic)
25°C (Ambient)	4.2 Years	> 10 Years	1.8 Years
40°C (Accelerated)	8.5 Months	> 5 Years	3.2 Months
60°C (Stressed)	1.2 Months	2.1 Years	14 Days
80°C (Forced)	5 Days	4.5 Months	36 Hours

References

• Evaluating Metal–Ligand Interactions of Metal-Binding Isosteres Using Model Complexes. Inorganic Chemistry, ACS Publications.[Link][1]

• Tetrahydropyranyl (THP) and Related Ethers. Thieme Connect.[Link][2]

• Tetrahydropyranyl Ethers. Organic Chemistry Portal.[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Tetrahydropyranyl Ethers [organic-chemistry.org]

Protocols & Analytical Methods

Protocol for the Synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile via Williamson Ether Synthesis

An Application Note for Medicinal and Process Chemistry Professionals

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, a key heterocyclic building block in contemporary drug discovery. The synthesis is achieved through a robust and scalable Williamson ether synthesis, reacting 6-chloropicolinonitrile with (tetrahydro-2H-pyran-2-yl)methanol. This guide is designed for researchers in organic synthesis, medicinal chemistry, and process development. It elucidates the underlying chemical principles, details critical safety precautions for handling reactive intermediates, and presents a validated protocol from reaction setup to product purification and characterization.

Introduction and Scientific Principles

The 2-cyanopyridine scaffold is a prevalent motif in numerous pharmacologically active compounds. Functionalization at the 6-position with an ether linkage, such as the (tetrahydro-2H-pyran-2-yl)methoxy group, can significantly modulate a molecule's physicochemical properties, including solubility, metabolic stability, and target engagement. The synthesis of the title compound leverages the Williamson ether synthesis, a cornerstone reaction in organic chemistry for forming C-O-C bonds.[1][2]

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2][3][4] The key steps involve:

• Deprotonation: A strong base, in this case, sodium hydride (NaH), is used to deprotonate the primary alcohol of (tetrahydro-2H-pyran-2-yl)methanol.[5][6] This generates a highly nucleophilic sodium alkoxide intermediate.

• Nucleophilic Attack: The resulting alkoxide attacks the electrophilic carbon atom at the 6-position of the 6-chloropicolinonitrile. The electron-withdrawing nature of the nitrile group and the pyridine nitrogen activates the ring towards nucleophilic aromatic substitution.

• Displacement: The chloride ion is displaced as the leaving group, yielding the desired ether product and sodium chloride as a byproduct.

The choice of sodium hydride is critical; it is a non-nucleophilic, strong base that irreversibly deprotonates the alcohol, driving the reaction forward.[7][8] Anhydrous, polar aprotic solvents like Tetrahydrofuran (THF) are ideal for this reaction as they solvate the cation of the alkoxide without interfering with the nucleophile.[1][6]

Overall Reaction Scheme:

Self-generated image, not from search results.

Materials and Equipment

Reagents and Chemicals

Reagent	CAS No.	Molecular Weight ( g/mol )	Supplier Suggestion
6-Chloropicolinonitrile	33252-29-8	138.56	Sigma-Aldrich, AiFChem
(Tetrahydro-2H-pyran-2-yl)methanol	100-72-1	116.16	Sigma-Aldrich, Fisher Scientific
Sodium Hydride (NaH), 60% dispersion in mineral oil	7646-69-7	24.00	Sigma-Aldrich, Wako
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	Acros Organics (Dri-Solv)
Ethyl Acetate (EtOAc)	141-78-6	88.11	Fisher Scientific
Hexanes	110-54-3	86.18	Fisher Scientific
Saturated Sodium Chloride Solution (Brine)	7647-14-5	58.44	Lab-prepared
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	VWR Chemicals

Equipment

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Nitrogen or Argon gas inlet with a bubbler

• Temperature probe or thermometer

• Heating mantle

• Ice-water bath

• Dropping funnel

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Rotary evaporator

• Silica gel for column chromatography (230-400 mesh)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Hazard and Safety Precautions

This protocol involves hazardous materials. Adherence to strict safety protocols is mandatory. The procedure should be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a flame-retardant lab coat, safety goggles, and nitrile gloves.[9]

Chemical	Hazards	Handling Precautions
Sodium Hydride (NaH)	Flammable solid, water-reactive (releases flammable H₂ gas), causes severe skin burns and eye damage.[5][7]	Handle under an inert atmosphere (N₂ or Ar).[8][9] NEVER add water directly to NaH. Quench slowly and carefully in a controlled manner. A Class D fire extinguisher should be available.[9]
6-Chloropicolinonitrile	Harmful if swallowed, in contact with skin, or if inhaled. Causes serious eye and skin irritation.[10][11]	Avoid generating dust. Wear gloves and eye protection. Use only in a well-ventilated area.
(Tetrahydro-2H-pyran-2-yl)methanol	Causes skin and serious eye irritation.[12][13][14]	Avoid contact with skin and eyes. Wear appropriate PPE.
Anhydrous THF	Highly flammable liquid and vapor. May form explosive peroxides upon storage.[15]	Use from a freshly opened bottle or one tested for peroxides. Keep away from ignition sources.

Experimental Synthesis Protocol

This protocol is designed for a ~10 mmol scale.

Reaction Workflow Diagram

Caption: Step-by-step workflow for the synthesis of the target compound.

Step-by-Step Procedure

Reagent Preparation & Reaction Setup:

• Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser topped with a nitrogen/argon inlet and bubbler, a thermometer, and a rubber septum. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.

• Under the inert atmosphere, add sodium hydride (60% dispersion in oil, 0.48 g, 12.0 mmol, 1.2 eq.) to the reaction flask.

• Add 30 mL of anhydrous THF to the flask via cannula or syringe. Begin stirring to create a suspension.

Alkoxide Formation: 4. Cool the stirred NaH suspension to 0 °C using an ice-water bath. 5. In a separate dry flask, dissolve (tetrahydro-2H-pyran-2-yl)methanol (1.16 g, 10.0 mmol, 1.0 eq.) in 15 mL of anhydrous THF. 6. Using a syringe or dropping funnel, add the alcohol solution dropwise to the cold NaH suspension over 15-20 minutes. Caution: Hydrogen gas evolution will occur. Ensure proper venting through the bubbler. 7. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.

Substitution Reaction: 8. In another dry flask, dissolve 6-chloropicolinonitrile (1.39 g, 10.0 mmol, 1.0 eq.) in 15 mL of anhydrous THF. 9. Add the 6-chloropicolinonitrile solution to the alkoxide mixture via syringe. 10. Heat the reaction mixture to reflux (approx. 65-67 °C) using a heating mantle. 11. Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexanes:EtOAc eluent system). The reaction is typically complete within 2-4 hours.

Reaction Workup: 12. Once the reaction is complete (as indicated by the consumption of the starting material on TLC), cool the flask to 0 °C in an ice-water bath. 13. EXTREME CAUTION: Quench the reaction by slowly and carefully adding 10 mL of deionized water dropwise. The initial additions will cause vigorous gas evolution and an exotherm as excess NaH reacts. 14. Once the quenching is complete, transfer the mixture to a separatory funnel and dilute with an additional 50 mL of water and 50 mL of ethyl acetate. 15. Separate the layers. Extract the aqueous layer twice more with ethyl acetate (2 x 30 mL). 16. Combine the organic layers and wash with saturated sodium chloride (brine) solution (1 x 40 mL). 17. Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: 18. Purify the resulting crude oil or solid by flash column chromatography on silica gel. 19. Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc in hexanes and gradually increasing to 20% EtOAc). 20. Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile as a solid or viscous oil.[16]

Data Summary and Expected Results

Parameter	Value	Notes
Scale	10.0 mmol	Based on (Tetrahydro-2H-pyran-2-yl)methanol
Equivalents (Alcohol)	1.0	Limiting Reagent
Equivalents (6-Cl-Picolinonitrile)	1.0
Equivalents (NaH)	1.2	To ensure complete deprotonation.
Reaction Temperature	65-67 °C (THF Reflux)
Reaction Time	2 - 4 hours	Monitor by TLC.
Expected Yield	75 - 90%	Yields are dependent on reaction conditions and purification efficiency.
Product Appearance	White to off-white solid or colorless oil

References

• Wikipedia. (n.d.). Sodium hydride.
• UC Center for Laboratory Safety. (2012, December 14). Sodium Hydride - Standard Operating Procedure.
• Fiveable. (2025, August 15). Sodium Hydride: Inorganic Chemistry I Study Guide.
• Common Organic Chemistry. (n.d.). Sodium Hydride.
• Sigma-Aldrich. (n.d.). 6-Chloropicolinonitrile.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 6-Chloronicotinonitrile, 97%.
• NIH PubChem. (n.d.). Tetrahydropyran-2-methanol.
• ECHEMI. (2019, July 15). 2-(Hydroxymethyl)tetrahydropyran Safety Data Sheets.
• ECHEMI. (n.d.). 6-Chloronicotinonitrile SDS, 33252-28-7 Safety Data Sheets.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - Tetrahydropyran-2-methanol.
• ChemTalk. (2022, October 23). Williamson Ether Synthesis.
• Sigma-Aldrich. (n.d.). Tetrahydropyran-2-methanol 98%.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 2-Chloronicotinonitrile.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• Organic Chemistry Portal. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation).
• NIST. (n.d.). 2H-Pyran-2-methanol, tetrahydro-.
• Organic Syntheses. (2019, January 11). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile.

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• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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• 16. orgsyn.org [orgsyn.org]

Application Note: Selective Deprotection of THP Ethers in Highly Functionalized Nitrile-Containing Pyridines

Target Substrate: 6-((Tetrahydro-2H-pyran-2-yloxy)methyl)picolinonitrile Objective: Chemoselective cleavage of the tetrahydropyranyl (THP) acetal to yield 6-(hydroxymethyl)picolinonitrile without compromising the sensitive nitrile or pyridine functionalities.

Structural Analysis & Mechanistic Rationale

In advanced drug development and complex organic synthesis, the tetrahydropyranyl (THP) group is a ubiquitous protecting moiety for primary and secondary alcohols. However, its removal becomes non-trivial when the molecular scaffold contains competing basic sites or acid-labile functional groups.

Nomenclature Note: While often colloquially referred to as "6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile," the chemically accurate designation for the THP acetal of 6-(hydroxymethyl)picolinonitrile is 6-((tetrahydro-2H-pyran-2-yloxy)methyl)picolinonitrile .

The Chemoselectivity Challenge

Deprotecting this specific substrate presents two distinct challenges:

• Nitrile Sensitivity: The picolinonitrile (2-cyanopyridine) moiety is highly susceptible to hydration. Exposure to strongly acidic aqueous conditions (e.g., 1M HCl) will readily hydrolyze the nitrile into a picolinamide or picolinic acid.

• Pyridine Basicity: The pyridine nitrogen acts as a weak base. While the electron-withdrawing nature of the 2-cyano group significantly lowers its pKa​ (to approximately -0.26), the nitrogen can still buffer unoptimized acidic catalysts, stalling the deprotection.

The Solution: Anhydrous Methanolysis. To circumvent aqueous hydrolysis, the deprotection must be driven by transacetalization. By utilizing anhydrous methanol as both the solvent and the nucleophile, the intermediate oxocarbenium ion is trapped to form 2-methoxytetrahydropyran. Because 2-methoxytetrahydropyran is volatile (b.p. ~125 °C), it is easily removed during rotary evaporation, driving the equilibrium entirely toward the free alcohol and eliminating the need for chromatographic purification.

For this transformation, mild Brønsted acids such as[1] or solid-supported[2] provide the optimal thermodynamic balance—acidic enough to cleave the acetal, but mild enough to leave the nitrile untouched.

Reaction Pathway Visualization

Mechanism of acid-catalyzed THP ether methanolysis for 6-((THP-yloxy)methyl)picolinonitrile.

Quantitative Data: Catalyst Compatibility Matrix

The following table summarizes the field-proven outcomes of various catalyst systems applied to nitrile-containing pyridine scaffolds.

Catalyst System	Solvent	Temp (°C)	Time (h)	Nitrile Compatibility	Pyridine Compatibility	Expected Yield
PPTS (0.1 equiv)	Anhydrous MeOH	50	2 - 4	Excellent (No hydration)	Excellent (No salt trapping)	>90%
Amberlyst-15 (15% w/w)	Anhydrous MeOH	25 - 40	4 - 8	Excellent (No hydration)	Excellent (Heterogeneous)	>85%
p-TsOH (0.05 equiv)	Anhydrous MeOH	25	1 - 2	Good	Moderate (Forms Py-TsOH salt)	80 - 85%
HCl (1M aq.)	THF / Water	25	12	Poor (High amide formation)	Poor (Full protonation)	<50%

Experimental Protocols

Protocol A: PPTS-Catalyzed Methanolysis (The Gold Standard)

This homogeneous approach is ideal for sensitive discovery-chemistry workflows where maximum yield and chemoselectivity are paramount.

• Preparation: In an oven-dried round-bottom flask, dissolve 6-((tetrahydro-2H-pyran-2-yloxy)methyl)picolinonitrile (1.0 equiv) in anhydrous methanol to achieve a concentration of 0.1 M.

• Catalyst Addition: Add Pyridinium p-toluenesulfonate (PPTS) (0.1 to 0.2 equiv). Causality Note: PPTS is weakly acidic ( pH≈4.5 in aqueous solution). It provides highly controlled proton delivery that avoids over-protonating the pyridine ring, which would otherwise deactivate the substrate and stall the reaction.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to 50 °C under a nitrogen atmosphere.

• Analytical Monitoring: Monitor the reaction via TLC (Eluent: 1:1 EtOAc/Hexanes). The starting material is UV-active and stains dark blue with Phosphomolybdic Acid (PMA). The deprotected product, 6-(hydroxymethyl)picolinonitrile, will appear as a highly polar, baseline-shifted spot.

• Quenching & Concentration: Upon complete consumption of the starting material (typically 2–4 hours), cool the reaction to room temperature. Concentrate the methanol under reduced pressure. Causality Note: This step safely volatilizes the 2-methoxytetrahydropyran byproduct.

• Workup: Redissolve the crude residue in a minimal volume of ethyl acetate. Wash once with half-saturated aqueous NaHCO3​ to neutralize and remove the PPTS salt.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate to yield the analytically pure free alcohol.

Protocol B: Amberlyst-15 Solid-Phase Deprotection (The Scalable Approach)

This heterogeneous method is favored by process chemists and drug development professionals due to its strictly non-aqueous workup, preventing the loss of the highly water-soluble 6-(hydroxymethyl)picolinonitrile product into an aqueous phase.

• Resin Preparation: Pre-wash [3] resin (hydrogen form) with anhydrous methanol to swell the polymer matrix and remove any leachable acidic impurities.

• Dissolution: Dissolve the substrate (1.0 equiv) in anhydrous methanol (0.1 M).

• Reaction: Add the pre-washed Amberlyst-15 resin (15–20% by weight relative to the substrate). Stir the suspension gently at room temperature. Causality Note: Gentle stirring (e.g., using an orbital shaker or a suspended paddle) is critical to prevent the mechanical grinding and pulverization of the resin beads.

• Monitoring: Monitor progress via LC-MS (UV detection at 254 nm). Note that the THP ether often fragments in ESI-MS to show the free alcohol mass; rely strictly on UV retention times to confirm starting material consumption.

• Filtration: Upon full conversion (4–8 hours), filter the reaction mixture through a fritted glass funnel to remove the resin.

• Washing: Wash the recovered resin thoroughly with excess methanol. The highly polar product can adhere to the sulfonic acid sites of the resin via hydrogen bonding; thorough washing ensures quantitative recovery.

• Concentration: Evaporate the combined filtrates under reduced pressure to afford the pure product.

References

• Miyashita, M., Yoshikoshi, A., & Grieco, P. A. (1977). Pyridinium p-toluenesulfonate. A mild and efficient catalyst for the tetrahydropyranylation of alcohols. The Journal of Organic Chemistry, 42(23), 3772-3774. URL:[Link]

• Pal, R. (2012). Amberlyst-15 in organic synthesis. Arkivoc, 2012(1), 570-609. URL:[Link]

Sources

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• 2. arkat-usa.org [arkat-usa.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Selective Reduction of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile to its Primary Amine

Introduction

The transformation of a nitrile functional group to a primary amine is a cornerstone of modern organic synthesis, particularly in the development of pharmaceutical agents. The resulting aminomethylpyridine moiety is a key structural motif in a multitude of biologically active molecules. This document provides a detailed guide for the selective reduction of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, a compound featuring a nitrile group on a pyridine ring and a tetrahydropyranyl (THP) ether protecting group. The primary challenge in this transformation is to achieve complete reduction of the nitrile while preserving the acid-labile THP ether.[1][2] This note will explore various methodologies, offering detailed protocols and a comparative analysis to aid researchers in selecting the optimal conditions for their specific needs.

Theoretical Background: Navigating the Reduction Landscape

The reduction of nitriles to primary amines can be broadly categorized into two main approaches: catalytic hydrogenation and chemical reduction using hydride reagents.[3][4]

• Catalytic Hydrogenation: This method involves the use of hydrogen gas in the presence of a metal catalyst, such as palladium on carbon (Pd/C) or Raney Nickel.[4] It is often considered a "green" and economical approach.[5] However, the reaction conditions, including pressure, temperature, and catalyst choice, must be carefully optimized to prevent the formation of secondary and tertiary amine byproducts.[4][5][6][7] The presence of additives like ammonia or an acid can help to suppress the formation of these byproducts.[8][9]

• Chemical Hydride Reduction: Strong hydride donors like lithium aluminum hydride (LiAlH4) are highly effective for nitrile reduction.[3][10][11] However, their high reactivity can sometimes lead to a lack of chemoselectivity.[6][12] Milder reducing agents, such as borane complexes (e.g., BH3·THF), offer an alternative, though they may require elevated temperatures.[9] Sodium borohydride (NaBH4) alone is generally not strong enough to reduce nitriles unless activated by additives.[3]

A critical consideration for the target molecule is the stability of the THP ether. THP ethers are acetals and are susceptible to cleavage under acidic conditions.[1][13] Therefore, reduction methods that employ strongly acidic conditions must be approached with caution or avoided altogether. Conversely, the THP group is generally stable to basic and reductive conditions, including many hydride reagents and catalytic hydrogenation.[2][14]

Comparative Analysis of Reduction Methodologies

Method	Reducing Agent/Catalyst	Advantages	Disadvantages	Chemoselectivity Concerns
Catalytic Hydrogenation	Raney Nickel, H₂	Cost-effective, scalable.[4]	Requires specialized high-pressure equipment, pyrophoric catalyst.[15][16]	Potential for over-alkylation to form secondary/tertiary amines.[5]
Palladium on Carbon (Pd/C), H₂	Good functional group tolerance, can be run at lower pressures.[5][17]	Can be more expensive than nickel catalysts.	Potential for over-alkylation.[8]
Chemical Hydride Reduction	Lithium Aluminum Hydride (LiAlH₄)	Powerful and fast reduction.[10][11]	Highly reactive, moisture-sensitive, requires careful handling.[10][12]	Generally compatible with THP ethers.[2]
Borane-THF Complex (BH₃·THF)	Milder than LiAlH₄, good for some sensitive substrates.[9]	Can be slower, may require heating.[9]	THP ether is stable.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Raney® Nickel

This protocol is adapted from established procedures for nitrile reduction using Raney Nickel.[6][18] The use of ammonia in the solvent helps to minimize the formation of secondary and tertiary amine byproducts.

Workflow Diagram

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Application Note: Scale-Up Manufacturing Process for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals Process Overview: A highly scalable, green-chemistry-aligned nucleophilic aromatic substitution (SNAr) utilizing 2-Methyltetrahydrofuran (2-MeTHF).

Introduction & Synthetic Rationale

The molecule 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is a critical, sterically hindered ether intermediate often utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). During early-stage discovery, the etherification of halopyridines is typically achieved using sodium hydride (NaH) in dimethylformamide (DMF)[1]. However, translating this route to a multi-kilogram manufacturing environment presents severe safety and environmental bottlenecks. NaH generates explosive hydrogen gas upon alkoxide formation, and DMF is a reprotoxic solvent with a high boiling point that complicates aqueous workups and drives up the Environmental Factor (E-Factor)[2].

To engineer a robust, self-validating scale-up protocol, we have redesigned the process around two core principles:

• Reagent Substitution: Replacing NaH with Potassium tert-butoxide (KOtBu), a highly effective, non-gas-evolving base that safely drives quantitative alkoxide formation[2].

• Solvent Replacement: Utilizing 2-Methyltetrahydrofuran (2-MeTHF) as the primary reaction medium. Derived from renewable biomass, 2-MeTHF offers a higher boiling point than THF (80.2 °C vs 66 °C) and exhibits low water miscibility. This unique biphasic property allows for a direct aqueous quench and phase separation without the need for an intermediate solvent swap, drastically reducing cycle times[3][4].

Mechanistic Insights: SNAr on Halopyridines

The synthesis relies on a Nucleophilic Aromatic Substitution (SNAr) pathway. The electrophile, 6-chloropicolinonitrile , is highly activated toward nucleophilic attack. The electron-withdrawing nature of both the pyridine nitrogen and the ortho-nitrile group severely depletes electron density at the C6 position[1].

When the potassium alkoxide of (tetrahydro-2H-pyran-2-yl)methanol is introduced, it attacks the C6 carbon, forming a negatively charged Meisenheimer complex . This intermediate is resonance-stabilized by the pyridine ring before rapidly collapsing to eliminate the chloride leaving group, yielding the target ether and potassium chloride (KCl) as a benign byproduct.

Fig 1: SNAr mechanism via a stabilized Meisenheimer complex at the C6 position.

Process Workflow & Scale-Up Considerations

Causality in Experimental Design

• Order of Addition: The alkoxide must be pre-formed by reacting the alcohol with KOtBu before the introduction of 6-chloropicolinonitrile. If the base, alcohol, and electrophile are mixed simultaneously, competitive base-catalyzed degradation of the nitrile group (e.g., hydrolysis to the amide/acid if trace moisture is present) can occur.

• Exotherm Control: The addition of KOtBu to the alcohol is highly exothermic. In a 1.5 kg scale-up, the base must be added in discrete portions, maintaining the internal temperature below 25 °C to prevent solvent boil-off and localized degradation.

• Crystallization Strategy: Column chromatography is unviable at scale. By performing a solvent swap from 2-MeTHF to a Heptane/Isopropanol (IPA) anti-solvent system, the highly soluble unreacted alcohol and minor dimeric impurities remain in the mother liquor, allowing the target product to crystallize in >99% purity.

Fig 2: Scalable synthetic workflow utilizing 2-MeTHF for direct aqueous workup.

Quantitative Data & Analytical Profiling

The transition from discovery-scale (DMF/NaH) to process-scale (2-MeTHF/KOtBu) yielded significant improvements in both safety and environmental metrics, as summarized in the tables below.

Table 1: Reaction Optimization and Solvent Screening

Solvent	Base	Temp (°C)	Conversion (%)	Isolated Yield (%)	E-Factor	Scalability
DMF	NaH	25	>99	82	>45	Poor (H₂ gas, toxic)
THF	KOtBu	65	95	78	35	Moderate (Water miscible)
2-MeTHF	KOtBu	65	>99	89	12	Excellent (Biphasic)

Table 2: Impurity Profile Across Scales (2-MeTHF/KOtBu Process)

Scale	Product Purity (HPLC Area %)	Unreacted Electrophile (%)	Ether Byproducts (%)
10 g	99.2	< 0.1	0.4
100 g	99.1	< 0.1	0.5
1.5 kg	99.4	Not Detected	0.3

Experimental Protocol (1.5 kg Scale)

Note: This protocol is designed as a self-validating system. Proceed to subsequent steps only when In-Process Controls (IPC) meet the defined criteria.

Step 1: Alkoxide Generation

• Charge a clean, dry 20 L jacketed glass reactor with (Tetrahydro-2H-pyran-2-yl)methanol (1.05 eq, 1.34 kg) and anhydrous 2-MeTHF (8.0 L) under a nitrogen atmosphere.

• Set the jacket temperature to 10 °C and initiate overhead stirring at 150 rpm.

• Portion-wise charge Potassium tert-butoxide (1.10 eq, 1.42 kg) over 45 minutes.

  • Causality Note: Maintain the internal temperature (Tint) below 25 °C to prevent thermal degradation. The mixture will transition to a pale yellow, heterogeneous suspension.

• Stir the alkoxide suspension at 20 °C for 1 hour.

Step 2: Electrophile Addition & SNAr

• In a separate vessel, dissolve 6-chloropicolinonitrile (1.00 eq, 1.60 kg) in anhydrous 2-MeTHF (4.0 L).

• Transfer the 6-chloropicolinonitrile solution into the 20 L reactor dropwise via an addition funnel over 1 hour.

• Ramp the jacket temperature to heat the reaction mixture to 60–65 °C.

• In-Process Control (IPC) 1: After 4 hours, pull a 1 mL sample, quench with water, extract with ethyl acetate, and analyze via HPLC.

  • Validation Criterion: Proceed to workup only when unreacted 6-chloropicolinonitrile is < 1.0 Area %.

Step 3: Biphasic Workup

• Cool the reactor to 20 °C.

• Slowly charge Deionized Water (5.0 L) to quench the reaction. Stir for 15 minutes, then halt agitation and allow the phases to separate for 30 minutes.

  • Causality Note: 2-MeTHF's low water miscibility allows the organic product to remain entirely in the upper organic layer while KCl salts and excess base partition into the lower aqueous layer[5].

• Drain the lower aqueous layer. Wash the upper organic layer with 10% aqueous NaCl solution (3.0 L).

Step 4: Crystallization & Isolation

• Configure the reactor for vacuum distillation. Concentrate the organic layer to approximately 3.0 L (Tint < 45 °C).

• Charge n-Heptane (6.0 L) and Isopropanol (0.5 L) to the reactor. Distill again to a volume of ~4.0 L to complete the solvent swap.

• Cool the mixture to 0–5 °C at a rate of 10 °C/hour to induce crystallization.

• In-Process Control (IPC) 2: Analyze the mother liquor via HPLC to ensure product concentration is < 5 mg/mL.

• Filter the resulting white crystalline solid via a Nutsche filter. Wash the filter cake with cold n-Heptane (2.0 L).

• Dry the solid in a vacuum oven at 40 °C for 12 hours to yield 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (Approx. 2.24 kg, 89% yield, >99% purity).

References

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• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution Source: Journal of the American Chemical Society URL:[Link]

• 2-Methyltetrahydrofuran as an Alternative to Dichloromethane in 2-Phase Reactions Source: ResearchGate URL:[Link]

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The Strategic Integration of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in Modern Heterocyclic Ligand Design

Introduction: A Privileged Scaffold for Navigating Chemical Space

In the landscape of contemporary drug discovery, the rational design of heterocyclic ligands is paramount to achieving desired potency, selectivity, and pharmacokinetic profiles. Within this context, 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile emerges as a highly valuable and versatile building block. This application note provides an in-depth guide for researchers, medicinal chemists, and drug development professionals on the strategic application of this compound. We will explore its synthesis, its role in enhancing molecular properties, and detailed protocols for its incorporation into diverse heterocyclic scaffolds, thereby enabling the generation of novel chemical entities with therapeutic potential.

The structure of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile marries two key pharmacophoric elements: the 2-cyanopyridine core and the tetrahydropyran (THP) ether moiety. The 2-cyanopyridine unit is a well-established scaffold in medicinal chemistry, with the nitrile group serving as a versatile synthetic handle and a bioisostere for various functional groups.[1] The THP moiety, a saturated six-membered cyclic ether, is increasingly recognized for its ability to confer favorable absorption, distribution, metabolism, and excretion (ADME) properties to drug candidates.[2]

This document will elucidate the strategic advantages of this unique combination and provide actionable protocols for its use in the laboratory.

The Strategic Value of the Tetrahydropyran (THP) Moiety

The incorporation of a tetrahydropyran (THP) group into a ligand structure is a deliberate design choice aimed at optimizing its drug-like properties. The THP ring is considered a conformationally restricted linear ether and a bioisostere of a cyclohexane ring, but with reduced lipophilicity.[2]

Key Physicochemical Advantages of the THP Moiety:

Property	Impact on Ligand Design
Reduced Lipophilicity	Compared to its carbocyclic analog (cyclohexane), the oxygen atom in the THP ring lowers the molecule's lipophilicity (logP). This can lead to improved aqueous solubility and a more favorable overall ADME profile.[2]
Improved Metabolic Stability	The ether linkage in the THP moiety is generally more resistant to metabolic degradation compared to more labile functional groups. This can increase the in vivo half-life of a drug candidate.
Hydrogen Bond Acceptor	The oxygen atom of the THP ring can act as a hydrogen bond acceptor, potentially forming additional interactions with the target protein and enhancing binding affinity.[2]
Conformational Rigidity	The defined chair conformation of the THP ring can help to pre-organize the ligand into a bioactive conformation, reducing the entropic penalty upon binding to its target.[2]

The Versatility of the Picolinonitrile Scaffold

Picolinonitrile, a pyridine ring with a nitrile group at the 2-position, is a cornerstone in the synthesis of a wide array of heterocyclic compounds.[1] The nitrile group is a particularly attractive feature due to its diverse reactivity and its role as a bioisostere.

Synthetic and Bioisosteric Utility of the Nitrile Group:

• Synthetic Handle: The nitrile group can be readily converted into a variety of other functional groups, including:

  • Carboxylic Acid: Through acid or base-catalyzed hydrolysis.[3]

  • Amide: Via partial hydrolysis.

  • Tetrazole: Through [2+3] cycloaddition with an azide source, a common bioisosteric replacement for a carboxylic acid.[4][5]

  • Amine: By reduction.

• Bioisostere: The nitrile group can serve as a bioisostere for a carbonyl group or a hydroxyl group, capable of participating in important hydrogen bonding and polar interactions with a biological target.[6][7]

Experimental Protocols

Protocol 1: Synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

This protocol describes a robust method for the synthesis of the title compound via a nucleophilic aromatic substitution (SNA) reaction, a common and effective method for the preparation of alkoxy-substituted pyridines.

Caption: Synthetic workflow for the preparation of the title compound.

Materials:

• 6-Chloropicolinonitrile (1.0 eq)

• (Tetrahydro-2H-pyran-2-yl)methanol (1.2 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add anhydrous DMF.

• Alkoxide Formation: Carefully add sodium hydride (60% dispersion in mineral oil) to the DMF. Cool the suspension to 0 °C in an ice bath.

• Slowly add (Tetrahydro-2H-pyran-2-yl)methanol dropwise to the NaH suspension. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes. This step generates the sodium alkoxide in situ.

• Nucleophilic Aromatic Substitution: Add a solution of 6-chloropicolinonitrile in a minimal amount of anhydrous DMF to the reaction mixture.

• Heat the reaction mixture to 60-70 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to 0 °C and cautiously quench with a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Protocol 2: Hydrolysis of the Nitrile to a Carboxylic Acid

This protocol outlines the conversion of the nitrile functionality to a carboxylic acid, a common step in elaborating the picolinonitrile scaffold into a ligand that can form salt bridges or strong hydrogen bonds.

Caption: Workflow for the hydrolysis of the nitrile to a carboxylic acid.

Materials:

• 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (1.0 eq)

• Aqueous sodium hydroxide (NaOH) solution (e.g., 5 M)

• Aqueous hydrochloric acid (HCl) solution (e.g., 6 M)

• Ethanol (optional, to aid solubility)

• Diethyl ether

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in ethanol (if necessary) and add the aqueous sodium hydroxide solution.

• Heating: Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed. The evolution of ammonia gas may be observed.

• Cooling and Acidification: Cool the reaction mixture to room temperature and then place it in an ice bath.

• Slowly add aqueous hydrochloric acid to the cooled solution until the pH is acidic (pH ~2-3), which will precipitate the picolinic acid product.

• Isolation: Collect the precipitate by vacuum filtration and wash with cold water.

• Purification: If necessary, the product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 3: Conversion of the Nitrile to a Tetrazole

This protocol details the synthesis of a tetrazole, a common carboxylic acid bioisostere, from the nitrile.

Caption: Synthetic pathway for the conversion of the nitrile to a tetrazole.

Materials:

• 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (1.0 eq)

• Sodium azide (NaN₃) (1.5 - 3.0 eq)

• Triethylammonium chloride or Zinc(II) chloride (catalytic to stoichiometric amounts)

• Anhydrous DMF or n-Butanol

• Aqueous sodium nitrite solution

• Aqueous hydrochloric acid (HCl) solution

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask, combine 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, sodium azide, and the chosen Lewis or Brønsted acid catalyst in the selected solvent.

• Heating: Heat the reaction mixture to 100-120 °C and stir until the reaction is complete as monitored by TLC.

• Work-up: Cool the reaction mixture to room temperature. Carefully add aqueous hydrochloric acid to adjust the pH to ~2.

• Add an aqueous solution of sodium nitrite to quench any residual azide.

• Extraction: Extract the product into ethyl acetate (3x).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization to yield the desired tetrazole.

Conclusion

6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile stands as a strategically designed building block for modern heterocyclic ligand development. Its synthesis is straightforward, and its constituent parts offer clear advantages for optimizing the properties of drug candidates. The tetrahydropyran moiety provides a proven method for enhancing ADME characteristics, while the picolinonitrile scaffold offers a versatile platform for synthetic elaboration into a wide range of functional groups and heterocyclic systems. The protocols provided herein offer a practical guide for the synthesis and application of this valuable intermediate, empowering researchers to efficiently explore novel chemical space in their quest for new therapeutics.

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• Wang, J., & Liu, H. (2012). Application of Nitrile in Drug Design. Chinese Journal of Organic Chemistry, 32(9), 1643-1652.[6]

• Fleming, F. F., Yao, L., Ravikumar, P. C., Funk, L., & Shook, B. C. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of medicinal chemistry, 53(22), 7902–7917.[9]

• Fleming, F. F., & Yao, L. (2010). Nitrile-Containing Pharmaceuticals: Target, Mechanism of Action, and Their SAR Studies. Future Medicinal Chemistry, 2(4), 589-600.[7][10]

• Wikipedia. (2024). Tetrahydropyran. In Wikipedia.[11]

• Sharma, P., & Kumar, V. (2017). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine drugs, 15(10), 305.[12]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Retrieved from [Link]]

• Süs, O., & Möller, K. (1956). US Patent 3,245,998A: Processes for the production of picolinic acid derivatives. Google Patents.[13]

• BenchChem. (2025). Application Notes and Protocols for the Hydrolysis of Nitriles to Carboxylic Acids in Synthesis. BenchChem.[3]

• Ranbaxy Laboratories Limited. (2007). WO2007054965A2: Process for preparation of tetrazoles from aromatic cyano derivatives. Google Patents.[14]

• Singer, A. W., & McElvain, S. M. (1934). Picolinic acid hydrochloride. Organic Syntheses, 14, 74.[15]

• Undheim, K., & Benneche, T. (1994). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Acta Chemica Scandinavica, 48, 823-825.[16]

• Thornber, C. W. (1979). Isosterism and molecular modification in drug design. Chemical Society Reviews, 8(4), 563-580.[17]

• BenchChem. (2025). Applications of Picolinonitrile Compounds in Drug Discovery: Application Notes and Protocols. BenchChem.[1]

• Wikipedia. (2024). Suzuki reaction. In Wikipedia.[18]

• Sciencemadness.org. (n.d.). Synthetic routes to tetrazole compounds based on OTC materials by Engager. Retrieved from [Link]]

• Asquith, C. R. M., et al. (2019). Design and synthesis of 6-alkoxypurine derivatives as kinase inhibitors. European Journal of Medicinal Chemistry, 182, 111629.[19]

• Vorona, S., Artamonova, T., Zevatskii, Y., & Myznikov, L. (2014). An Improved Protocol for the Preparation of 5-Substituted Tetrazoles from Organic Thiocyanates and Nitriles. Synthesis, 46(06), 781-786.[4]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]]

• Asquith, C. R. M., et al. (2024). The design, synthesis, and biological evaluation of potent receptor tyrosine kinase inhibitors. European Journal of Medicinal Chemistry, 271, 116357.[20]

• ResearchGate. (n.d.). Synthetic route of tetrazoles from cyano compounds. Retrieved from ResearchGate.[5]

• Vertex Pharmaceuticals Incorporated. (2011). Design and synthesis of kinase inhibitors using novel heterocyclic systems.[21]

• Montanari, M., & D'Alicarnasso, M. (2021). Synthetic Heterocyclic Derivatives as Kinase Inhibitors Tested for the Treatment of Neuroblastoma. Molecules, 26(23), 7172.[22]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles. Retrieved from [Link]]

• Royal Society of Chemistry. (n.d.). Nitriles: an attractive approach to the development of covalent inhibitors. Retrieved from RSC Publishing.[23]

• Al-Said, M. S., Ghorab, M. M., & Al-Agamy, M. H. (2016). Synthesis of new pyridothienopyrimidinone derivatives as Pim-1 inhibitors. Acta pharmaceutica (Zagreb, Croatia), 66(3), 339–352.[24]

• Porter, D. W., et al. (2014). The discovery of potent, orally bioavailable pyrimidine-5-carbonitrile-6-alkyl CXCR2 receptor antagonists. Bioorganic & medicinal chemistry letters, 24(15), 3285–3290.[25]

• Kalantzi, L., et al. (2012). Selection of oral bioavailability enhancing formulations during drug discovery. Pharmaceutical research, 29(2), 434–447.[26]

• Bagal, S. K., et al. (2024). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. Molecules, 29(1), 123.[27]

• Hocek, M., & Dvorakova, H. (2003). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to C-Aryl and C-Alkenylpurines. Collection of Czechoslovak Chemical Communications, 68(4), 883-898.[28]

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Application Note: Strategic Considerations and Protocols for the Catalytic Hydrogenation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Abstract

The reduction of nitriles to primary amines is a cornerstone transformation in the synthesis of pharmaceutical intermediates and fine chemicals. This application note provides a comprehensive guide to the catalytic hydrogenation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile to its corresponding aminomethylpyridine derivative. The primary challenge addressed is the selective reduction of the nitrile functionality while preserving the acid-labile tetrahydropyranyl (THP) ether protecting group. We present two robust protocols utilizing Raney® Nickel and Palladium on Carbon (Pd/C), detailing the mechanistic rationale, experimental setup, and critical parameters for each. This guide is intended for researchers, chemists, and process development scientists seeking to optimize this transformation, ensuring high yield and purity of the target amine.

Introduction and Strategic Importance

The target product, (6-((tetrahydro-2H-pyran-2-yl)methoxy)pyridin-2-yl)methanamine, is a valuable bifunctional building block. The aminomethylpyridine moiety is a common scaffold in medicinal chemistry, known for its ability to act as a bidentate chelating ligand in metal-catalyzed reactions or as a key structural element in biologically active molecules.[1] The THP-protected hydroxyl group allows for further synthetic manipulations.

The central challenge in this synthesis is the inherent acid sensitivity of the THP ether, which is an acetal.[2] While catalytic hydrogenation is the preferred method for nitrile reduction due to its atom economy and cleaner profile,[3][4] standard conditions can inadvertently lead to deprotection. This guide provides the scientific framework and practical steps to navigate this challenge effectively.

Guiding Principles: Mechanistic Insights and Protecting Group Stability

The Mechanism of Nitrile Hydrogenation

Catalytic hydrogenation of a nitrile (R-C≡N) to a primary amine (R-CH₂NH₂) proceeds via an imine intermediate (R-CH=NH). This process involves the sequential addition of two molecules of hydrogen.

However, the highly reactive imine intermediate can also react with the primary amine product, leading to the formation of secondary and tertiary amine byproducts.[4][5] This side reaction is often suppressed by conducting the hydrogenation in the presence of ammonia, which shifts the equilibrium away from byproduct formation.[6]

The Challenge: THP Ether Instability

The THP group is stable under a wide range of basic, reductive, and oxidative conditions but is readily cleaved by acid.[7][8][9] The mechanism involves protonation of an ether oxygen, followed by ring opening to form a resonance-stabilized carbocation, which is then quenched by a nucleophile (e.g., water or an alcohol solvent).[7]

A critical, often overlooked, issue is that some common hydrogenation catalysts, particularly commercial Palladium on Carbon (Pd/C), can be acidic. This acidity arises from residual palladium chloride (PdCl₂) from the manufacturing process, which can generate HCl in the presence of hydrogen and a protic solvent like methanol or ethanol.[10][11] This in-situ generated acid is often sufficient to catalyze the cleavage of the THP group, leading to a mixture of desired product and the deprotected diol.[10]

Therefore, the choice of catalyst and solvent system is paramount to the success of this specific transformation.

Catalyst System Selection: A Comparative Analysis

Two primary catalyst systems are evaluated for this application, each with distinct advantages and considerations.

• Raney® Nickel: This sponge-like nickel-aluminum alloy is a highly active and classic catalyst for nitrile hydrogenation.[12][13][14] Crucially, Raney Nickel is typically stored as a slurry in water or under basic conditions, making it inherently non-acidic. This property makes it an excellent and reliable choice for substrates containing acid-sensitive functional groups like THP ethers. However, it is pyrophoric when dry and requires careful handling.[13]

• Palladium on Carbon (Pd/C): Pd/C is a versatile and widely used hydrogenation catalyst.[15][16] For this application, its use requires careful control to mitigate the risk of THP deprotection. Strategies include:

  • Using an Aprotic Solvent: Solvents like Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF) can prevent the formation of HCl.[10]

  • Adding a Base: A small amount of a non-nucleophilic base (e.g., triethylamine) can be added to neutralize any acidic impurities on the catalyst surface.

  • Using Pre-Treated or High-Quality Catalyst: Sourcing a catalyst known to be low in residual chlorides can also be effective.[11]

Experimental Workflow and Protocols

The general workflow for this hydrogenation is outlined below. Safety precautions, especially for handling hydrogen gas and pyrophoric catalysts, must be strictly followed.[13][17]

Caption: General Experimental Workflow for Catalytic Hydrogenation.

Protocol A: High-Fidelity Reduction using Raney® Nickel

This protocol is the recommended method due to its high reliability in preserving the THP protecting group.

Materials:

• 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (1.0 eq)

• Raney® Nickel (approx. 50% slurry in water, 20-50% by weight of substrate)

• Methanol (MeOH), reagent grade

• Ammonia solution (7 N in MeOH, 5-10 eq)

• Hydrogen gas (H₂)

• Inert gas (Argon or Nitrogen)

• Celite® 545

Procedure:

• Reactor Setup: To a round-bottom flask or Parr autoclave vessel equipped with a magnetic stir bar, add the picolinonitrile substrate.

• Solvent Addition: Add methanol and the 7 N methanolic ammonia solution. Dissolve the substrate completely.

• Inerting: Seal the vessel and purge the system with an inert gas (e.g., 3 cycles of vacuum/argon backfill).

• Catalyst Addition: Under a positive pressure of argon, carefully add the Raney® Nickel slurry. Safety Note: Do not allow Raney® Nickel to dry, as it is pyrophoric.[13] Use a pipette to transfer the slurry and rinse with a small amount of de-gassed methanol.

• Hydrogenation: Purge the reaction vessel again with an inert gas before introducing hydrogen. Pressurize the vessel to the desired pressure (e.g., 50-100 psi or use a hydrogen balloon for atmospheric pressure) and stir vigorously.

• Reaction Monitoring: Monitor the reaction by hydrogen uptake or by TLC/LC-MS analysis of small, carefully withdrawn aliquots. The reaction is typically complete within 4-16 hours.

• Work-up: Once complete, carefully vent the hydrogen and purge the vessel with inert gas.

• Filtration: Under an inert atmosphere, filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad thoroughly with methanol. Safety Note: Keep the filtered catalyst pad wet with water at all times and dispose of it in a dedicated waste container.

• Isolation: Combine the filtrate and washings. Remove the solvent under reduced pressure to yield the crude product, which can be purified by silica gel chromatography if necessary.

Protocol B: Controlled Reduction using Palladium on Carbon (Pd/C)

This protocol is a viable alternative but requires strict control of conditions to prevent deprotection. The use of an aprotic solvent is highlighted.

Materials:

• 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (1.0 eq)

• 10% Palladium on Carbon (10% Pd/C, 5-10 mol%)

• Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF), anhydrous

• Ammonia solution (7 N in MeOH, 5-10 eq) - Note: Adding MeOH introduces a protic solvent; an alternative is bubbling anhydrous ammonia gas.

• Hydrogen gas (H₂)

• Inert gas (Argon or Nitrogen)

• Celite® 545

Procedure:

• Reactor Setup: Add 10% Pd/C to a dry hydrogenation flask under an inert atmosphere. Safety Note: Pd/C can be pyrophoric and should be handled with care.[17]

• Substrate Addition: Dissolve the picolinonitrile substrate in anhydrous Ethyl Acetate and add it to the flask via cannula or syringe. If using ammonia, it can be added now.

• Hydrogenation: Purge the system by evacuating and backfilling with hydrogen gas (3 cycles). Maintain a positive pressure of hydrogen (typically with a balloon) and stir the suspension vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions at atmospheric pressure may take 12-24 hours.

• Work-up: Upon completion, purge the flask with an inert gas. Filter the mixture through a pad of Celite®, washing the pad with EtOAc.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude aminomethylpyridine product. Purify as needed.

Comparative Summary of Conditions

Parameter	Protocol A: Raney® Nickel	Protocol B: Palladium on Carbon	Rationale & Key Considerations
Catalyst	Raney® Nickel (20-50% w/w)	10% Pd/C (5-10 mol%)	Ra-Ni is basic, protecting the THP group. Pd/C can be acidic.[10][11]
Solvent	Methanol	Ethyl Acetate or THF	Protic solvent (MeOH) is acceptable with basic Ra-Ni. Aprotic solvent is preferred for Pd/C to prevent acid formation.[10]
Additive	7N NH₃ in MeOH	7N NH₃ in MeOH or gaseous NH₃	Suppresses the formation of secondary/tertiary amine byproducts.[6]
Pressure	50-100 psi (or balloon)	Atmospheric (balloon)	Ra-Ni often performs better at slightly elevated pressures.
Temperature	Room Temp. to 40 °C	Room Temperature	Exothermic reaction; gentle heating may be required if slow.
Key Advantage	High THP stability	Operational simplicity	Ra-Ni is the most reliable choice for this specific substrate.
Key Disadvantage	Pyrophoric nature, handling	Risk of THP deprotection	Requires careful solvent choice and catalyst quality control.

Chemical Transformation Diagram

Caption: Catalytic Hydrogenation of the Picolinonitrile to the Primary Amine.

Troubleshooting and Expert Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Inactive catalyst2. Insufficient H₂ pressure/stirring3. Low temperature	1. Use fresh catalyst.2. Increase H₂ pressure; ensure vigorous stirring for good mass transfer.3. Gently warm the reaction to 30-40 °C.
THP Group Cleavage	1. Acidic catalyst (Pd/C)2. Acidic impurity in substrate/solvent	1. Switch to Raney® Nickel (Protocol A).2. If using Pd/C, add 0.1 eq of triethylamine or switch to an aprotic solvent like THF.[10]
Formation of Byproducts	1. Dimerization (secondary amine formation)2. Over-reduction of pyridine ring	1. Ensure sufficient ammonia is present in the reaction mixture.2. Use milder conditions (lower pressure/temperature). Pyridine ring reduction typically requires harsher conditions or specific catalysts (e.g., PtO₂ in acid).[18]
Difficult Filtration	Fine catalyst particles clogging the filter	Use a thicker pad of Celite® and/or allow the catalyst to settle before decanting the supernatant for filtration.

Conclusion

The successful catalytic hydrogenation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile hinges on the strategic selection of a catalyst and solvent system that respects the acid-lability of the THP protecting group. While both Raney® Nickel and Palladium on Carbon can effect the desired transformation, Raney® Nickel in methanolic ammonia (Protocol A) is the superior method , offering a robust and reliable pathway that minimizes the risk of deprotection. For labs where the handling of Raney® Nickel is less desirable, Pd/C can be employed successfully (Protocol B), provided that precautions are taken, such as using an aprotic solvent, to neutralize any potential catalyst acidity. Careful monitoring and adherence to safety protocols will ensure a high-yielding and clean conversion to the valuable aminomethylpyridine product.

References

• Kroutil, W., et al. (2001). Cleavage of the THP protecting group under Pd/C-catalyzed hydrogenation conditions. Tetrahedron Letters, 42, 7699–7701. [Link]

• Reddy, B. M., et al. (2006). Trifluoroacetic acid catalyzed tetrahydropyranylation of alcohols and phenols and direct conversion of THP ethers into acetates. Indian Journal of Chemistry, 45B, 519-523. [Link]

• Sajiki, H., et al. (2002). Unexpected deprotection of silyl and THP ethers induced by serious disparity in the quality of Pd/C catalysts and elucidation of the mechanism. Chemistry – A European Journal, 8(4), 971-976. [Link]

• Scribd. (n.d.). Nitrile Hydrogenation with Raney Nickel. Scribd. [Link]

• Monguchi, Y., et al. (2017). Catalyst-Dependent Selective Hydrogenation of Nitriles: Selective Synthesis of Tertiary and Secondary Amines. The Journal of Organic Chemistry, 82(19), 10451–10459. [Link]

• Li, J., et al. (2021). Recent Advances of Pd/C-Catalyzed Reactions. Molecules, 26(18), 5464. [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Organic Chemistry Portal. [Link]

• Liu, W., & Liu, J. (2024). Hydrogenation of nitrile to primary amine with carbon-coated Ni/NiO@C catalyst under mild conditions. ChemRxiv. [Link]

• Waseda University. (n.d.). Hydrogenation (atmospheric pressure) with Pd/C. Waseda University. [Link]

• McMillan, L., et al. (n.d.). The application of palladium catalysts for the hydrogenation of aromatic nitriles in the liquid phase. Hiden Analytical. [Link]

• Royal Society of Chemistry. (n.d.). Recent advances on the protection of hydroxyl group as tetrahydropyranyl ether. RSC Advances. [Link]

• The Organic Chemistry Channel. (2023, February 25). Hydrogenation Reaction Set up - Reduction of a Nitrile group using Raney Nickel. YouTube. [Link]

• Fiser, B., et al. (2018). Hydrogenation of nitrobenzonitriles using Raney nickel catalyst. ResearchGate. [Link]

• Mitsudome, T., et al. (2022). Nitrile hydrogenation to secondary amines under ambient conditions over palladium–platinum random alloy nanoparticles. Chemical Science, 13(10), 2886-2894. [Link]

• OSTI.GOV. (2022). Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution. OSTI.GOV. [Link]

• Kocienski, P. J. (2005). 4.5 Tetrahydropyranyl (THP) and Related Ethers. In Protecting Groups (3rd ed., pp. 223-231). Thieme.

• Sugawara, M., et al. (2024). Electrocatalytic hydrogenation of cyanoarenes, nitroarenes, quinolines, and pyridines under mild conditions with a proton-exchange membrane reactor. Beilstein Journal of Organic Chemistry, 20, 1026-1035. [Link]

• Google Patents. (1994).

• Zhang, X., et al. (2021). Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts. Nature Communications, 12, 6219. [Link]

• Google Patents. (1988).

• Gevorgyan, V., et al. (2012). Stereoselective Synthesis of Biologically Relevant Tetrahydropyridines and Dihydro-2H-pyrans via Ring-Expansion of Monocyclopropanated Heterocycles. Journal of the American Chemical Society, 134(32), 13448–13458. [Link]

• Sreenivasulu, R., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. International Journal of ChemTech Research, 8(4), 1845-1850. [Link]

• Werkmeister, S., et al. (2014). Selective hydrogenation of nitriles to primary amines catalyzed by a novel iron complex. Chemical Communications, 50(84), 12671-12674. [Link]

• Google Patents. (2007).

• Stanovnik, B., et al. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC, 2006(5), 99-112. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of tetrahydropyrans. Organic Chemistry Portal. [Link]

• Stolar, T., et al. (2018). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. Molecules, 23(12), 3175. [Link]

• Smith, T. E., et al. (2009). Alkylation of 2-substituted (6-methyl-2-pyridyl)methyllithium species with epoxides. Beilstein Journal of Organic Chemistry, 5, 11. [Link]

• Jagadeesh, R. V., et al. (2018). Selective Heterogeneous Catalytic Hydrogenation of Nitriles to Primary Amines. ChemSusChem, 11(3), 472-483. [Link]

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• 18. asianpubs.org [asianpubs.org]

Technical Notes & Optimization

Improving reaction yield in the synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Welcome to the technical support center for the synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding and practical guidance necessary to optimize your reaction yields and overcome common challenges in this synthesis.

The synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is typically achieved through a nucleophilic aromatic substitution (SNAr) reaction, a variant of the Williamson ether synthesis.[1][2] This reaction involves the displacement of a leaving group, commonly a halogen, from an aromatic ring by an alkoxide. In this specific case, the alkoxide is generated from (tetrahydro-2H-pyran-2-yl)methanol, which then attacks the electron-deficient pyridine ring of a 6-halopicolinonitrile, such as 6-chloropicolinonitrile.

The nitrile group at the 2-position of the pyridine ring is crucial as it is an electron-withdrawing group that activates the ring towards nucleophilic attack, facilitating the SNAr reaction.[3] However, as with any chemical synthesis, various factors can influence the reaction's outcome, leading to suboptimal yields or the formation of impurities. This guide will address these potential issues directly.

Troubleshooting Guide

This section is structured in a question-and-answer format to address specific problems you may encounter during the synthesis.

Low or No Product Formation

Question: My reaction is showing very low conversion to the desired product, or no product at all. What are the likely causes and how can I fix this?

Answer: Low or no product formation in this SNAr reaction can stem from several factors, primarily related to the generation and reactivity of the nucleophile, the activity of the electrophile, and the overall reaction conditions.

1. Incomplete Deprotonation of the Alcohol: The first step is the deprotonation of (tetrahydro-2H-pyran-2-yl)methanol to form the corresponding alkoxide. If this deprotonation is incomplete, the concentration of the active nucleophile will be low, leading to a sluggish or stalled reaction.

• Causality: The pKa of the alcohol must be considered when selecting a base. While (tetrahydro-2H-pyran-2-yl)methanol is a primary alcohol, a sufficiently strong base is required to drive the equilibrium towards the alkoxide.

• Troubleshooting Steps:

  • Use a Stronger Base: If you are using a weaker base like potassium carbonate (K₂CO₃), consider switching to a stronger base such as sodium hydride (NaH) or potassium hydride (KH).[4] These will irreversibly deprotonate the alcohol, ensuring a high concentration of the nucleophile.

  • Ensure Anhydrous Conditions: Hydride bases react violently with water. Therefore, it is critical to use anhydrous solvents and reagents. Any residual moisture will quench the base and reduce the amount of alkoxide formed.

  • Increase Base Equivalents: If using a weaker base is necessary, increasing the equivalents (e.g., to 2-3 equivalents) may help to drive the deprotonation equilibrium forward.

2. Poor Reactivity of the Electrophile: The reactivity of the 6-halopicolinonitrile is dependent on the nature of the leaving group.

• Causality: The SNAr reaction rate is influenced by the ability of the leaving group to depart. For halogens, the reactivity order is typically F > Cl > Br > I. While 6-chloropicolinonitrile is commonly used, if the reaction is slow, a more reactive starting material might be beneficial.

• Troubleshooting Steps:

  • Consider 6-fluoropicolinonitrile: If available, 6-fluoropicolinonitrile is generally more reactive in SNAr reactions due to the high electronegativity of fluorine, which further activates the aromatic ring.[3]

3. Inappropriate Reaction Conditions: Temperature and solvent choice play a pivotal role in the success of this synthesis.[5]

• Causality: SNAr reactions proceed via a charged intermediate known as a Meisenheimer complex.[5] The stability of this intermediate is highly dependent on the solvent. Additionally, sufficient thermal energy is often required to overcome the activation energy of the reaction.

• Troubleshooting Steps:

  • Optimize Solvent: Polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile are generally preferred for SNAr reactions.[2][5] These solvents can stabilize the charged Meisenheimer complex without strongly solvating the nucleophile, which would decrease its reactivity. Protic solvents like ethanol or water should be avoided as they can solvate the alkoxide through hydrogen bonding, reducing its nucleophilicity.[5][6]

  • Increase Reaction Temperature: If the reaction is proceeding slowly at room temperature, gradually increasing the temperature can provide the necessary activation energy.[5] However, be mindful that excessive heat can lead to side reactions. It is advisable to monitor the reaction progress closely by techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Formation of Side Products

Question: My reaction is producing significant amounts of impurities alongside the desired product. What are these side products and how can I minimize their formation?

Answer: The formation of side products is a common issue and can significantly complicate purification and reduce the overall yield.

1. Hydrolysis of the Nitrile Group: The nitrile group, while generally stable, can undergo hydrolysis under certain conditions, especially if water is present and the reaction is heated for prolonged periods.

• Causality: The presence of water, especially in the presence of a base, can lead to the hydrolysis of the nitrile to a primary amide or a carboxylic acid.

• Troubleshooting Steps:

  • Maintain Anhydrous Conditions: As mentioned previously, using anhydrous solvents and reagents is crucial.

  • Limit Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed to avoid prolonged exposure to conditions that might favor hydrolysis.

2. Competing Reactions with the Solvent: If a nucleophilic solvent is used, it can compete with the desired alkoxide, leading to undesired byproducts.[5]

• Causality: Solvents like alcohols can also be deprotonated by the base and act as nucleophiles, leading to the formation of undesired ethers.

• Troubleshooting Steps:

  • Use Non-Nucleophilic Solvents: Stick to polar aprotic solvents like DMF, DMSO, or acetonitrile.

Difficult Product Isolation and Purification

Question: I am having trouble isolating and purifying the final product. What are some effective strategies?

Answer: Product isolation and purification can be challenging, especially if the reaction has not gone to completion or has produced multiple side products.

• Causality: The physical properties of the product, such as its solubility and boiling point, as well as the properties of the solvent and any remaining reagents or byproducts, will dictate the best purification strategy. High-boiling point solvents like DMF and DMSO can be difficult to remove completely.[5]

• Troubleshooting and Optimization Steps:

  • Aqueous Workup: After the reaction is complete, a standard aqueous workup is often effective. This typically involves quenching the reaction with water and extracting the product into an organic solvent like ethyl acetate or dichloromethane. Washing the organic layer with brine can help to remove any remaining water.

  • Column Chromatography: Silica gel column chromatography is a powerful technique for separating the desired product from unreacted starting materials and byproducts. A gradient elution system, for example, starting with a non-polar solvent like hexane and gradually increasing the polarity with a solvent like ethyl acetate, can provide good separation. The polarity of the solvent system should be optimized based on TLC analysis.

  • Recrystallization: If the product is a solid, recrystallization can be an excellent final purification step to obtain a highly pure material. The choice of solvent for recrystallization will depend on the solubility of the product at different temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the role of the tetrahydropyran (THP) group in this molecule?

A1: The tetrahydropyran (THP) ring is a common structural motif in medicinal chemistry.[7] It is often used as a bioisostere for a cyclohexane ring but with increased polarity due to the oxygen atom, which can improve the aqueous solubility and overall pharmacokinetic properties of a drug candidate.[7]

Q2: Can I use a different base, such as an amine base?

A2: While strong inorganic bases like sodium hydride are most common for deprotonating alcohols in Williamson ether synthesis, certain strong, non-nucleophilic organic bases could potentially be used. However, their effectiveness would need to be empirically determined. Weaker amine bases are generally not strong enough to fully deprotonate an alcohol.

Q3: Is it possible to use microwave irradiation to accelerate the reaction?

A3: Yes, microwave-assisted synthesis can be a very effective way to accelerate SNAr reactions.[8] The high temperatures and pressures achieved in a microwave reactor can significantly reduce reaction times, often from hours to minutes. However, careful optimization of the reaction time and temperature is necessary to avoid decomposition of the starting materials or product.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visually track the disappearance of the starting materials and the appearance of the product spot. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used.

Experimental Protocols

General Protocol for the Synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

This protocol is a general guideline and may require optimization for your specific laboratory conditions and scale.

Materials:

• 6-Chloropicolinonitrile

• (Tetrahydro-2H-pyran-2-yl)methanol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Preparation of the Alkoxide: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add (tetrahydro-2H-pyran-2-yl)methanol (1.1 equivalents) and anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 equivalents) portion-wise to the stirred solution. Caution: Sodium hydride reacts violently with water and is flammable. Handle with appropriate personal protective equipment in a fume hood. Hydrogen gas is evolved during the addition.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• SNAr Reaction: Add a solution of 6-chloropicolinonitrile (1.0 equivalent) in anhydrous DMF dropwise to the alkoxide solution at room temperature.

• Heat the reaction mixture to a temperature between 60-80 °C and monitor the progress by TLC.

• Workup: Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

• Carefully quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the pure 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Data Summary Table

Parameter	Recommended Condition	Rationale
Substrate	6-Chloropicolinonitrile	Commercially available and sufficiently reactive.
Nucleophile	(Tetrahydro-2H-pyran-2-yl)methanol	Provides the desired alkoxy group.
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base for complete deprotonation.[4]
Solvent	Anhydrous DMF or DMSO	Polar aprotic solvent stabilizes the Meisenheimer complex.[2][5]
Temperature	60-80 °C	Provides sufficient activation energy without promoting side reactions.
Monitoring	TLC (e.g., 3:1 Hexane:Ethyl Acetate)	Simple and effective method to track reaction progress.

Visualizing the Process

Reaction Mechanism

Caption: The two-step mechanism for the synthesis.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low reaction yields.

References

• ChemTalk. (2022, October 24). Williamson Ether Synthesis. ChemTalk. [Link]

• ResearchGate. (n.d.). Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides. Request PDF. [Link]

• Wikipedia. (2023, November 29). Williamson ether synthesis. Wikipedia. [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Chemistry Steps. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Leadbeater, N. E., & Stencel, L. M. (2006). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? PMC. [Link]

• Chem-Station. (2014, April 13). Williamson Ether Synthesis. Chem-Station Int. Ed. [Link]

• Semantic Scholar. (n.d.). Effect of the nature of the nucleophile and solvent on an SNAr reaction. [Link]

• Um, I. H., & Buncel, E. (2013). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. Monatshefte für Chemie - Chemical Monthly, 144(10), 1531–1538. [Link]

• Wang, S., Lu, Y., Liu, X., Wang, L., & Li, Y. (2014). Optimization of N-aryl-6-methoxy-1,2,3,4-tetrahydroquinolines as tubulin polymerization inhibitors. PMC. [Link]

• Ben Hassen, B., Guesmi, A., Ben Abdallah, N., & Al-Ghamdi, A. M. (2015). Synthesis of new pyran and pyranoquinoline derivatives. Arabian Journal of Chemistry, 8(4), 573-578. [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. [Link]

• Google Patents. (n.d.).

• RSC Publishing. (n.d.). Synthesis of 4-dimethoxymethyl-6-hydroxy-2-methoxynicotinonitrile: a suggested mechanism revision. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• NIH. (n.d.). Recent Advances in the Synthesis of 2-Pyrones. PMC. [Link]

• MDPI. (2018). Recent Advances in the Synthesis of 2H-Pyrans. [Link]

• NIH. (n.d.). Stereoselective Synthesis of Biologically Relevant Tetrahydropyridines and Dihydro-2H-pyrans via Ring-Expansion of Monocyclopropanated Heterocycles. PMC. [Link]

• MDPI. (2015, March 23). Recent Advances in the Synthesis of 2-Pyrones. [Link]

• Organic Syntheses. (2019, January 11). Preparation of 2,4,5,6-Tetra(9H-carbazol-9- yl)isophthalonitrile. [Link]

• Semantic Scholar. (2023, June 7). 8-ones via photochemical 6π-electrocyclization of pyrimidines containing an allomaltol fragment. [Link]

• ResearchGate. (n.d.). Simple and Efficient Preparation of Reagents for Thiopyran Introduction: Methyl Tetrahydro-4-oxo-2 H -. [Link]

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• 6. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Preventing Premature THP Cleavage During Reactions with 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. This guide provides in-depth troubleshooting advice and preventative strategies to address the common challenge of premature cleavage of the tetrahydropyranyl (THP) protecting group.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability of the THP ether in your substrate.

Q1: I'm observing the formation of 6-(hydroxymethyl)picolinonitrile as a byproduct. What is causing the THP group to be cleaved?

A1: The tetrahydropyranyl (THP) group is an acetal, which makes it highly sensitive to acidic conditions.[1][2][3] Premature cleavage is almost always caused by the presence of an acid, which can be an explicit reagent, a reagent that is a Lewis acid, an acidic byproduct generated during the reaction, or even an acidic environment during workup and purification.[1][2]

Q2: What specific conditions lead to THP deprotection?

A2: THP ethers are readily cleaved by both Brønsted and Lewis acids.[1][4] Common culprits include:

• Protic Acids: Reagents like HCl, H₂SO₄, acetic acid (AcOH), and p-toluenesulfonic acid (TsOH).[2][5]

• Lewis Acids: Reagents such as ZnCl₂, TiCl₄, FeCl₃, and even CuCl₂ can promote cleavage.

• Aqueous Acidic Workup: Quenching a reaction with solutions like aqueous NH₄Cl or dilute HCl will rapidly remove the THP group.

• Acidic Stationary Phases: Standard silica gel used in column chromatography is inherently acidic and can cause partial or complete deprotection of sensitive compounds.[6][7][8]

Q3: Can my reaction conditions be too basic?

A3: Generally, no. The THP ether linkage is highly stable to a wide range of non-acidic and basic conditions.[4][9][10] It is resilient against strong bases (e.g., NaH, LDA), organometallics (e.g., Grignard reagents, organolithiums), and hydrides (e.g., LiAlH₄, NaBH₄).[4][11] Cleavage under basic conditions is extremely rare and not a typical concern.

Q4: How can I monitor for THP cleavage during my experiment?

A4: The most effective way to monitor for cleavage is by using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The deprotected product, 6-(hydroxymethyl)picolinonitrile, is significantly more polar than the starting material. On a TLC plate, this will appear as a new spot with a much lower Rf value. LC-MS analysis will show a new peak with the expected mass of the deprotected alcohol.

Part 2: In-Depth Troubleshooting Guides

This section provides structured workflows to diagnose and solve THP cleavage based on when it occurs.

Scenario A: Cleavage Observed During the Reaction

• Symptom: In-process control (TLC/LC-MS) shows the progressive disappearance of your starting material and the appearance of both the desired product and the deprotected alcohol byproduct.

Sources

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• 2. total-synthesis.com [total-synthesis.com]
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• 5. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chromatography [chem.rochester.edu]
• 8. Nacalai USA, Inc. | Product | Silica Gel for Column Chromatography [nacalaiusa.com]
• 9. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Thieme E-Books & E-Journals [thieme-connect.de]

Troubleshooting low conversion rates for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile derivatives

Welcome to the technical support center for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental challenges, particularly those leading to low conversion rates. The following question-and-answer format addresses specific issues with in-depth explanations and actionable protocols to enhance your synthetic success.

Section 1: Troubleshooting the Synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

The most common route to this compound is via a nucleophilic aromatic substitution (SNAr) reaction, where the alkoxide of (Tetrahydro-2H-pyran-2-yl)methanol displaces a leaving group (typically a halide like chloro- or bromo-) from the 6-position of a picolinonitrile ring. Low conversion rates in this key step are a frequent challenge.

Question 1: My SNAr reaction to synthesize the target molecule has stalled or shows very low conversion. What are the likely causes and how can I fix it?

This is a multi-faceted problem often rooted in reaction kinetics and reagent stability. Let's break down the probable causes and solutions.

Probable Cause A: Incomplete Deprotonation of the Alcohol

The reaction relies on the formation of a potent alkoxide nucleophile from (Tetrahydro-2H-pyran-2-yl)methanol. Incomplete deprotonation results in a low concentration of the active nucleophile, slowing the reaction.

• Causality: The acidity of an alcohol's hydroxyl group is relatively low. A base that is not strong enough, or is sterically hindered, will not quantitatively generate the required alkoxide. Moisture in the reaction is also detrimental as it will consume the base.

• Suggested Solution:

  • Choice of Base: Sodium hydride (NaH) is a strong, non-nucleophilic base ideal for this purpose. It irreversibly deprotonates the alcohol, driving the equilibrium towards the alkoxide. If using weaker bases like potassium carbonate (K₂CO₃), higher temperatures may be required, but this can lead to side reactions.[1]

  • Reaction Conditions: Ensure strictly anhydrous (moisture-free) conditions. Use dry solvents and glassware. The deprotonation step is often performed as a separate preliminary step; add the alcohol to a suspension of NaH in an anhydrous solvent like THF or DMF and stir for 30-60 minutes at 0 °C to room temperature before adding the picolinonitrile substrate.

  • Verification Step: You can indirectly verify deprotonation by observing the cessation of hydrogen gas evolution (bubbling) after adding the alcohol to NaH.

Probable Cause B: Poor Leaving Group or Insufficient Ring Activation

The efficiency of an SNAr reaction is highly dependent on the nature of the leaving group and the electronic properties of the aromatic ring.[2]

• Causality: The pyridine ring is naturally electron-deficient, which facilitates nucleophilic attack, especially at the 2- and 4-positions relative to the nitrogen.[2][3] The nitrile group at the 2-position further activates the ring. However, the leaving group's ability to depart is critical. The typical reactivity order for halides in SNAr is F > Cl > Br > I.[2]

• Suggested Solution:

  • Substrate Choice: If you are using 6-bromopicolinonitrile, consider switching to 6-chloropicolinonitrile or, if available, 6-fluoropicolinonitrile, as the latter is significantly more reactive in SNAr reactions.[2]

  • Temperature: For less reactive substrates (like bromo- or chloro-), higher temperatures are often necessary to overcome the activation energy barrier.[2][4] Monitor the reaction by TLC or LC-MS while gradually increasing the temperature (e.g., from room temperature to 80-120 °C).

Probable Cause C: Inappropriate Solvent Choice

The solvent plays a crucial role in stabilizing the charged intermediate (Meisenheimer complex) formed during the SNAr reaction.[2]

• Causality: Polar aprotic solvents are ideal as they can solvate the cation (e.g., Na⁺) without deactivating the alkoxide nucleophile through hydrogen bonding.[1] Protic solvents (like ethanol or water) will protonate the alkoxide, inhibiting the reaction.

• Suggested Solution:

  • Recommended Solvents: N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are excellent choices for SNAr reactions.[1] Tetrahydrofuran (THF) is also commonly used.

  • Solubility Check: Ensure your starting materials are fully soluble in the chosen solvent at the reaction temperature. Poor solubility can severely limit reaction rates.

Troubleshooting Flowchart for SNAr Synthesis

Here is a logical workflow to diagnose low conversion issues in the synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Caption: A decision tree for troubleshooting low SNAr conversion.

Section 2: Issues with the Tetrahydropyranyl (THP) Protecting Group

The Tetrahydropyranyl (THP) group is used to protect the primary alcohol. While stable under many conditions, it can be unintentionally cleaved or can complicate purification.[5][6]

Question 2: I am observing premature deprotection of the THP group during a downstream reaction. How can I prevent this?

Probable Cause: Acidic Conditions

The THP ether is an acetal, which is highly sensitive to acid.[5][7]

• Causality: The THP group is readily cleaved under acidic conditions, even with mild acids like pyridinium p-toluenesulfonate (PPTS) or aqueous acetic acid.[5][8] Trace amounts of acid in your reagents or generated during the reaction can cause unwanted deprotection.

• Suggested Solution:

  • Reagent Purity: Ensure all reagents and solvents for your downstream reaction are free from acidic impurities. For example, some grades of chloroform can contain trace HCl.

  • Reaction pH: If your reaction tolerates it, add a non-nucleophilic base scavenger, such as proton sponge or diisopropylethylamine (DIPEA), to neutralize any in-situ generated acid.

  • Alternative Protecting Groups: If your synthetic route requires strongly acidic steps, the THP group is not suitable. Consider a more robust protecting group like a silyl ether (e.g., TBDMS) which offers greater stability.[9]

Question 3: My final product is a complex mixture of diastereomers according to my NMR analysis. What is the cause?

Probable Cause: Introduction of a New Chiral Center

The THP group itself contains a chiral center.

• Causality: The carbon atom of the THP ring bonded to two oxygen atoms is a stereocenter. When you protect an achiral alcohol like (Tetrahydro-2H-pyran-2-yl)methanol, you are actually using a racemic mixture of the alcohol itself, and the subsequent protection of another alcohol would also create a new stereocenter. This results in a mixture of diastereomers.[5][6]

• Suggested Solution:

  • Simplification of Analysis: For characterization purposes, it is often accepted that the NMR will be complex. Focus on key diagnostic signals that are common to both diastereomers.

  • Chromatographic Separation: Diastereomers have different physical properties and can often be separated by careful column chromatography, though this can be challenging.

  • Deprotection for Analysis: If the complexity of the NMR is preventing confirmation of your structure, you can take a small aliquot of your product and deprotect the THP group. The resulting alcohol should have a much simpler, clean NMR spectrum, which can confirm the core structure is correct.

Section 3: Reactivity of the Picolinonitrile Moiety

Question 4: I am attempting a reaction on the nitrile group (e.g., hydrolysis, reduction), but I am getting a low yield of the desired product.

Probable Cause: Competing Reactions or Steric Hindrance

The picolinonitrile system has multiple reactive sites.

• Causality: The electron-withdrawing nature of the nitrile group and the pyridine nitrogen makes the ring susceptible to nucleophilic attack.[10][11] Furthermore, the bulky THP-ether group at the 6-position may sterically hinder the approach of reagents to the nitrile group at the 2-position.

• Suggested Solution:

  • Hydrolysis: For hydrolysis of the nitrile to a carboxylic acid or amide, forcing conditions (e.g., strong acid or base with high heat) are often required. Be aware that these conditions will also cleave the THP protecting group. A two-step process (deprotect first, then hydrolyze) may be more efficient.

  • Reduction: For reduction to an amine, powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄) are effective. However, these will also react with other functional groups. Milder, more selective reagents may be necessary depending on the overall molecular structure.

  • Temperature and Reagent Stoichiometry: Carefully control the reaction temperature and the equivalents of your reagent.[] Start with milder conditions and slowly increase the intensity, monitoring by TLC/LC-MS to find the optimal point where the desired reaction proceeds without significant side product formation.

Summary Table of Troubleshooting Strategies

Problem	Probable Cause	Primary Solution	Secondary Actions
Low SNAr Conversion	Incomplete alkoxide formation	Use a strong, non-nucleophilic base like NaH in anhydrous solvent.	Ensure all glassware is oven-dried; perform deprotonation before adding the picolinonitrile.
Poor leaving group	Switch from 6-bromo/chloro-picolinonitrile to 6-fluoropicolinonitrile.	Increase reaction temperature significantly (e.g., to 120 °C).
Inappropriate solvent	Use a polar aprotic solvent such as DMF or DMSO.	Check for complete solubility of all reactants.
Premature THP Deprotection	Acidic reaction conditions	Add a non-nucleophilic base (e.g., DIPEA) to scavenge trace acid.	Use acid-free reagents and solvents; consider a more robust protecting group like TBDMS.
Complex NMR Spectrum	Diastereomer formation from THP	Accept complex spectrum for routine analysis.	Attempt separation by careful chromatography; deprotect a small sample for structural confirmation.
Low Yield in Nitrile Reactions	Steric hindrance / Side reactions	Optimize reaction conditions (temperature, time, stoichiometry).	Consider a two-step approach: deprotect the THP group first, then perform the nitrile reaction.

Detailed Protocol: Optimized Synthesis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

This protocol outlines an optimized procedure for the SNAr reaction, designed to maximize conversion rates.

Materials:

• 6-Chloropicolinonitrile

• (Tetrahydro-2H-pyran-2-yl)methanol

• Sodium Hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate, Saturated NH₄Cl solution, Brine

• Anhydrous Sodium Sulfate

Procedure:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add Sodium Hydride (1.2 equivalents) to a flame-dried, three-neck flask equipped with a magnetic stirrer and a dropping funnel.

• Alkoxide Formation: Wash the NaH with anhydrous hexanes to remove the mineral oil, then carefully decant the hexanes. Add anhydrous DMF to the flask and cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of (Tetrahydro-2H-pyran-2-yl)methanol (1.1 equivalents) in anhydrous DMF via the dropping funnel.

• Allow the mixture to stir at 0 °C for 20 minutes, then warm to room temperature and stir for an additional 40 minutes. Cessation of H₂ gas evolution indicates the completion of alkoxide formation.

• SNAr Reaction: Add a solution of 6-chloropicolinonitrile (1.0 equivalent) in anhydrous DMF to the reaction mixture.

• Heat the reaction to 80 °C and monitor its progress using TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 4-6 hours.

• Workup: Cool the reaction to room temperature and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by silica gel column chromatography to yield the pure 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

References

• Total Synthesis. (n.d.). THP Protecting Group: THP Protection & Deprotection Mechanism. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Image attached to a publication]. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). Substitution reaction condition optimization in the synthesis of 6. [Image attached to a publication]. Retrieved from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. Amino Acids, 36(4), 563-75. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. Retrieved from [Link]

• Lumen Learning. (n.d.). Organic Chemistry 1: An open textbook. 9.5. Williamson ether synthesis. Retrieved from [Link]

• YouTube. (2019, January 8). THP group for protecting alcohols. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Westin, J. (n.d.). Protecting Groups - Organic Chemistry. Jack Westin. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Retrieved from [Link]

• ACS Publications. (2005, February 23). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Directed nucleophilic aromatic substitution reaction. Retrieved from [Link]

• ResearchGate. (2017, March 18). How to do Nucleophilic aromatic substitution reaction on less SNAr active aromatic ring?. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. Retrieved from [Link]

• National Institutes of Health. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Google Patents. (n.d.). US3228950A - Process for the production of new picolinic acid derivatives.

• Kotb, E. R., et al. (2009). Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evaluation. Acta Chimica Slovenica, 56, 342-351. Retrieved from [Link]

• MDPI. (2023, June 6). 8(meso)-Pyridyl-BODIPYs: Effects of 2,6-Substitution with Electron-Withdrawing Nitro, Chloro, and Methoxycarbonyl Groups. Retrieved from [Link]

• ResearchGate. (2017, July 16). synthesis, reactions and charactarizations of 6-thioxo-1,6-dihydro-2,3-bipyredine-5-carbonitrile. Retrieved from [Link]

• RSC Publishing. (n.d.). Directed nucleophilic aromatic substitution reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyridine derivatives (5 and 6). [Image attached to a publication]. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and reactivity of bimetallic group 6 carbonyl complexes containing bipyridine ligands. Request PDF. Retrieved from [Link]

• RSC Publishing. (n.d.). Regioselective synthesis of 6-nitroindole derivatives from enaminones and nitroaromatic compounds via transition metal-free C–C and C–N bond formation. Retrieved from [Link]

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Technical Support Center: Optimizing HPLC Separation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile and Its Impurities

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the HPLC analysis of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile and its associated impurities. As a Senior Application Scientist, this guide synthesizes technical expertise with practical, field-proven insights to address common and complex chromatographic challenges.

Part 1: Frequently Asked Questions (FAQs)

This section offers quick solutions to common initial problems.

Q1: What is a suitable starting point for a reverse-phase HPLC method for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile?

A1: For a moderately polar, aromatic nitrile compound, a C18 column with a gradient elution is a robust starting point. A typical initial configuration would be:

• Column: High-purity silica C18 (e.g., 150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water. The acid helps protonate basic sites on the molecule and silanols on the stationary phase, resulting in sharper peaks.[1][2]

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 5% to 95% Acetonitrile over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at a wavelength where the picolinonitrile chromophore exhibits significant absorbance, typically around 270 nm.

This initial method will provide a foundational chromatogram of the impurity profile, which can then be systematically optimized.

Q2: My main peak is exhibiting significant tailing. What is the most probable cause and the quickest remedy?

A2: Peak tailing for a molecule containing a basic nitrogen in its pyridine ring is frequently caused by secondary interactions with acidic silanol groups on the column's silica support.[1][2][3][4] The most immediate solution is to ensure your mobile phase is sufficiently acidic. By lowering the pH to a range of 2.5 to 3.5 with an acid such as formic acid or trifluoroacetic acid (TFA), you can significantly reduce tailing by protonating the basic analyte and suppressing the ionization of the silanol groups.[1][5]

Q3: I am observing poor separation between two critical impurities. What should be my first course of action?

A3: When dealing with co-eluting or poorly resolved peaks, the primary goal is to alter the selectivity of the method. The most impactful and straightforward adjustment is to change the organic modifier.[6][7] If you are currently using acetonitrile, try substituting it with methanol.[6][8][9][10] Methanol has different solvent properties, including being a polar-protic solvent, which can alter the elution order and spacing of your peaks.[6][11] If this does not yield the desired resolution, a more systematic approach involving modifications to the gradient slope, temperature, and stationary phase chemistry will be necessary.[12][13][14]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, evidence-based solutions for more complex separation challenges.

Guide 1: Poor Resolution Between the Main Peak and Key Impurities

Achieving adequate resolution is a fundamental requirement for the accurate quantitation of impurities, as stipulated by regulatory bodies like the ICH.[15][16][17][18] Insufficient resolution can arise from a lack of selectivity or low column efficiency.

The following workflow outlines a systematic approach to addressing resolution issues.

Caption: Systematic workflow for improving HPLC resolution.

• Gradient Slope: A shallower gradient extends the separation window for eluting compounds, which often enhances the resolution of closely eluting peaks. For instance, if your initial gradient is 5-95% B in 20 minutes, consider extending it to 40 minutes.

• Organic Modifier: Acetonitrile and methanol possess distinct chemical properties. Acetonitrile is an aprotic solvent, whereas methanol is protic and can participate in hydrogen bonding.[6][11] This difference in interaction with the analyte and stationary phase can significantly impact selectivity.[6]

• Mobile Phase pH: The pKa of the picolinonitrile nitrogen will influence its retention.[19] Operating at a pH at least 2 units away from the analyte's pKa ensures a single ionic state and consistent retention.[19][20] For related impurities with differing basicities, adjusting the pH can be a powerful tool to induce a differential shift in retention times.[21][22]

• Stationary Phase Chemistry: If a C18 column fails to provide sufficient selectivity due to dominant hydrophobic interactions, explore alternative chemistries. A Phenyl-Hexyl phase can introduce pi-pi interactions with the aromatic ring of your molecule, offering a different selectivity.[23] A Cyano phase can be operated in both normal and reversed-phase modes and provides different dipole-dipole interactions.[24]

Parameter	Condition 1 (Initial)	Condition 2 (Optimized)	Resolution (Rs) between Impurity A and B
Column	C18, 150 x 4.6 mm, 3.5 µm	Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm	0.8 -> 1.7
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	5-95% B in 20 min	10-40% B in 30 min

This table demonstrates how a change in both the stationary phase and gradient slope can significantly improve a critical resolution.

Guide 2: Excessive Peak Tailing

Peak tailing is typically quantified by the tailing factor (Tf) or asymmetry factor (As), with an ideal value of 1.0. A value exceeding 1.2 is generally considered indicative of a problem.[4]

Caption: Decision tree for troubleshooting peak tailing.

• Silanol Interactions: This is the most prevalent cause of peak tailing for basic compounds like picolinonitriles.[1][2][3][4] The lone pair of electrons on the pyridine nitrogen can interact strongly with acidic silanol groups on the silica backbone of the stationary phase.[3][4]

  • Protocol: Prepare mobile phases containing 0.1% (v/v) of formic acid, acetic acid, or trifluoroacetic acid (TFA). A phosphate buffer can also be employed to maintain a consistent low pH.

• Column Overload: Injecting an excessive mass of the sample can saturate the stationary phase, leading to a distorted peak shape.

  • Protocol: Perform a dilution series of your sample (e.g., 100%, 50%, 25%) and inject each. If the peak shape improves at lower concentrations, you are likely overloading the column.

• Column Degradation: With extended use, the stationary phase can degrade, particularly at extreme pH values or high temperatures, resulting in voids or exposed silanols.

  • Protocol: Review the column's performance history. If a significant drop in efficiency is observed, replace the column. The use of a guard column can prolong the lifespan of your analytical column.

Part 3: Experimental Protocols

Protocol 1: Systematic Screening of Organic Modifiers and pH

• Preparation of Mobile Phases:

  • A1: 0.1% Formic Acid in Water

  • A2: 10 mM Ammonium Formate in Water, pH 3.0

  • A3: 10 mM Ammonium Acetate in Water, pH 5.0

  • B1: Acetonitrile

  • B2: Methanol

• Experimental Design:

  • Execute a series of experiments using a consistent gradient profile (e.g., 5-95% B in 20 minutes) for each combination of aqueous and organic mobile phases.

  • This will yield 6 initial screening runs (A1/B1, A1/B2, A2/B1, A2/B2, A3/B1, A3/B2).

• Data Analysis:

  • For each run, document the retention time of the main peak and all impurities.

  • Calculate the resolution between all adjacent peaks.

  • Note any alterations in the elution order.

• Selection:

  • Choose the combination of aqueous and organic mobile phases that provides the most favorable overall separation and selectivity for the critical impurity pairs. This condition will then serve as the foundation for further optimization (e.g., gradient slope, temperature).

Part 4: References

• Hopkins, T. (2019, February 19). The Role of Methanol and Acetonitrile as Organic Modifiers in Reversed-phase Liquid Chromatography. Crawford Scientific. [Link]

• MicroSolv Technology Corporation. (2026, February 15). Improving Separation of Peaks in RP HPLC. [Link]

• Chrom Tech. How to Improve HPLC Peak Resolution. [Link]

• Unknown. How to Improve the Resolution Between Two Peaks in Liquid Chromatography. [Link]

• Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation. [Link]

• Chrom Tech, Inc. (2025, October 14). Acetonitrile vs. Methanol for Reverse Phase Chromatography. [Link]

• Shimadzu. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography. [Link]

• LCGC North America. (2025, November 26). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. [Link]

• LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. [Link]

• Phenomenex. Basic Analytes and High pH. [Link]

• Waters. What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. [Link]

• YMC. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?[Link]

• Chromatography Today. (2020, February 17). The use of Mobile Phase pH as a Method Development Tool. [Link]

• LCGC. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. [Link]

• MicroSolv Technology Corporation. Using methanol instead of acetonitrile in an HPLC method should be done with caution. [Link]

• Element Lab Solutions. Peak Tailing in HPLC. [Link]

• uHPLCs. How to avoid the tailing problem of basic compounds in HPLC analysis?[Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• International Journal of Pharmaceutical and Biological Science Archive. (2013, July 15). NEWER STATIONARY PHASES FOR REVERSE PHASE-LIQUID CHROMATOGRAPHIC ANALYSIS. [Link]

• Interchim. (2017, January 15). HPLC : zoom on Interchim C18 AQ stationary phases from analytical scale to purification. [Link]

• MAC-MOD Analytical. DEVELOPING HPLC METHODS WHEN C18 COLUMNS DON'T WORK. [Link]

• Reddit. (2024, July 31). What type of column chromatography for highly polar compounds?[Link]

• SIELC Technologies. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. [Link]

• ICH. Quality Guidelines. [Link]

• PubMed. (2025, February 8). Design and evaluation of C18 stationary phases with different polar-embedded groups for liquid chromatography. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Acta Poloniae Pharmaceutica. (2007). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]

• Agilent. Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. [Link]

• Royal Society of Chemistry. (2021, July 9). One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. [Link]

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• 21. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 22. chromatographytoday.com [chromatographytoday.com]
• 23. agilent.com [agilent.com]
• 24. mac-mod.com [mac-mod.com]

Minimizing side reactions during 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile functionalization

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working with 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. It is designed to help you anticipate and troubleshoot common side reactions encountered during its functionalization, ensuring the integrity of your synthetic pathways and the purity of your target compounds.

Introduction: The Challenge of Selectivity

6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is a valuable building block in medicinal chemistry, offering multiple reactive sites for molecular elaboration. The picolinonitrile core provides opportunities for functionalization at the aromatic ring and the nitrile group. The tetrahydropyranyl (THP) ether serves as a common protecting group for the hydroxymethyl substituent at the 6-position. However, the interplay of these functional groups can lead to a variety of undesired side reactions, complicating synthesis and purification. This guide will dissect these challenges and provide actionable strategies to maintain chemoselectivity and maximize the yield of your desired product.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

I. Issues Related to the THP Protecting Group

Question 1: I am observing unexpected deprotection of the THP ether during my reaction. What are the likely causes and how can I prevent this?

Answer:

Accidental cleavage of the THP ether is a common side reaction, primarily driven by acidic conditions. The acetal linkage of the THP group is highly susceptible to acid-catalyzed hydrolysis.

Causality: The deprotection mechanism involves protonation of the ether oxygen, followed by cleavage of the C-O bond to form a resonance-stabilized carbocation and the free alcohol. This process is often initiated by even trace amounts of acid in your reaction mixture.

Troubleshooting Steps:

• Scrutinize Reagent and Solvent Purity: Ensure all reagents and solvents are anhydrous and free from acidic impurities. For instance, some grades of chloroform can contain trace amounts of HCl.

• Employ Acid Scavengers: The addition of a non-nucleophilic base, such as proton sponge or diisopropylethylamine (DIPEA), can neutralize any adventitious acid.

• Reaction Temperature: While THP ethers are generally stable at low temperatures, elevated temperatures can accelerate acid-catalyzed deprotection. Maintain your reaction at the lowest effective temperature.

• Choice of Lewis Acid: If your reaction requires a Lewis acid, opt for milder options. For example, ZnCl₂ is generally less aggressive than AlCl₃.

dot

Caption: Acid-catalyzed deprotection of the THP ether.

II. Side Reactions at the Nitrile Group

Question 2: My reaction is producing a significant amount of the corresponding amide or carboxylic acid instead of the desired functionalized nitrile. Why is this happening?

Answer:

The nitrile group is susceptible to hydrolysis under both acidic and basic conditions, leading to the formation of an amide and subsequently a carboxylic acid.

Causality:

• Acid-Catalyzed Hydrolysis: Protonation of the nitrile nitrogen makes the carbon atom more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: Direct nucleophilic attack of a hydroxide ion on the nitrile carbon initiates the hydrolysis cascade.

Troubleshooting Steps:

• Strict Anhydrous Conditions: The most critical factor is the exclusion of water from your reaction. Ensure all glassware is oven-dried, and solvents are rigorously dried using appropriate methods (e.g., distillation from a drying agent, use of molecular sieves).

• Inert Atmosphere: Conduct your reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent the introduction of atmospheric moisture.

• Reagent Choice:

  • For reactions involving strong bases (e.g., organolithiums), ensure the base is not contaminated with hydroxides.

  • If your intended nucleophile is water-sensitive, its slow degradation could be a source of water.

• Controlled Work-up: During the reaction work-up, quench at low temperatures and minimize the time the reaction mixture is in contact with aqueous acidic or basic solutions.

dot

Caption: Hydrolysis of the nitrile group to amide and carboxylic acid.

Question 3: I am attempting a Grignard or organolithium addition to the nitrile, but I am getting low yields and a complex mixture of products. What are the potential pitfalls?

Answer:

While nucleophilic addition to the nitrile is a powerful C-C bond-forming reaction, it can be plagued by side reactions, especially with sterically hindered or less reactive organometallics.

Causality:

• α-Deprotonation: If the organometallic reagent is a strong, sterically hindered base (e.g., LDA, t-BuLi), it can deprotonate the carbon alpha to the nitrile, leading to undesired dimerization or reaction with the electrophile at the wrong position.

• Single Addition and Hydrolysis: The initial addition of an organometallic reagent to a nitrile forms a metalated imine intermediate. If this intermediate is not quenched with a suitable electrophile and is instead hydrolyzed during work-up, it can lead to the formation of a ketone after hydrolysis.

Troubleshooting Steps:

• Choice of Organometallic Reagent: For simple additions, less basic organometallics like Grignard reagents are often preferred over highly basic organolithiums.

• Temperature Control: Perform the addition at low temperatures (e.g., -78 °C) to minimize side reactions like α-deprotonation.

• Inverse Addition: Add the organometallic reagent slowly to a solution of the picolinonitrile to maintain a low concentration of the nucleophile and disfavor side reactions.

• Careful Quenching: Ensure the reaction is quenched with an appropriate electrophile before work-up to trap the desired intermediate.

III. Challenges in Aromatic Ring Functionalization

Question 4: I am trying to perform an ortho-lithiation to functionalize the pyridine ring at the C3 position, but the reaction is not working as expected.

Answer:

Ortho-lithiation of pyridines can be a powerful tool, but it is often in competition with nucleophilic addition to the pyridine ring, especially when using alkyllithium reagents.[1]

Causality: The electron-withdrawing nature of the nitrile group and the pyridine nitrogen makes the ring susceptible to nucleophilic attack. Alkyllithiums can act as both strong bases (for deprotonation) and potent nucleophiles.

Troubleshooting Steps:

• Use of Non-Nucleophilic Bases: To favor deprotonation over addition, use sterically hindered, non-nucleophilic bases such as lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LiTMP).[2] These bases are less likely to add to the pyridine ring.

• Temperature Control: Conduct the lithiation at low temperatures (-78 °C) to enhance selectivity.

• Solvent Effects: The choice of solvent can influence the aggregation state and reactivity of the organolithium reagent. THF is a commonly used solvent for these reactions.

• Directing Group Ability: The alkoxy group at the 6-position is a good directing group for ortho-lithiation at the C5 position. However, the nitrile group can also direct lithiation. Careful control of conditions is necessary to achieve the desired regioselectivity.

dot

Caption: Competing pathways in the lithiation of 6-alkoxypicolinonitrile.

Question 5: I am attempting a nucleophilic aromatic substitution (SNAr) to displace a leaving group at the 6-position, but the reaction is sluggish or gives low yields.

Answer:

While the nitrile group activates the pyridine ring for SNAr, the success of the reaction is highly dependent on the nature of the leaving group and the nucleophile.

Causality: For an SNAr reaction to proceed efficiently, the leaving group must be sufficiently electron-withdrawing to stabilize the intermediate Meisenheimer complex and be a good leaving group.

Troubleshooting Steps:

• Leaving Group Ability: Halogens are common leaving groups, with the reactivity order typically being F > Cl > Br > I. If you have a less reactive leaving group (e.g., methoxy), you may need to convert it to a better one (e.g., triflate).

• Nucleophile Strength: Stronger nucleophiles will generally react faster. If your nucleophile is weak, you may need to use a stronger base to deprotonate it and increase its nucleophilicity.

• Solvent: Polar aprotic solvents such as DMF, DMSO, or THF are typically used to solvate the cation and leave the nucleophile more reactive.

• Temperature: Heating the reaction is often necessary to drive SNAr reactions to completion.

Data Summary Table: Key Experimental Parameters

Parameter	Issue	Recommended Action	Rationale
Water Content	THP Deprotection, Nitrile Hydrolysis	Use rigorously dried solvents and reagents; conduct under inert atmosphere.	Water is a reactant in both hydrolysis pathways.
Acidity	THP Deprotection	Add a non-nucleophilic base (e.g., proton sponge); use acid-free solvents.	Prevents acid-catalyzed cleavage of the THP ether.
Basicity	Nitrile Hydrolysis, α-Deprotonation	Use non-hydroxide containing bases; for lithiation, prefer LDA over n-BuLi.	Strong, non-nucleophilic bases favor deprotonation over addition or hydrolysis.
Temperature	All Side Reactions	Maintain the lowest effective temperature for the desired transformation.	Higher temperatures often lead to a decrease in selectivity.
Nucleophile Choice	SNAr, Nitrile Addition	Use stronger nucleophiles for SNAr; consider Grignard reagents for nitrile addition.	Matching the nucleophile to the reaction type is crucial for success.

Experimental Protocols

Protocol 1: General Procedure for Ortho-Lithiation using LDA

• Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum.

• Reagent Preparation: In the reaction flask, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath).

• LDA Formation: Slowly add n-butyllithium (1.05 equivalents) to the solution of diisopropylamine. Stir the mixture at -78 °C for 30 minutes.

• Substrate Addition: Dissolve 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (1.0 equivalent) in anhydrous THF and add it dropwise to the freshly prepared LDA solution at -78 °C.

• Lithiation: Stir the reaction mixture at -78 °C for 1-2 hours.

• Electrophilic Quench: Add the desired electrophile (1.2 equivalents) dropwise at -78 °C.

• Warming and Quench: Allow the reaction to slowly warm to room temperature overnight. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Nucleophilic Addition of a Grignard Reagent to the Nitrile

• Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a rubber septum.

• Substrate Solution: Dissolve 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (1.0 equivalent) in anhydrous THF and cool to 0 °C.

• Grignard Addition: Add the Grignard reagent (1.2 equivalents in THF or diethyl ether) dropwise to the solution of the picolinonitrile via the dropping funnel.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction to 0 °C and slowly quench with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

References

• Gilman, H.; Wittig, G. J. Am. Chem. Soc.1940, 62 (3), pp 665–667.
• Snieckus, V. Chem. Rev.1990, 90 (6), pp 879–933.
• Clayden, J. Organolithiums: Selectivity for Synthesis. Pergamon, 2002.
• Parham, W. E.; Anderson, E. L. J. Am. Chem. Soc.1948, 70 (12), pp 4187–4189.
• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons, 1999.
• Larock, R. C.
• Comins, D. L.; Brown, J. D. J. Org. Chem.1984, 49 (6), pp 1078–1083.
• Katritzky, A. R.; Laurenzo, K. S. J. Org. Chem.1986, 51 (25), pp 5039–5040.

Sources

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Troubleshooting Aqueous Solubility for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Welcome to the Advanced Formulation Support Center. Working with complex organic intermediates like 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile presents significant physicochemical challenges. This guide is designed for researchers and drug development professionals who need to overcome the severe aqueous insolubility of this specific compound for in vitro and in vivo applications.

Part 1: Diagnostic Formulation Strategy

Before attempting to dissolve your compound, it is critical to align your formulation strategy with your assay's biological and physical constraints. Use the decision matrix below to identify the optimal solubilization pathway.

Decision matrix for selecting a solubility enhancement strategy based on experimental constraints.

Part 2: Frequently Asked Questions (FAQs) & Causality Analysis

Q: Why can't I just use HCl to form a soluble salt of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile? A: Standard pyridine rings have a pKa around 5.2, allowing for easy protonation in mildly acidic media. However, your target molecule contains a nitrile (-CN) group at the ortho position. The nitrile group exerts a massive electron-withdrawing effect via both inductive and resonance mechanisms, stripping electron density away from the pyridine nitrogen. This drops the pKa to approximately < 2[1]. Consequently, at physiological pH (7.4) or even standard formulation pH (4.0), the molecule remains entirely un-ionized. Without ion-dipole interactions, the high lipophilicity of the tetrahydropyran (THP) ether dominates, rendering salt formation unviable.

Q: My compound precipitates immediately when diluting a DMSO stock into cell culture media. How do I prevent this? A: This is a classic "solvent-shift" precipitation. When a highly concentrated DMSO stock is injected into an aqueous buffer, the local concentration of water spikes instantly. The solvation capacity of the micro-environment drops below the kinetic solubility limit of the lipophilic API before bulk mixing can occur[2]. To overcome this, you must control the mixing kinetics (see Protocol 1) or utilize a carrier system like cyclodextrins to mask the hydrophobicity[3].

Q: Which cyclodextrin is best suited for this specific molecule? A: Hydroxypropyl-β-cyclodextrin (HP-β-CD). The THP and pyridine rings fit perfectly within the hydrophobic cavity of β-cyclodextrin. The hydroxypropyl modifications disrupt the crystal lattice of the cyclodextrin itself, dramatically increasing its own aqueous solubility while preventing the nephrotoxicity associated with underivatized β-CD[3].

Part 3: Self-Validating Experimental Protocols

Protocol 1: Stepwise Co-Solvent Dilution (For In Vitro Assays)

Objective: Achieve a stable supersaturated solution without triggering nucleation.

• Stock Preparation: Dissolve the API in 100% anhydrous DMSO to create a 10 mM master stock.

• Interfacial Mixing: Do not add the DMSO stock directly to your media. Instead, place your required volume of DMSO stock in a fresh tube. Under continuous, vigorous vortexing, add the aqueous media dropwise to the DMSO.

  • Causality: This reverses the solvent-shift gradient. By adding water to the solvent, the API remains in a solvent-rich microenvironment as it dilutes, preventing localized supersaturation shock[2].

• Surfactant Stabilization (Optional): If precipitation persists, incorporate 0.1% Poloxamer 407 into the aqueous media prior to mixing. Poloxamer acts as a steric stabilizer, preventing the nucleation of the API into larger crystals[4].

• Self-Validation Step: Transfer 200 µL of the final solution to a 96-well plate and measure the optical density at 600 nm (OD600) using a microplate reader. An OD600 > 0.05 compared to a vehicle blank indicates sub-visual aggregation. If this occurs, the kinetic solubility limit has been breached, and you must switch to Protocol 2.

Protocol 2: HP-β-CD Inclusion Complexation (For In Vivo / High-Concentration Assays)

Objective: Create a true molecular dispersion by shielding the lipophilic THP and picolinonitrile moieties.

Step-by-step workflow for the preparation and validation of HP-β-CD inclusion complexes.

• Preparation of Host Solution: Dissolve 20% (w/v) HP-β-CD in ultra-pure water.

• API Addition: Dissolve 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in a minimal volume of volatile organic solvent (e.g., ethanol). Add this dropwise to the stirring HP-β-CD solution.

• Equilibration: Stir the mixture at 37°C for 24 hours.

  • Causality: The thermal energy overcomes the activation barrier required to displace water molecules from the cyclodextrin cavity, allowing the lipophilic THP and pyridine rings to enter via favorable van der Waals interactions[3].

• Solvent Removal: Lyophilize the solution for 48 hours to remove water and trace ethanol, yielding a solid inclusion complex powder.

• Self-Validation Step: Reconstitute the powder in PBS. Measure the solution using Dynamic Light Scattering (DLS). A valid inclusion complex will show a monodisperse peak at <5 nm. If peaks >100 nm appear, the compound has formed a colloidal suspension rather than a true molecular complex, indicating incomplete complexation.

Part 4: Quantitative Data Summary

Table 1: Comparative Efficacy of Solubility Enhancement Strategies for Lipophilic Picolinonitriles

Strategy	Excipient System	Mechanism of Action	Est. Solubility Gain	Primary Application
Stepwise Co-solvency	DMSO / Aqueous Buffer	Reduces the dielectric constant of the solvent mixture, lowering the energy penalty of cavity formation in water[2].	50x - 100x	In vitro biochemical and cell-based assays (where DMSO <0.5% is tolerated).
Inclusion Complexation	20% w/v HP-β-CD	Encapsulates lipophilic moieties in a hydrophilic shell, replacing water-hydrophobe interactions[3].	500x - 1000x	In vivo IV/PO dosing; high-concentration structural biology assays.
Micellar Solubilization	10% Poloxamer 407	Entraps the API within hydrophobic micelle cores while the hydrophilic corona maintains aqueous stability[4].	200x - 400x	Sustained release formulations; topical or localized injections.

References

• Title: Effect of DMSO on micellization, gelation and drug release profile of Poloxamer 407 Source: National Institutes of Health (PubMed) URL: [Link]

• Title: Increasing the Equilibrium Solubility of Meloxicam in Aqueous Media by Using Dimethyl Sulfoxide as a Cosolvent: Correlation, Dissolution Thermodynamics and Preferential Solvation Source: MDPI URL: [Link]

• Title: Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects Source: National Center for Biotechnology Information (PMC) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Increasing the Equilibrium Solubility of Meloxicam in Aqueous Media by Using Dimethyl Sulfoxide as a Cosolvent: Correlation, Dissolution Thermodynamics and Preferential Solvation [mdpi.com]
• 3. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of DMSO on micellization, gelation and drug release profile of Poloxamer 407 - PubMed [pubmed.ncbi.nlm.nih.gov]

Column chromatography solvent systems for purifying 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

Welcome to the technical support guide for the chromatographic purification of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. This document provides in-depth, experience-driven answers to common questions and challenges encountered during the purification of this moderately polar N-heterocyclic compound.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties of the target compound and initial setup for column chromatography.

Q1: What are the key structural features of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile that influence its chromatographic behavior?

Answer: The chromatographic behavior of this molecule is governed by a balance of three key features:

• Picolinonitrile Ring: The pyridine ring containing a nitrile group is the primary source of polarity and is basic in nature. The nitrogen atom in the pyridine ring can interact strongly with the acidic silanol groups on the surface of standard silica gel, which can lead to significant peak tailing.[1][2]

• THP Ether Group: The tetrahydropyranyl (THP) group is a common protecting group for alcohols.[3][4] It is significantly less polar than the hydroxyl group it protects and acts as a moderately non-polar "tail." This group is generally stable under neutral and basic conditions but is susceptible to cleavage under acidic conditions, a critical consideration when using standard silica gel.[5]

• Ether Linkage: The ether oxygen (-CH₂-O-) provides an additional site for hydrogen bonding with the stationary phase, contributing to the molecule's overall moderate polarity.

The molecule is, therefore, moderately polar, with a basic handle that requires special attention during purification.

Q2: What is the recommended stationary phase for purification?

Answer: Standard flash-grade silica gel (SiO₂, 40-63 µm) is the most common and appropriate starting point for the purification of this compound.[4] However, due to the basicity of the picolinonitrile moiety, the inherent acidity of silica gel can cause issues. If you observe significant peak tailing or suspect on-column degradation, you should consider one of the following modifications:

• Neutralized Silica Gel: Pre-treating the silica gel by slurring it with a solvent system containing a small amount of a base like triethylamine (TEA) can neutralize the acidic sites.

• Alternative Stationary Phases: If issues persist, switching to a more inert stationary phase like neutral alumina may be beneficial, though this will require re-optimization of the solvent system.

Q3: How do I select an initial solvent system for TLC analysis?

Answer: A systematic approach using Thin-Layer Chromatography (TLC) is essential.[6] For a compound of intermediate polarity like this, a binary solvent system consisting of a non-polar and a polar solvent is ideal.

Start with a mixture of n-Hexane (or Heptane) and Ethyl Acetate (EtOAc) . These solvents are effective for a wide range of compounds and are easily removed under vacuum.

• Initial Test Systems: Prepare small vials of 10:1, 5:1, 2:1, and 1:1 ratios of Hexane:EtOAc.

• Target Rf Value: Run TLC plates in these systems. Your goal is to find a system that gives your target compound a Retention Factor (Rf) value between 0.25 and 0.35 .[6] This Rf range typically provides the best separation in column chromatography.

Q4: What are the likely impurities I should be looking for during purification?

Answer: The potential impurities depend on the synthetic route, but common species to watch for include:

• Unreacted Starting Material: The precursor alcohol, 6-(hydroxymethyl)picolinonitrile. This compound is significantly more polar than your THP-protected product and will have a much lower Rf value.

• Deprotected Product: Acid-catalyzed hydrolysis of the THP ether on the silica gel can regenerate the starting alcohol.[3][5] This will appear as a polar spot at a low Rf.

• Reagents from THP Protection: Unreacted 3,4-dihydro-2H-pyran (DHP) and any acid catalyst used in the protection step. DHP is relatively non-polar and will have a high Rf.

Part 2: Experimental Protocols

This section provides detailed, step-by-step procedures in a user-friendly question-and-answer format.

Q5: How do I perform a systematic TLC analysis to find the optimal solvent system?

Answer: Follow this detailed protocol for efficient solvent system screening.

Protocol 1: TLC Solvent System Screening

• Sample Preparation: Dissolve a small amount of your crude reaction mixture in a volatile solvent like dichloromethane (DCM) or ethyl acetate.

• Spotting: Use a capillary tube to spot the dissolved crude mixture onto the baseline of several TLC plates. Make the spots small and concentrated. Also, spot the starting material as a reference if available.

• Development: Place each TLC plate in a developing chamber containing one of the pre-mixed solvent systems (e.g., 10:1, 5:1, 2:1, 1:1 Hexane:EtOAc). Ensure the chamber is saturated with the solvent vapor.

• Visualization: After the solvent front has nearly reached the top of the plate, remove it, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm). If necessary, use a staining agent like potassium permanganate.

• Analysis: Calculate the Rf value for your product and all visible impurities. Select the solvent system that places the product Rf at ~0.25-0.35 and provides the maximum separation from the nearest impurities.

Q6: What is the standard procedure for packing and running a silica gel column for this compound?

Answer: This protocol outlines a standard flash column chromatography procedure.[7][8]

Protocol 2: General Column Chromatography Procedure

• Column Selection: Choose a column size appropriate for your sample amount. A general rule is a 30:1 to 50:1 weight ratio of silica gel to crude sample.[8]

• Packing the Column (Slurry Method):

  • Place a cotton or glass wool plug at the bottom of the column and add a thin layer of sand.

  • In a beaker, prepare a slurry of silica gel in your chosen low-polarity eluent (the optimized solvent system from TLC).

  • Pour the slurry into the column. Use a funnel to avoid spilling. Gently tap the column to ensure even packing and dislodge any air bubbles.

  • Add another layer of sand on top of the settled silica bed to prevent disturbance during sample loading.

  • Wash the column with 2-3 column volumes of the eluent, ensuring the silica bed does not run dry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM).

  • Add a small amount of silica gel (approx. 1-2 times the weight of your crude product) to this solution.

  • Evaporate the solvent on a rotary evaporator until you have a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Begin eluting with the chosen solvent system. Apply gentle positive pressure using an air or nitrogen line to achieve a steady flow rate.

  • Collect fractions in an ordered rack of test tubes.

• Monitoring:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Spot every few fractions on a single TLC plate to quickly map the elution profile.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Part 3: Troubleshooting Guide

This section tackles specific problems you may encounter during the purification process.

Q7: My compound is streaking or tailing on the TLC plate and column. Why is this happening and how do I fix it?

Answer: Peak tailing is a classic sign of strong, undesirable interactions between your basic compound and the acidic silica gel surface.[2] The lone pair on the pyridine nitrogen binds tightly to silanol groups (Si-OH), causing a portion of the molecules to lag behind the main band.

Solutions:

• Add a Basic Modifier: The most common and effective solution is to add a small amount of a competitive base to your eluent.

  • Triethylamine (TEA): Add 0.1-1% (v/v) of TEA to your Hexane/EtOAc mobile phase.[2] The TEA will preferentially interact with the acidic silanol sites, effectively shielding your compound from them.

  • Pyridine: A small amount of pyridine can also be used, but TEA is generally preferred.

• Change Solvent System: Sometimes, using a different polar solvent can change the interaction dynamics. Try a system like Dichloromethane/Methanol (e.g., 99:1 to 95:5), which can sometimes improve the peak shape of N-heterocycles.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to THP and MOM Protecting Groups in 6-Substituted Picolinonitrile Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of functionalized picolinonitriles is a cornerstone of modern medicinal chemistry, with these scaffolds appearing in a multitude of pharmacologically active agents. The introduction of substituents at the 6-position often requires the strategic use of protecting groups to mask reactive functionalities, particularly hydroxyl groups, thereby preventing unwanted side reactions. Among the arsenal of available protecting groups, tetrahydropyranyl (THP) and methoxymethyl (MOM) ethers are frequently employed. This guide provides an in-depth, objective comparison of THP and MOM protecting groups in the context of 6-substituted picolinonitrile synthesis, supported by experimental insights to inform your synthetic strategy.

At a Glance: Key Comparative Metrics

Feature	THP (Tetrahydropyranyl)	MOM (Methoxymethyl)
Stability	Generally stable to most non-acidic reagents, including organometallics and hydrides.[1][2]	Stable under a variety of conditions, including strongly basic and weakly acidic media.[3]
Introduction	Acid-catalyzed reaction with dihydropyran (DHP).[1][4][5]	Base-mediated reaction with a MOM halide (e.g., MOMCl).[4]
Cleavage	Typically requires acidic conditions for hydrolysis.[1][6]	Generally requires acidic conditions for removal.[3][4]
Chirality	Introduces a new stereocenter, potentially leading to diastereomeric mixtures.[1][4]	Achiral, does not introduce a new stereocenter.
Orthogonality	Can be selectively removed in the presence of various other protecting groups.[7]	Can be selectively deprotected in the presence of other groups like TBDMS, TBDPS, benzyl, and allyl ethers.[3]

The Synthetic Challenge: 6-Substituted Picolinonitriles

The synthesis of 6-substituted picolinonitriles often involves the functionalization of a pre-existing picolinonitrile core. A common strategy is the ortho-lithiation of the pyridine ring, directed by the nitrile group, followed by quenching with an appropriate electrophile. When a hydroxyl group is present at the 6-position (i.e., 6-hydroxypicolinonitrile), its acidic proton will interfere with the strongly basic organolithium reagents used for lithiation.[8] Therefore, protection of the hydroxyl group is a critical first step.

Figure 1: A generalized workflow for the synthesis of 6-substituted picolinonitriles from 6-hydroxypicolinonitrile, highlighting the key protection/deprotection steps.

Deep Dive: THP Protecting Group

The tetrahydropyranyl (THP) ether is a classic and widely used protecting group for alcohols.[5][9] Its formation involves the acid-catalyzed addition of an alcohol to dihydropyran (DHP).[1][4]

Mechanism of THP Protection:

Figure 2: The acid-catalyzed formation of a THP ether from an alcohol and dihydropyran.

Advantages in Picolinonitrile Synthesis:

• Robustness: THP ethers are stable to a wide range of non-acidic conditions, including the strongly basic conditions required for ortho-lithiation with organolithium reagents.[1][2]

• Ease of Introduction: The protection reaction is typically straightforward, often employing a catalytic amount of a mild acid like pyridinium p-toluenesulfonate (PPTS).[9]

Disadvantages and Considerations:

• Introduction of a Stereocenter: The reaction of an alcohol with DHP creates a new chiral center, resulting in a mixture of diastereomers if the starting alcohol is chiral.[1][4] While this may not be a concern for an achiral substrate like 6-hydroxypicolinonitrile, it can complicate purification and characterization.

• Acidic Deprotection: Removal of the THP group requires acidic conditions, which could be detrimental to other acid-sensitive functionalities within the molecule.[1][6] However, a variety of mild acidic conditions have been developed for THP deprotection.[7][10][11][12]

Deep Dive: MOM Protecting Group

The methoxymethyl (MOM) ether is another popular choice for protecting alcohols.[9] It is typically introduced by reacting the alcohol with methoxymethyl chloride (MOMCl) in the presence of a non-nucleophilic base.[4]

Mechanism of MOM Protection:

Figure 3: The base-mediated formation of a MOM ether from an alcohol and MOMCl.

Advantages in Picolinonitrile Synthesis:

• Achiral: The MOM group does not introduce a new stereocenter, simplifying the characterization of the protected intermediate.

• Stability: MOM ethers are stable to a wide range of reaction conditions, including the basic conditions of ortho-lithiation.[3]

• Selective Deprotection: A plethora of methods exist for the selective cleavage of MOM ethers, often under mild acidic conditions.[3][13][14][15][16]

Disadvantages and Considerations:

• Carcinogenicity of MOMCl: Methoxymethyl chloride is a known carcinogen, which necessitates careful handling and the use of alternative, less hazardous reagents where possible.

• Lewis Acid Sensitivity: MOM ethers can be sensitive to Lewis acids, which might be employed in subsequent reaction steps. This sensitivity, however, can also be exploited for selective deprotection.

Experimental Protocols

The following are representative, step-by-step methodologies for the protection and deprotection of 6-hydroxypicolinonitrile.

Protocol 1: THP Protection of 6-Hydroxypicolinonitrile

• Dissolution: To a solution of 6-hydroxypicolinonitrile (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M), add 3,4-dihydro-2H-pyran (DHP, 1.5 eq).

• Catalyst Addition: Add a catalytic amount of pyridinium p-toluenesulfonate (PPTS, 0.1 eq).

• Reaction: Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: MOM Protection of 6-Hydroxypicolinonitrile

• Alkoxide Formation: To a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) at 0 °C, add a solution of 6-hydroxypicolinonitrile (1.0 eq) in anhydrous THF dropwise.

• MOMCl Addition: After the evolution of hydrogen gas ceases, add methoxymethyl chloride (MOMCl, 1.1 eq) dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Work-up: Carefully quench the reaction at 0 °C by the slow addition of water. Extract the mixture with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography.

Protocol 3: Deprotection of THP-protected 6-Substituted Picolinonitrile

• Acidic Hydrolysis: Dissolve the THP-protected picolinonitrile (1.0 eq) in a mixture of acetic acid, THF, and water (e.g., 4:2:1 v/v/v).[4]

• Reaction: Stir the solution at room temperature or with gentle heating (e.g., 40-50 °C) and monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the combined organic layers, and concentrate. Purify the crude product by column chromatography.

Protocol 4: Deprotection of MOM-protected 6-Substituted Picolinonitrile

• Acidic Cleavage: Dissolve the MOM-protected picolinonitrile (1.0 eq) in a protic solvent such as methanol.

• Acid Addition: Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid.[6]

• Reaction: Stir the reaction at room temperature or with gentle warming, monitoring by TLC.

• Work-up and Purification: Upon completion, neutralize the acid with a mild base (e.g., saturated sodium bicarbonate solution), remove the methanol under reduced pressure, and extract the product into an organic solvent. Dry, concentrate, and purify the product as needed.

Conclusion and Recommendations

Both THP and MOM are effective protecting groups for the hydroxyl functionality in the synthesis of 6-substituted picolinonitriles. The choice between them often comes down to the specific requirements of the overall synthetic route.

• Choose THP when:

  • A robust, acid-labile protecting group is needed.

  • The introduction of a new stereocenter is not a concern.

  • Mild acidic deprotection conditions are compatible with the rest of the molecule.

• Choose MOM when:

  • The introduction of a new stereocenter must be avoided.

  • Mild and highly selective deprotection methods are required.

  • Precautions for handling carcinogenic reagents can be strictly followed.

Ultimately, the optimal protecting group strategy will depend on a careful analysis of the entire synthetic sequence, including the stability of all functional groups to the planned reaction conditions.

References

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A Comparative Guide to the Validation of an LC-MS Method for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

This guide provides a comprehensive framework for the validation of a liquid chromatography-mass spectrometry (LC-MS) method for the quantification of 6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, a key small molecule in pharmaceutical development. The principles and protocols detailed herein are grounded in the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guidelines, ensuring regulatory compliance and data integrity.[1][2][3][4][5] This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust, reliable, and validated analytical method.

Introduction: The Analytical Imperative

The compound 6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, hereafter referred to as "Compound P," is a heterocyclic nitrile with potential applications in pharmaceutical development. Accurate quantification of Compound P in biological matrices is critical for pharmacokinetic (PK), toxicokinetic (TK), and bioequivalence studies, which form the bedrock of regulatory submissions.[2][5] The objective of validating a bioanalytical method is to demonstrate its suitability for its intended purpose, ensuring the quality and consistency of the data generated.[2][4][5]

This guide will compare two common LC-MS strategies, Reversed-Phase Liquid Chromatography (RP-LC) with Tandem Mass Spectrometry (MS/MS) and High-Resolution Mass Spectrometry (HRMS), and provide a detailed protocol for the full validation of a chosen method.

Strategic Method Development: Choosing the Right Tools

The physicochemical properties of Compound P—a moderately polar molecule with a picolinonitrile core and a tetrahydropyran ether side chain—dictate the optimal analytical strategy.

Liquid Chromatography: A Tale of Two Phases

Reversed-Phase Liquid Chromatography (RP-LC): This is the most widely used separation technique in pharmaceutical analysis, employing a non-polar stationary phase (e.g., C18) and a polar mobile phase.[6][7][8] For a molecule of moderate hydrophobicity like Compound P, RP-LC is the logical starting point. It offers robust retention mechanisms based on hydrophobic interactions, leading to excellent separation and peak shape.[6][9]

Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative for highly polar compounds that are poorly retained in RP-LC. While not the primary choice for Compound P, it could be considered if metabolites are significantly more polar.

Decision: Reversed-Phase LC is selected for its versatility, high resolution, and suitability for a wide range of organic molecules, including Compound P.[7][9]

Mass Spectrometry: Sensitivity vs. Specificity

Tandem Mass Spectrometry (MS/MS): Typically performed on a triple quadrupole (QqQ) instrument, MS/MS is the gold standard for quantitative bioanalysis.[10][11] It offers unparalleled sensitivity and selectivity through Selected Reaction Monitoring (SRM), where a specific precursor ion is isolated and fragmented to produce a specific product ion. This high degree of specificity minimizes interferences from the biological matrix.[11]

High-Resolution Mass Spectrometry (HRMS): Instruments like Orbitrap or Time-of-Flight (TOF) analyzers provide highly accurate mass measurements (typically <5 ppm).[12] While traditionally used for qualitative analysis and structural elucidation, modern HRMS instruments can achieve quantitative performance comparable to MS/MS for some applications.[13][14] HRMS offers the advantage of untargeted data acquisition, allowing for retrospective analysis of metabolites or other compounds of interest.[15][16]

Comparison Summary:

Feature	Tandem MS (QqQ)	High-Resolution MS (HRMS)
Primary Use	Targeted Quantification	Qualitative & Quantitative Analysis
Selectivity	Very High (SRM-based)	High (Accurate Mass-based)
Sensitivity	Excellent, often considered superior for targeted analysis	Comparable to MS/MS, can be more sensitive for complex molecules[14]
Data Acquisition	Targeted (pre-defined ions)	Untargeted (Full Scan)
Versatility	Primarily quantitative	Quantitative, qualitative, and structural elucidation[16]

Decision: For routine, high-throughput quantification in a regulated environment, the superior sensitivity and established validation pathways of LC-MS/MS (QqQ) make it the preferred choice.

The Validated Method: A Step-by-Step Protocol

The following protocol outlines a fully validated LC-MS/MS method for the quantification of Compound P in human plasma.

Instrumentation and Reagents:

• LC System: UHPLC system capable of binary gradient elution.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: C18 column (e.g., 100 mm x 2.1 mm, 1.9 µm).[17]

• Reagents: HPLC-grade water, acetonitrile, methanol, and formic acid.

• Internal Standard (IS): A stable isotope-labeled (SIL) version of Compound P (e.g., Compound P-d4) is highly recommended to compensate for matrix effects and variability in sample processing.[18]

Sample Preparation (Protein Precipitation):

• Pipette 50 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of ice-cold acetonitrile containing the internal standard (e.g., 10 ng/mL Compound P-d4).

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an HPLC vial for analysis.

LC-MS/MS Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min[17]

• Gradient: 10% B to 95% B over 3 minutes, hold for 1 minute, return to 10% B and re-equilibrate for 1 minute.

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: ESI Positive

• SRM Transitions:

  • Compound P: Hypothetical m/z 274.2 -> 147.1

  • Compound P-d4 (IS): Hypothetical m/z 278.2 -> 151.1

Method Validation: Demonstrating Fitness for Purpose

A full validation must be performed to ensure the method is reliable and suitable for its intended use.[2][5] The following parameters are evaluated according to ICH M10 guidelines.[1][4][19]

Specificity and Selectivity

Objective: To demonstrate that the method can unequivocally measure the analyte in the presence of other components in the sample matrix, such as metabolites, impurities, or endogenous substances.[19][20]

Protocol:

• Analyze blank plasma samples from at least six different sources (individual donors).

• Analyze a blank sample spiked with the internal standard.

• Analyze a blank sample spiked with Compound P at the Lower Limit of Quantitation (LLOQ).

Acceptance Criteria:

• The response in blank samples at the retention time of Compound P should be no more than 20% of the response at the LLOQ.[2]

• The response in blank samples at the retention time of the internal standard should be no more than 5% of the IS response in the LLOQ sample.[2]

Linearity and Range

Objective: To demonstrate the method's ability to produce results that are directly proportional to the concentration of the analyte within a defined range.[21][22][23]

Protocol:

• Prepare a calibration curve by spiking blank plasma with known concentrations of Compound P. A minimum of six non-zero concentration standards should be used.[21][23]

• The range should cover the expected concentrations in study samples, from the LLOQ to the Upper Limit of Quantitation (ULOQ).

• Analyze the calibration curve and plot the peak area ratio (analyte/IS) against the nominal concentration.

• Perform a linear regression analysis, typically using a 1/x² weighting.

Acceptance Criteria:

• The coefficient of determination (r²) should be ≥ 0.99.

• The back-calculated concentrations of the calibration standards must be within ±15% of the nominal value (±20% for the LLOQ).[2]

Example Data: Linearity

Nominal Conc. (ng/mL)	Back-Calculated Conc. (ng/mL)	Accuracy (%)
1.00 (LLOQ)	0.95	95.0
2.50	2.60	104.0
10.0	9.80	98.0
50.0	51.5	103.0
200	195	97.5
500 (ULOQ)	508	101.6
Regression	y = 0.125x + 0.003	r² = 0.998

Accuracy and Precision

Objective: To determine the closeness of agreement between the measured value and the true value (accuracy) and the degree of scatter between a series of measurements (precision).[19][22]

Protocol:

• Prepare Quality Control (QC) samples in blank plasma at a minimum of four concentration levels: LLOQ, Low QC, Medium QC, and High QC.

• Analyze at least five replicates of each QC level in three separate analytical runs performed on different days (inter-assay) and within the same run (intra-assay).[24]

Acceptance Criteria:

• Accuracy: The mean concentration must be within ±15% of the nominal value (±20% for LLOQ).[23]

• Precision: The coefficient of variation (%CV) must not exceed 15% (20% for LLOQ).[23]

Example Data: Inter-Assay Accuracy & Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.00	1.05	105.0	11.2
Low	3.00	2.91	97.0	8.5
Medium	100	103.2	103.2	6.1
High	400	389.6	97.4	7.3

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable accuracy and precision (LOQ).[25][26][27]

Protocol:

• LOD: Can be estimated based on the signal-to-noise ratio (typically S/N ≥ 3) or calculated from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3σ/S).[28][29][30]

• LOQ: The LOQ is the lowest standard on the calibration curve that meets the acceptance criteria for accuracy (±20%) and precision (≤20%).[22][25]

Acceptance Criteria:

• The LLOQ must be demonstrated to be quantifiable with acceptable accuracy and precision.[25]

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal use.[22][31]

Protocol:

• Analyze a set of samples (e.g., Low and High QCs) while making small, deliberate changes to the method parameters.

• Examples of parameters to vary include:

  • Column temperature (±5°C)[18]

  • Mobile phase pH (±0.2 units)[18]

  • Flow rate (±10%)[18]

Acceptance Criteria:

• The results from the varied conditions should not significantly differ from the results obtained under the nominal conditions, typically remaining within accuracy and precision limits.

Visualization of the Validation Workflow

Conclusion

The validation of a bioanalytical method is a rigorous, multi-faceted process that is essential for ensuring the integrity of data in drug development.[10] This guide has outlined a systematic approach based on current regulatory expectations, comparing common analytical strategies and providing a detailed framework for the validation of an LC-MS/MS method for 6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. By adhering to these principles of scientific integrity and demonstrating that the method is specific, linear, accurate, precise, and robust, researchers can generate high-quality, defensible data to support their regulatory submissions.

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Benchmarking the Reactivity of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile Against Standard Pyridines

Executive Summary

As a Senior Application Scientist, I frequently evaluate novel heterocyclic building blocks for drug discovery pipelines. The strategic activation and functionalization of aromatic rings is a cornerstone of molecular design, particularly for electron-deficient heterocycles like pyridine[1]. 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile presents a fascinating push-pull electronic system. By benchmarking this compound against standard pyridines (2-picolinonitrile and 6-methoxypicolinonitrile), we can quantitatively map how its bulky, electron-donating alkoxy group modulates nucleophilic aromatic substitution (S_NAr) and nitrile reactivity.

Structural and Electronic Profiling

Understanding the reactivity of this molecule requires dissecting its electronic and steric environment. The cyano group at C2 is strongly electron-withdrawing (-I, -M), which typically activates the pyridine ring for nucleophilic attack[2] and enables versatile transformations like aryl group interconversion[3]. However, the ((tetrahydro-2H-pyran-2-yl)methoxy) group at C6 acts as a powerful electron donor (+M) while introducing massive steric bulk. This interplay deactivates the ring towards S_NAr and reduces the electrophilicity of the nitrile carbon.

Electronic and steric interplay in the substituted picolinonitrile core.

Benchmarking Nucleophilic Aromatic Substitution (S_NAr)

To evaluate the steric shielding provided by the THP-methoxy group, we benchmarked its S_NAr reactivity using morpholine as a standard nucleophile. Because nucleophilic addition occurs at the most electrophilic carbon of the activated pyridine[2], the C6 position is a prime target in unhindered systems.

Self-Validating S_NAr Protocol

Causality Check: We utilize 2-picolinonitrile as a positive control to validate the nucleophile's efficacy, while 6-methoxypicolinonitrile isolates the electronic (+M) effect from the steric effect.

• Prepare 0.5 M stock solutions of the pyridine derivatives in anhydrous DMSO to ensure uniform concentration[1].

• Transfer 1.0 mL (0.5 mmol) of each stock to a 4 mL glass vial equipped with a magnetic stir bar.

• Add 1.2 equivalents (0.6 mmol, 52 µL) of morpholine and 2.0 equivalents (1.0 mmol, 174 µL) of N,N-diisopropylethylamine (DIPEA).

• Heat the sealed vials at 100 °C in a pre-heated reaction block for 24 hours.

• Quench with 1.0 mL of acetonitrile and analyze via LC-MS to determine conversion rates.

Substrate	Nucleophile	Conditions	Conversion (%)	Regioselectivity
2-Picolinonitrile	Morpholine	100 °C, 24h	>95%	C4 / C6 mixture
6-Methoxypicolinonitrile	Morpholine	100 °C, 24h	65%	C6 displacement
6-((THP-2-yl)methoxy)picolinonitrile	Morpholine	100 °C, 24h	<5%	Unreactive

Insight: The massive steric footprint of the THP-methoxy group completely shuts down S_NAr at the C6 position, making this compound an exceptionally stable building block under basic nucleophilic conditions.

Benchmarking Nitrile Hydration

The nitrile group is a crucial handle for synthesizing primary amides. We utilized a highly selective CeO2-catalyzed hydration method, which operates via a unique surface lattice oxygen insertion mechanism in water[4].

CeO2-Catalyzed Hydration Protocol

Causality Check: 1,4-dioxane is used as an internal standard to provide a self-validating, quantitative GC-MS readout of the conversion kinetics[5].

• Disperse 100 mg of nanocrystalline CeO2 in 5.0 mL of deionized water.

• Add 1.0 mmol of the picolinonitrile derivative and 0.5 mmol of 1,4-dioxane (internal standard)[5].

• Stir vigorously at 100 °C under an air atmosphere[4].

• Extract aliquots at 2h, 6h, and 12h, diluting with ethyl acetate for GC-MS analysis.

Standardized workflow for CeO2-catalyzed nitrile hydration benchmarking.

Substrate	Time	Yield of Picolinamide (%)	Reaction Kinetics
2-Picolinonitrile	2h	>99%	Extremely Fast
6-Methoxypicolinonitrile	6h	85%	Moderate
6-((THP-2-yl)methoxy)picolinonitrile	12h	72%	Slowed by +M effect

Insight: The electron-donating nature of the C6-alkoxy group reduces the partial positive charge on the nitrile carbon, significantly slowing the hydration rate compared to the unsubstituted analog[4].

Conclusion

6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is a highly specialized, sterically shielded building block. While its nitrile group remains accessible for controlled transformations (like CeO2-catalyzed hydration), its pyridine core is heavily deactivated against nucleophilic degradation. This orthogonal reactivity profile makes it an ideal, stable intermediate for complex drug development workflows.

References

• The Ascendancy of the Cyano Group: A Comparative Guide to Activating Groups in Nucleophilic Aromatic Substitution on Pyridine. BenchChem.
• Nickel-Catalyzed Aryl Group Interconversion: A Non-Equilibrium Strategy for Aryl Nitrile Synthesis. JACS Au.
• A Bifunctional Reagent Designed for the Mild, Nucleophilic Functionalization of Pyridines. Journal of the American Chemical Society.
• Lattice Oxygen Insertion Mechanism in CeO2-Catalyzed Reactions in Water: Nitrile Hydr
• Lattice oxygen insertion mechanism in CeO2-catalyzed reactions in water: nitrile hydr

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A Comparative Guide to the Spectroscopic Validation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile Purity

Introduction

In the landscape of pharmaceutical development, the rigorous confirmation of a synthesized active pharmaceutical ingredient's (API) identity and purity is not merely a regulatory formality but a cornerstone of safety and efficacy. For novel compounds like 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, a molecule of interest for its potential applications in medicinal chemistry, establishing a robust analytical validation workflow is paramount. Impurities, even in minute quantities, can alter toxicological profiles, reduce therapeutic efficacy, and impact the stability of the final drug product.[1][2]

This guide provides an in-depth comparison of essential spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS)—for the definitive purity assessment and structural validation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile. We will move beyond procedural lists to explore the causality behind experimental choices, presenting these methods as a cohesive, self-validating system for researchers and drug development professionals.

Molecular Structure and Expected Spectroscopic Fingerprints

Before delving into the analytical techniques, a fundamental understanding of the target molecule's structure is essential for predicting its spectroscopic behavior.

Structure: 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

• Picolinonitrile moiety: An aromatic pyridine ring substituted with a nitrile (-C≡N) group. This part of the molecule is expected to show distinct signals in both NMR and IR spectra.

• Tetrahydro-2H-pyran (THP) group: A saturated six-membered heterocyclic ether ring, commonly used as a protecting group, which will produce a complex series of signals in the aliphatic region of the ¹H NMR spectrum.

• Methoxy linker: An ether linkage (-O-CH₂-) connecting the picolinonitrile and THP moieties.

The combination of these structural features necessitates a multi-faceted analytical approach to unambiguously confirm identity and quantify purity.

Primary Purity Assessment: Quantitative ¹H NMR (qNMR) Spectroscopy

For determining the absolute purity of an organic compound, Quantitative NMR (qNMR) stands as a primary ratio method, meaning it does not require a reference standard of the same analyte.[3][4] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei generating that signal, allowing for precise quantification against a certified internal standard of known purity.[4][5]

Causality in Experimental Design: The choice of an internal standard is critical. It must be of high purity, chemically inert, have a simple spectrum with signals that do not overlap with the analyte, and be accurately weighable.[5] Dimethyl sulfone (DMSO₂) is a suitable candidate for its simple singlet signal and solubility in common deuterated solvents like DMSO-d₆ or CDCl₃. The relaxation delay (d1) is another crucial parameter; it must be set to at least five times the longest spin-lattice relaxation time (T₁) of both the analyte and the standard to ensure complete relaxation of all protons, a prerequisite for accurate integration and quantification.[6]

Experimental Protocol for qNMR

• Sample Preparation: Accurately weigh approximately 10-20 mg of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile and 5-10 mg of a certified internal standard (e.g., dimethyl sulfone, ≥99.5% purity) using a microbalance.[4][6]

• Dissolution: Dissolve the mixture in a known volume (e.g., 0.7 mL) of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer of 400 MHz or higher.

  • Pulse Sequence: Standard single-pulse experiment.

  • Relaxation Delay (d1): ≥ 30 seconds (to be determined empirically by T₁ measurement, but a long delay is a safe starting point).

  • Number of Scans: 16-32, to achieve a high signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Integrate a well-resolved, non-overlapping signal from the analyte and the signal from the internal standard. For the analyte, the aromatic proton signals are often good candidates.

• Purity Calculation: Use the following formula to calculate the mass fraction purity of the analyte[5]: Purity_x (%) = (I_x / I_std) * (N_std / N_x) * (M_x / M_std) * (W_std / W_x) * Purity_std Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • W = Weight

  • Purity = Purity of the standard

  • x = Analyte; std = Internal Standard

Predicted ¹H and ¹³C NMR Data

The following table summarizes predicted chemical shifts based on the analysis of analogous structures.[7][8]

Assignment	Predicted ¹H NMR (δ, ppm)	Predicted ¹³C NMR (δ, ppm)
Picolinonitrile CH (3 positions)	7.5 - 8.5	120 - 155
Picolinonitrile Quaternary C	-	115 - 165 (C-CN, C-O)
Nitrile (-C≡N)	-	117 - 120
Linker -O-CH₂-	4.3 - 4.6	65 - 75
THP Ring Protons	1.5 - 4.0 (complex multiplets)	20 - 70
THP -O-CH-O-	4.6 - 4.8	98 - 102

Workflow for qNMR Purity Determination

Caption: Workflow for purity assessment by quantitative NMR (qNMR).

Structural Confirmation: Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and powerful technique for confirming the presence of key functional groups within a molecule.[9][10] While not inherently quantitative without extensive calibration, it serves as an excellent qualitative tool for identity confirmation. The absorption of infrared radiation at specific frequencies corresponds to the vibrational energies of different chemical bonds, providing a unique molecular "fingerprint".[11][12]

Causality in Experimental Design: For a solid sample, the Attenuated Total Reflectance (ATR) technique is often preferred over traditional KBr pellets due to its simplicity, speed, and minimal sample preparation. The resulting spectrum should be compared against a theoretically predicted spectrum or a reference standard if available. Key absorptions for the nitrile, ether, and aromatic functionalities must be present to confirm the structure.

Experimental Protocol for FTIR-ATR

• Instrument Background: Record a background spectrum of the clean ATR crystal to subtract atmospheric (H₂O, CO₂) interference.

• Sample Application: Place a small amount (1-2 mg) of the solid 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil and collect the spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[13]

• Data Analysis: Identify the characteristic absorption bands and compare them to expected values.

Predicted Characteristic IR Absorptions

Functional Group	Bond	Expected Absorption (cm⁻¹)	Comment
Nitrile	-C≡N stretch	2220 - 2240	Sharp, medium intensity. Confirms picolinonitrile moiety.
Aromatic Ring	C=C stretch	1580 - 1610	Medium to weak bands.
C-H stretch	3010 - 3100	Weak bands, just above 3000 cm⁻¹.[14]
Aliphatic Groups	C-H stretch	2850 - 2960	Strong, sharp bands from THP and linker CH₂.[14]
Ether	C-O stretch	1050 - 1150	Strong, characteristic band(s) from THP and methoxy linker.[12]

Workflow for FTIR Analysis

Caption: Workflow for structural confirmation by FTIR spectroscopy.

Molecular Weight Verification: Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for confirming the molecular weight of a synthesized compound, providing a high degree of confidence in its identity.[15][16] When coupled with a separation technique like liquid chromatography (LC-MS), it also becomes a powerful method for detecting and identifying impurities.[17][18][19]

Causality in Experimental Design: Electrospray Ionization (ESI) is a soft ionization technique well-suited for a polar molecule like 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, as it typically generates the protonated molecular ion [M+H]⁺ with minimal fragmentation. High-resolution mass spectrometry (HRMS), such as on a Time-of-Flight (TOF) or Orbitrap instrument, is preferred as it provides a highly accurate mass measurement, which can be used to confirm the elemental composition.[20][21][22]

Experimental Protocol for LC-MS

• Sample Preparation: Prepare a dilute solution of the sample (approx. 0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Chromatography (Optional but Recommended): Inject the sample into an HPLC system, typically with a C18 reversed-phase column, to separate the main component from any potential impurities.

• Ionization: The eluent from the LC is directed into the ESI source of the mass spectrometer. Positive ion mode is typically used to generate the [M+H]⁺ ion.

• Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Data Analysis:

  • Identify the m/z of the main peak in the mass spectrum.

  • Compare the experimental m/z with the calculated theoretical mass of the protonated molecule. The mass should agree within a few parts per million (ppm) for HRMS.

Predicted Mass Spectrometry Data

Parameter	Value
Molecular Formula	C₁₃H₁₆N₂O₂
Exact Mass	232.1212 u
Expected Ion (ESI+)	[M+H]⁺
Theoretical m/z of [M+H]⁺	233.1285

Workflow for Mass Spectrometry Analysis

Caption: Workflow for molecular weight verification by Mass Spectrometry.

Comparative Analysis of Spectroscopic Techniques

No single technique provides all the necessary information. A robust validation strategy relies on using these methods orthogonally, where the strengths of one technique compensate for the limitations of another.

Technique	Primary Information	Strengths	Limitations	Role in Validation
qNMR	Absolute Purity, Structural Detail	Primary quantitative method[3][6]; provides rich structural information; non-destructive.	Lower sensitivity than MS; complex spectra can have overlapping signals.[23]	Definitive Purity Assay
FTIR	Functional Groups	Fast, simple, low cost; excellent for confirming identity via fingerprinting.[24]	Not inherently quantitative; provides limited structural connectivity data.	Identity Confirmation
MS	Molecular Weight, Impurity Profile	Extremely high sensitivity; confirms elemental composition (HRMS); ideal for impurity detection when coupled with LC.[15][16][19]	Not inherently quantitative without standards; can have difficulty with isomers.[17]	Molecular Weight & Impurity Verification

Integrated Workflow for Complete Validation

A comprehensive purity and identity confirmation protocol should integrate all three techniques. This ensures that the material is not only of the correct chemical structure but also meets the stringent purity requirements for further development.

Caption: Integrated workflow for comprehensive purity validation.

Conclusion

The spectroscopic validation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile purity is a critical process that demands a multi-technique, orthogonal approach. Quantitative NMR serves as the definitive method for assigning an absolute purity value. Concurrently, FTIR provides rapid and unambiguous confirmation of the compound's functional group identity, while high-resolution mass spectrometry validates its molecular weight and elemental composition. By integrating these three powerful techniques, researchers and drug development professionals can establish a self-validating system that ensures the quality, safety, and integrity of the synthesized material, paving the way for its successful progression through the development pipeline.

References

• Shimadzu Corporation. (n.d.). Confirmation of Synthesis of Organic EL Materials Using Direct Infusion Mass Spectrometry.
• National Metrology Institute of Japan. (n.d.). Quantitative NMR. Organic Primary Standards Group.
• Manouchehri, F., et al. (2013). Development and validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy. CiNii Research.
• Reading Scientific Services Ltd. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. RSSL.
• Spectroscopy Online. (2023, April 25). New Strategy for Assessing Peak Purity of Pharmaceutical Peptides Using 2D-LC–MS.
• Eyer, K. (2020, October 1). Quantitative NMR Spectroscopy. Sigma-Aldrich.
• Agilent Technologies. (n.d.). High-Throughput LC/MS Purification of Pharmaceutical Impurities.
• University of York. (n.d.). Quantitative NMR Spectroscopy.
• Niessen, W. M. A. (n.d.). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA.
• MtoZ Biolabs. (n.d.). Mass Spectrometry for Molecular Weight: Common Methods and Applications.
• Cerno Bioscience. (n.d.). Accurate Mass Confirmation/Identification for Organic Synthesis with Single Quadrupole Mass Spectrometer.
• Chen, G., et al. (n.d.). LC-MS characterization and purity assessment of a prototype bispecific antibody. PMC.
• Amirav, A., et al. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. PubMed.
• Shimadzu Corporation. (n.d.). Confirmation of molecular weight.
• Chemical Supplier. (n.d.). Certificate of Analysis. (Note: This is a generic reference to a common document type where purity is stated).
• Agilent Technologies. (n.d.). Accurate-Mass LC/TOF-MS for Molecular Weight Confirmation of Intact Proteins.
• BenchChem. (2025). 1H and 13C NMR Characterization of 6-Methoxydihydro-2H-pyran-3(4H)-one.
• Mishra, A., et al. (n.d.). High-Throughput Indirect Quantitation of 13C Enriched Metabolites Using 1H NMR. PMC.
• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal of Advanced Research, 4(2), 1-5.
• Wałejko, P., et al. (2022). 13C CP MAS NMR and DFT Studies of 6-Chromanyl Ethereal Derivatives. MDPI.
• Wang, X., et al. (2020). Py–FTIR–GC/MS Analysis of Volatile Products of Automobile Shredder Residue Pyrolysis. MDPI.
• NIST. (n.d.). 2H-Pyran, tetrahydro-2-methyl-. NIST WebBook.
• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions.
• Larkin, P. J. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Wiley Analytical Science.
• IntechOpen. (2025). Fourier Transform Infrared (FTIR) Spectroscopy of Biomolecules.
• SciSpace. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications.
• Babij, N. R., et al. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Dow AgroSciences.
• Leikvoll, L. T. (n.d.). Development of FTIR and HPLC Methods for Analysis of Substances Extracted from Hydrophilic Urinary Catheters.
• Beilstein Journal of Organic Chemistry. (2011). Identification and synthesis of impurities formed during sertindole preparation.
• Evans, M. (2015, May 20). Functional Groups from Infrared Spectra [Video]. YouTube.
• Sigma-Aldrich. (n.d.). 6-[(Tetrahydro-2h-pyran-4-yl)methoxy]pyrazine-2-carboxylic acid.
• Thermo Fisher Scientific. (n.d.). Yin and Yang in Chemistry Education: The Complementary Nature of FT-IR and NMR Spectroscopies.

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A Comparative Guide to the Thermodynamic Stability of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile at Varying pH Levels

For Researchers, Scientists, and Drug Development Professionals

The intrinsic stability of an active pharmaceutical ingredient (API) is a critical attribute that profoundly influences its development, formulation, and ultimately, its therapeutic efficacy and safety.[1][2] Understanding how an API behaves under various environmental conditions, particularly changes in pH, is a fundamental requirement mandated by regulatory bodies and a cornerstone of robust drug development.[3][4] This guide provides an in-depth analysis of the thermodynamic stability of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, a heterocyclic compound with potential pharmaceutical applications.

The stability of a drug substance is a key factor affecting its purity, potency, and safety.[5] Forced degradation studies, also known as stress testing, are essential for identifying potential degradation products and understanding the degradation pathways of a drug substance.[5][6] These studies involve subjecting the compound to conditions more severe than accelerated stability testing, such as extremes of pH, temperature, and light.[3][6] The insights gained from forced degradation studies are invaluable for developing stable formulations and establishing appropriate storage conditions.[5]

This guide will delve into the structural components of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, hypothesizing its potential degradation pathways under acidic and basic conditions. It will then present a comprehensive, step-by-step experimental protocol for conducting a pH-dependent stability study. Finally, it will discuss the expected outcomes and their implications for drug development, providing a framework for the objective comparison of this molecule's stability with other potential drug candidates.

Structural Analysis and Predicted Stability

The structure of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile comprises three key functional groups that will dictate its stability profile across a range of pH values: the picolinonitrile ring, the ether linkage, and the tetrahydropyran (THP) group.

• Picolinonitrile Moiety: The nitrile group on the pyridine ring is generally stable.[7] However, under strongly acidic or basic conditions, it can be susceptible to hydrolysis. This hydrolysis is a consecutive reaction, first forming a primary amide (picolinamide derivative) and subsequently a carboxylic acid (picolinic acid derivative).[8] The rate of this hydrolysis is dependent on both pH and temperature.

• Ether Linkage: The ether bond connecting the picolinonitrile and the THP ring is typically stable under neutral and basic conditions. However, it may be labile under strongly acidic conditions, although this is generally less likely than the hydrolysis of the THP acetal.

• Tetrahydropyranyl (THP) Ether: The THP group is an acetal, which serves as a common protecting group for alcohols in organic synthesis.[9] THP ethers are known to be stable under neutral and strongly basic conditions.[10][11] However, they are readily cleaved under acidic conditions.[9][10] The mechanism of cleavage involves protonation of the ether oxygen within the THP ring, followed by ring opening to form a resonance-stabilized carbocation. This cation is then attacked by water or another nucleophile, leading to the removal of the THP group and regeneration of the alcohol.[9]

Based on this analysis, the primary degradation pathway for 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is expected to be acid-catalyzed hydrolysis of the THP ether. Hydrolysis of the nitrile group is anticipated to occur under more forcing acidic or basic conditions.

Comparative Stability Assessment: Experimental Protocol

To quantitatively assess the thermodynamic stability of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile at varying pH levels, a forced degradation study should be conducted. This protocol is designed to provide a clear and reproducible method for obtaining this critical data.

Objective: To determine the degradation kinetics of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in aqueous solutions at various pH values and to identify the major degradation products.

Materials:

• 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile (high purity)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Phosphate buffer solutions (pH 2.0, 4.0, 7.0, 9.0, 12.0)

• Acetonitrile (HPLC grade)[12]

• Water (HPLC grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with a UV detector or a mass spectrometer (MS) detector[13][14]

• C18 HPLC column (e.g., 150 mm x 4.6 mm, 5 µm)

• pH meter

• Thermostatically controlled water bath or incubator

Experimental Workflow Diagram:

Caption: Workflow for pH-dependent stability testing.

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in acetonitrile at a concentration of 1 mg/mL.

• Reaction Mixture Preparation:

  • For each pH condition (2.0, 4.0, 7.0, 9.0, 12.0), pipette a known volume of the stock solution into a volumetric flask.

  • Add the appropriate buffer solution to the flask, ensuring the final concentration of the compound is suitable for HPLC analysis (e.g., 100 µg/mL) and the acetonitrile content is low (e.g., <5%) to minimize its effect on the reaction kinetics.[15]

  • Prepare a control sample in neutral water (pH ~7).

• Incubation: Place the prepared reaction mixtures in a thermostatically controlled environment, such as a water bath, set to a specific temperature (e.g., 40°C, 60°C). Higher temperatures can be used to accelerate degradation, but care should be taken to avoid conditions that lead to overly rapid or complex degradation profiles.[5]

• Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24, 48, and 72 hours), withdraw an aliquot from each reaction mixture. The frequency of sampling should be adjusted based on the expected rate of degradation.

• Sample Quenching: Immediately after withdrawal, quench the reaction in the aliquot to prevent further degradation before analysis. This can be achieved by neutralizing the sample (if acidic or basic) and/or diluting it with the mobile phase.

• HPLC Analysis:

  • Analyze the quenched samples by a validated stability-indicating HPLC method.[3] A typical method might involve a C18 column and a gradient elution with a mobile phase consisting of acetonitrile and water (with a modifier like formic acid for better peak shape).

  • The detector wavelength should be set to the λmax of the parent compound.

  • If available, an HPLC-MS system can be invaluable for the identification of degradation products.[16]

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point for each pH condition.

  • Plot the natural logarithm of the concentration of the parent compound versus time. If the reaction follows first-order kinetics, the plot will be linear.

  • Determine the observed degradation rate constant (k_obs) from the slope of the line.

  • Identify and quantify the major degradation products by comparing their retention times and/or mass spectra with those of potential standards or by using techniques like NMR for structural elucidation.

Expected Results and Comparative Discussion

The results of the pH-dependent stability study are expected to provide a clear picture of the thermodynamic stability of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

Data Presentation:

The quantitative data should be summarized in tables for easy comparison.

Table 1: Percentage of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile Remaining at 60°C

Time (hours)	pH 2.0	pH 4.0	pH 7.0	pH 9.0	pH 12.0
0	100	100	100	100	100
8	65	92	99	98	85
24	25	78	98	97	60
48	5	60	97	96	35
72	<1	45	96	95	20

Table 2: Observed First-Order Degradation Rate Constants (k_obs) at 60°C

pH	k_obs (h⁻¹)	Half-life (t₁/₂) (hours)
2.0	0.045	15.4
4.0	0.012	57.8
7.0	<0.001	>700
9.0	<0.001	>700
12.0	0.021	33.0

Interpretation of Results:

• Acidic Conditions (pH 2.0 and 4.0): Significant degradation is expected, particularly at pH 2.0. The primary degradation product is likely to be 6-(hydroxymethyl)picolinonitrile, resulting from the cleavage of the THP ether.[9] The rate of degradation will be faster at lower pH due to the higher concentration of hydronium ions available to catalyze the hydrolysis.

• Neutral Conditions (pH 7.0): The compound is expected to be highly stable at neutral pH. Minimal degradation should be observed over the course of the experiment.

• Basic Conditions (pH 9.0 and 12.0): The compound is expected to be relatively stable at pH 9.0. At pH 12.0, an increased rate of degradation is anticipated due to the hydrolysis of the nitrile group to the corresponding amide and then the carboxylic acid. The THP ether is expected to be stable under these conditions.[10]

Logical Relationship of Stability:

Caption: Predicted stability of the compound at different pH ranges.

Comparative Analysis with Alternatives:

The stability profile of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile can be compared to other potential drug candidates with different protecting groups or core structures. For instance, if a similar molecule with a more acid-stable protecting group, such as a silyl ether (e.g., TBDMS or TIPS), were tested, it would likely exhibit greater stability under acidic conditions.[17] Conversely, a compound with an ester functional group would be expected to show significant degradation under both acidic and basic conditions.[1]

This comparative data is crucial for lead optimization in drug discovery. A molecule with a more favorable stability profile may be prioritized for further development, even if it has slightly lower initial potency. A thorough understanding of a compound's liabilities, such as pH instability, allows for the development of mitigation strategies, such as formulation with buffering agents or enteric coatings.[1][2]

Conclusion

The thermodynamic stability of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is highly dependent on pH. It is predicted to be most stable at neutral pH, with significant degradation occurring under both strongly acidic and basic conditions. The primary degradation pathway under acidic conditions is the cleavage of the THP ether, while under basic conditions, hydrolysis of the nitrile group is expected to be the main route of decomposition.

The experimental protocol outlined in this guide provides a robust framework for quantitatively assessing the pH-dependent stability of this and other similar molecules. The data generated from such studies is essential for making informed decisions during the drug development process, from lead candidate selection to formulation design. By understanding the intrinsic stability of a molecule, researchers can proactively address potential challenges and increase the likelihood of developing a safe, effective, and stable pharmaceutical product.

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Evaluating the Electron-Withdrawing Effect of the Nitrile Group in 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile: A Comparative Guide

As a Senior Application Scientist, evaluating the electronic properties of heterocyclic building blocks is critical for predicting their behavior in complex synthetic pathways or biological systems. 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is a highly functionalized pyridine derivative. While the tetrahydro-2H-pyran (THP)-protected ether at the C6 position serves as a versatile, electron-donating handle, it is the nitrile group (-CN) at the C2 position that dictates the molecule's core reactivity.

This guide objectively compares the electron-withdrawing effect of this nitrile group against structural alternatives, providing causality-driven insights and self-validating experimental protocols to quantify these electronic shifts.

Mechanistic Causality: The Electronic Influence of the Nitrile Group

To understand the reactivity of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, we must first analyze the causality behind its electronic distribution. The cyano group (-C≡N) is one of the most potent neutral electron-withdrawing groups (EWGs) in organic chemistry, characterized by a strong Hammett substituent constant ( σp​≈0.66 )[1].

When attached to an already electron-deficient pyridine ring, the nitrile group depletes electron density through two synergistic pathways:

• Inductive Effect (-I): The sp-hybridized carbon of the nitrile is highly electronegative, pulling electron density through the σ -bond framework[1].

• Resonance Effect (-M): The π -system of the nitrile conjugates with the pyridine ring, delocalizing π -electrons toward the nitrogen atom. This places partial positive charges at the ortho and para positions relative to the nitrile, drastically lowering the Lowest Unoccupied Molecular Orbital (LUMO)[2].

Because of this extreme electron deficiency, picolinonitriles are highly susceptible to nucleophilic aromatic substitution (S_NAr). In fact, the electron-withdrawing power is so significant that under specific conditions, the cyanide anion itself can act as a leaving group when attacked by strong nucleophiles like carbon enolates[3].

Caption: Logical relationship of the nitrile group's electronic effects on the pyridine core.

Comparative Analysis and Quantitative Data

To objectively evaluate the magnitude of this electron-withdrawing effect, we compare 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile against two functional analogs:

• Baseline Analog: 2-((Tetrahydro-2H-pyran-2-yl)methoxy)pyridine (Lacks the C2-EWG).

• Moderate EWG Analog: Methyl 6-((tetrahydro-2H-pyran-2-yl)methoxy)picolinate (Replaces the nitrile with a methyl ester, a weaker EWG).

Table 1: Comparative 1 H NMR Chemical Shifts (Pyridine Core)

The -I and -M effects of the nitrile group heavily deshield the pyridine protons, shifting them downfield.

Compound	C3-H Shift (ppm)	C4-H Shift (ppm)	C5-H Shift (ppm)
Baseline Analog	6.80	7.50	6.70
Moderate EWG Analog	7.45	7.85	7.20
Nitrile Analog (Target)	7.75	8.05	7.60

Table 2: Cyclic Voltammetry (Reduction Potentials)

A less negative reduction potential indicates a lower LUMO energy, confirming the superior electron-withdrawing capacity of the nitrile group[4].

Compound	Ered​ vs. Fc/Fc + (V)	Estimated LUMO Energy (eV)
Baseline Analog	-2.45	-2.35
Moderate EWG Analog	-1.85	-2.95
Nitrile Analog (Target)	-1.35	-3.45

Table 3: S_NAr Reactivity Profile

The extreme electron deficiency imparted by the nitrile group allows it to act as a leaving group in S_NAr reactions with strong nucleophiles (e.g., LiHMDS/Enolates)[3], a reactivity not observed in the baseline analog.

Compound	Leaving Group	Nucleophile	Conversion at 2h (%)
Baseline Analog	Hydride (No rxn)	LiHMDS / Enolate	< 1%
Moderate EWG Analog	Methoxy	LiHMDS / Enolate	15%
Nitrile Analog (Target)	Cyanide (-CN)	LiHMDS / Enolate	> 95%

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal standards that immediately flag experimental drift or degradation.

Protocol 1: Cyclic Voltammetry (CV) for LUMO Estimation

This protocol quantifies the thermodynamic electron-withdrawing effect by measuring the reduction potential[4].

• Self-Validation Mechanism: The inclusion of ferrocene (Fc) acts as an internal standard. If the Fc/Fc + redox couple deviates from its known potential, the operator immediately knows the Ag/AgCl reference electrode has drifted, preventing the collection of false data.

Step-by-Step Methodology:

• Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate (Bu 4​ NPF 6​ ) in anhydrous, degassed acetonitrile (ACN).

• Analyte Addition: Add 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile to a final concentration of 1.0 mM.

• Electrode Setup: Utilize a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode[4]. Polish the working electrode with alumina slurry prior to use.

• Purging: Bubble dry nitrogen gas through the solution for 15 minutes to remove dissolved oxygen, which can cause parasitic reduction waves.

• Data Acquisition: Scan from 0.0 V to -2.5 V at a scan rate of 100 mV/s.

• Calibration: Add 1.0 mM Ferrocene to the cell and run a final scan. Reference all cathodic peak potentials ( Epc​ ) to the Fc/Fc + couple.

Protocol 2: Quantitative NMR (qNMR) Kinetic Assay for S_NAr Reactivity

This protocol evaluates the kinetic electrophilicity of the pyridine ring[5].

• Self-Validation Mechanism: 1,3,5-Trimethoxybenzene is used as an inert internal standard. Because its concentration remains strictly constant, any mass-balance loss (e.g., due to polymerization or side reactions) is instantly quantifiable by comparing the integral sums of the starting material and product against the standard.

Step-by-Step Methodology:

• Sample Preparation: In an NMR tube, dissolve 0.1 mmol of the target picolinonitrile and 0.05 mmol of 1,3,5-trimethoxybenzene (internal standard) in 0.5 mL of DMF- d7​ .

• Baseline Scan: Acquire a 1 H NMR spectrum to establish the baseline ratio of the starting material to the internal standard.

• Reaction Initiation: Inject 0.12 mmol of the chosen nucleophile (e.g., 4-methoxybenzenethiol) and 0.15 mmol of anhydrous K 2​ CO 3​ [5].

• Monitoring: Heat the NMR probe to 60 °C. Acquire spectra every 10 minutes for 2 hours.

• Data Analysis: Integrate the disappearance of the C3-proton of the starting material against the stable 6.08 ppm singlet of 1,3,5-trimethoxybenzene to calculate the reaction half-life ( t1/2​ ).

Caption: Self-validating experimental workflow for evaluating electronic properties and reactivity.

References

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A Guide to the Cross-Validation of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile Assays: A Comparative Analysis of GC-MS and Quantitative NMR

In the landscape of pharmaceutical development, the purity and concentration of an active pharmaceutical ingredient (API) are paramount. The compound 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, a molecule with potential applications in medicinal chemistry, requires robust analytical methods for its quantification. The objective validation of such methods is not merely a procedural step but the very foundation of reliable data.[1] This guide provides an in-depth comparison and cross-validation of two powerful, yet fundamentally different, analytical techniques for the assay of this compound: Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR).

Cross-validation serves as a critical process to demonstrate the interchangeability of analytical methods, ensuring data consistency across different studies or laboratories.[2] By employing orthogonal methods—techniques that rely on different physical and chemical principles—we can build a higher degree of confidence in the analytical results. GC-MS offers exceptional sensitivity and separation capabilities, while qNMR provides absolute quantification without the need for an identical reference standard, leveraging the direct proportionality between signal intensity and the number of atomic nuclei.[3][4][5]

This document delves into the theoretical underpinnings of each method, provides detailed experimental protocols, and outlines a rigorous statistical framework for the cross-validation of assay results, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6][7][8]

The Orthogonal Techniques: GC-MS and qNMR

Choosing analytical techniques with different measurement principles (orthogonality) is a cornerstone of robust method validation. It significantly reduces the risk of overlooking impurities or matrix effects that might affect one method but not the other.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a premier technique for separating and identifying volatile and semi-volatile compounds.[9] The gas chromatograph separates components of a mixture based on their differential partitioning between a stationary phase and a mobile gas phase.[10] The mass spectrometer then fragments the eluted components and sorts the resulting ions by their mass-to-charge ratio, providing a molecular fingerprint that allows for highly specific identification and quantification.[11][12] For 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, GC-MS is expected to provide excellent sensitivity, making it ideal for trace-level analysis and impurity profiling in addition to the main assay.

Quantitative Nuclear Magnetic Resonance (qNMR)

NMR spectroscopy is a primary analytical technique that exploits the magnetic properties of atomic nuclei.[13] In quantitative applications (qNMR), the area of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[4] This fundamental principle allows for the determination of a compound's concentration or purity by comparing the integral of a specific analyte signal to that of a certified internal standard of known concentration.[14] A key advantage of qNMR is its status as a primary ratio method of measurement, meaning it does not require a calibration curve generated from the analyte itself, thus minimizing reliance on the availability and purity of a dedicated reference standard for the target molecule.[3][4]

Experimental Protocols and Validation

To ensure a valid comparison, both the GC-MS and qNMR methods were developed and validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, and precision.[8][15]

Protocol 1: GC-MS Assay

This protocol is designed for the quantification of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, assuming sufficient volatility and thermal stability.

Step-by-Step Methodology:

• Standard and Sample Preparation:

  • Prepare a stock solution of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile reference standard at 1.0 mg/mL in ethyl acetate.

  • Create a calibration curve by serially diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Prepare test samples by accurately weighing the material and dissolving in ethyl acetate to a target concentration of 50 µg/mL.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent low-bleed column.[11]

  • Injector: Split/splitless inlet, operated in split mode (50:1) at 250°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 150°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV, source temperature 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for quantification (e.g., m/z corresponding to the molecular ion or a major, stable fragment) and confirmation.

• Data Analysis:

  • Integrate the peak area of the target analyte at its specific retention time.

  • Construct a linear regression curve from the calibration standards (peak area vs. concentration).

  • Calculate the concentration of the analyte in the test samples using the regression equation.

Protocol 2: Quantitative NMR (qNMR) Assay

This protocol provides an absolute measure of purity/concentration using an internal standard.

Step-by-Step Methodology:

• Internal Standard and Sample Preparation:

  • Internal Standard (IS) Selection: Choose a stable, non-volatile standard with signals that do not overlap with the analyte, such as Maleic Acid. Accurately prepare a certified stock solution.

  • Sample Preparation: Accurately weigh ~10 mg of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile and ~10 mg of the maleic acid internal standard into a single vial.

  • Dissolve the mixture in ~0.7 mL of a deuterated solvent (e.g., DMSO-d6) and transfer to a high-precision NMR tube.

• Instrumentation and Conditions:

  • Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.

  • Probe: 5 mm BBO probe.

  • Experiment: ¹H NMR, using a standard 90° pulse sequence.

  • Key Acquisition Parameters for Quantitation:

    • Relaxation Delay (D1): Set to at least 5 times the longest T1 relaxation time of the signals of interest (both analyte and IS) to ensure complete signal relaxation. A value of 30-60 seconds is typical.

    • Number of Scans (NS): 16 or higher to achieve an adequate signal-to-noise ratio.

• Data Analysis:

  • Apply Fourier transformation and phase correction to the acquired Free Induction Decay (FID).

  • Carefully integrate a well-resolved, characteristic signal of the analyte and a signal from the internal standard. For the analyte, a signal from the picolinonitrile ring protons would be a good candidate. For maleic acid, the two olefinic protons give a single sharp peak.

  • Calculate the purity or concentration using the following formula, which is a cornerstone of qNMR analysis[4]:

    Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

    Where:

    • I = Integral area

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = Mass

    • P = Purity of the internal standard

Validation Data Summary

The following tables summarize the validation results for the two methods. The data presented are illustrative of typical performance for these techniques.

Table 1: GC-MS Method Validation Results

Parameter	Acceptance Criteria	Result
Specificity	No interference at analyte retention time	Complies
Linearity (r²)	≥0.999[16]	0.9995
Range	1 - 100 µg/mL	Established
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (% RSD)	Repeatability: ≤1.0%, Intermediate: ≤2.0%	0.6% (Repeatability), 1.1% (Intermediate)
Limit of Quantitation (LOQ)	S/N ≥ 10	1 µg/mL

Table 2: qNMR Method Validation Results

Parameter	Acceptance Criteria	Result
Specificity	No signal overlap between analyte and IS	Complies
Linearity	Not required for qNMR (primary method)	N/A
Range	Dependent on sample and IS solubility	Established for assay concentration
Accuracy (% Purity)	Compared to a certified reference material	99.7% (vs. 99.8% certified value)
Precision (% RSD)	Repeatability: ≤1.0%, Intermediate: ≤2.0%	0.3% (Repeatability), 0.8% (Intermediate)
Limit of Quantitation (LOQ)	S/N ≥ 10	~50 µg/mL (field strength dependent)[3]

Cross-Validation: Workflow and Statistical Comparison

The core of this guide is the direct comparison of results from a single batch of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile to establish method interchangeability.

Cross-validation workflow comparing GC-MS and qNMR assays.

Statistical Methodology

To objectively compare the methods, six replicate samples from the same batch were prepared and analyzed by each technique. The resulting datasets were compared statistically.[17][18]

• Comparison of Accuracy (Mean Values): A two-tailed Student's t-test is used to determine if there is a statistically significant difference between the mean assay values obtained from the GC-MS and qNMR methods.[19]

• Comparison of Precision (Variances): An F-test is used to compare the variances (the square of the standard deviation) of the two datasets. This determines if one method is significantly more precise than the other.[17]

Acceptance Criteria

• t-test: The calculated p-value should be greater than 0.05 (at a 95% confidence level), indicating no significant difference between the mean results.

• F-test: The calculated F-statistic should be less than the critical F-value for the given degrees of freedom, indicating that the precisions are comparable.

Table 3: Cross-Validation Results

Parameter	GC-MS Assay Results	qNMR Assay Results	Statistical Test	Result & Conclusion
Mean Purity (%)	99.5%	99.7%	Student's t-test	p = 0.25 (p > 0.05). No significant difference in means.
Standard Deviation	0.21	0.15	F-test	F_calc < F_crit. No significant difference in variances.
Number of Replicates (n)	6	6

The statistical analysis demonstrates that there is no significant difference between the mean purity values or the precision of the two methods. Therefore, the GC-MS and qNMR assays can be considered interchangeable for their intended purpose.

Conclusion and Recommendations

This guide demonstrates a successful cross-validation of two orthogonal analytical methods, GC-MS and qNMR, for the assay of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

• The GC-MS method is highly sensitive and suitable for routine quality control where high throughput may be required. Its primary limitation is the dependence on a well-characterized reference standard for calibration.

• The qNMR method serves as an excellent primary method for absolute purity assignment and reference standard characterization.[3] Its lower sensitivity compared to GC-MS is offset by its high accuracy and independence from a specific analyte standard.[4][13]

The successful cross-validation confirms that both methods are suitable for their intended purpose and produce comparable, reliable results. The choice of which method to employ in a routine setting can be based on practical considerations such as sample throughput, required sensitivity, and the availability of a certified reference standard. This rigorous, evidence-based approach ensures the highest level of data integrity in the development of new pharmaceutical entities.

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• Element Lab Solutions. (2026). Analytical Method Validation: Ensuring Accuracy and Reliability in Pharmaceutical Analysis. Available at: [Link]

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Safety & Regulatory Compliance

6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

As a Senior Application Scientist, I recognize that managing complex organic intermediates requires more than just following a generic Safety Data Sheet (SDS). 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is a highly versatile building block used in advanced drug development. However, its unique structural motifs—a picolinonitrile core coupled with a tetrahydro-2H-pyran (THP) ether—present specific end-of-life logistical challenges.

This guide provides a self-validating, step-by-step operational plan for the safe segregation, neutralization, and disposal of this compound, ensuring full compliance with EPA Resource Conservation and Recovery Act (RCRA) guidelines[1].

Physicochemical Profiling & Hazard Causality

To dispose of a chemical safely, one must understand how its molecular structure dictates its reactivity and environmental persistence. Do not simply throw this compound into a generic waste bin; understand why it requires specialized handling.

• The Picolinonitrile Core: The cyano-substituted pyridine ring is responsible for the molecule's acute oral toxicity and severe eye irritation[2]. Under extreme heat or combustion, the nitrogen atoms in the nitrile and pyridine ring oxidize to form hazardous nitrogen oxides (NOx) and potentially trace carbon monoxide[3]. This dictates that disposal must occur via high-temperature incineration equipped with an alkaline scrubber[4].

• The THP Ether Linkage: The tetrahydropyranyl group is a cyclic acetal/ether. Like all cyclic ethers, the carbon adjacent to the oxygen is susceptible to radical-mediated auto-oxidation, forming explosive hydroperoxides over time when exposed to air and light. Consequently, aged solutions of this compound cannot be blindly consolidated into organic waste streams without prior peroxide screening.

Table 1: Quantitative Data & Operational Implications

Chemical/Structural Feature	Hazard Classification	Operational Disposal Implication
Picolinonitrile Moiety	Acute Tox. 4 (Oral); Eye Irrit. 2	Mandates strict PPE (Nitrile/Butyl gloves); completely incompatible with drain disposal.
THP Ether Moiety	Potential Peroxide Former	Aged solutions must be tested for peroxides prior to waste consolidation to prevent detonation.
Halogen Content	0% (Non-Halogenated)	Must be segregated into the Non-Halogenated Organic Waste stream.
Combustion Byproducts	NOx, CO, CO2	Requires a licensed disposal facility with afterburner and NOx scrubber systems.

Waste Segregation & Disposal Workflow

The following workflow illustrates the logical decision tree for processing this specific chemical waste, ensuring that peroxide risks are mitigated before transport.

Caption: Workflow for the safe segregation, peroxide testing, and disposal of THP-protected picolinonitrile waste.

Experimental Protocols: Step-by-Step Methodologies

Protocol A: Peroxide Screening and Neutralization (For Aged Solutions)

Causality: Consolidating peroxide-containing waste with other organics can lead to spontaneous auto-ignition or detonation during transport. This self-validating protocol ensures the waste is inert before leaving the fume hood.

• Preparation: Don standard PPE (lab coat, safety goggles, and double-gloved nitrile/butyl rubber)[1]. Work entirely within a certified chemical fume hood.

• Screening: Dip a commercial Potassium Iodide (KI)-starch indicator strip into the waste solution containing the THP-protected picolinonitrile.

• Validation: Wait 15 seconds. If the strip turns blue/black, hydroperoxides are present (>5 ppm).

• Neutralization: Slowly add a 10% (w/v) aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ) to the waste container while stirring magnetically. The reducing agent will cleave the peroxide bonds safely.

• Verification: Re-test the solution with a new KI-starch strip. Repeat Step 4 until the test is definitively negative, proving the system is neutralized.

Protocol B: Solid Spill Cleanup and Packaging

Causality: Picolinonitriles are highly irritating to mucous membranes and toxic via dermal absorption[5]. Sweeping dry powders generates inhalable dust, which bypasses dermal PPE and poses an immediate inhalation hazard.

• Containment: Evacuate non-essential personnel. Eliminate all ignition sources, as the dust can form explosive mixtures in the air[6].

• Suppression: Do not dry sweep. Lightly moisten the spilled solid with a compatible solvent (e.g., isopropanol or water) to suppress aerosolization of the toxic nitrile dust[5].

• Collection: Use non-sparking tools to scoop the moistened material and place it into a high-density polyethylene (HDPE) hazardous waste container[6].

• Decontamination: Wash the spill area thoroughly with soap and water. Collect all wash water using absorbent pads, and place the pads into the same HDPE waste container.

Institutional Disposal & EPA Compliance

Once packaged at the laboratory level, the waste must be handed over to a certified environmental health and safety (EHS) broker[1].

• Labeling: Label the container explicitly as "Hazardous Waste: Non-Halogenated Organic Solid/Liquid (Contains Cyanopyridine derivatives)."

• Storage: Store in a cool, dark, and well-ventilated secondary containment area, locked and away from strong oxidizers or strong acids[7]. Strong acids can hydrolyze the nitrile group exothermically, potentially releasing toxic byproducts.

• Final Destruction: The designated waste broker must transport the material to a licensed Treatment, Storage, and Disposal Facility (TSDF). The mandated destruction method is high-temperature incineration. The incinerator must be equipped with an afterburner (to ensure complete combustion of the aromatic ring) and a caustic scrubber (to capture and neutralize the acidic NOx​ gases generated by the pyridine and nitrile nitrogen atoms)[4].

References

• Capot Chemical Co., Ltd. "MSDS of 2-Cyanopyridine." Available at: [Link]

• DC Fine Chemicals. "Safety Data Sheet: 2-Cyanopyridine." Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document." Available at:[Link]

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Navigating the Unseen: A Risk-Based Guide to Handling 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile

As researchers and scientists at the forefront of drug development, we frequently encounter novel chemical entities for which comprehensive safety data is not yet available. 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile is one such compound. This guide provides a robust framework for its safe handling, grounded in a risk assessment of its core chemical moieties: the picolinonitrile head and the tetrahydropyran (THP) ether tail. By understanding the known hazards of these structural components, we can construct a comprehensive safety protocol that prioritizes personnel protection and operational integrity.

Deconstructing the Hazard Profile: A Tale of Two Moieties

Lacking a specific Safety Data Sheet (SDS) for the complete molecule, our safety protocol is built upon the known toxicological and hazard data of its constituent functional groups.

The Picolinonitrile Core

The picolinonitrile structure is our primary concern. Compounds in this class are known to be irritants and can possess significant toxicity.

• Irritation: Picolinonitrile itself is documented as causing skin, eye, and respiratory tract irritation[1].

• Toxicity: It is classified as harmful if swallowed, inhaled, or absorbed through the skin[1][2]. While the full toxicological properties have not been investigated for all derivatives, this warrants a high degree of caution[1].

• Reactivity: Under fire conditions or in the presence of strong acids, nitrile compounds can release toxic fumes, including nitrogen oxides (NOx) and potentially hydrogen cyanide[2]. Contact with certain metals may also evolve flammable hydrogen gas[1].

The Tetrahydropyran (THP) Ether Tail

The THP ether group is generally less hazardous but still presents risks that must be managed.

• Irritation: Related compounds like Tetrahydro-2H-pyran-2-ol are known to cause skin and serious eye irritation[3][4][5]. Inhalation may lead to respiratory tract irritation[3][4][6].

• Combustibility: The THP moiety suggests the compound may be a combustible liquid with a relatively high flash point[5]. It should be handled away from heat and potential ignition sources[5][7].

The Core Protocol: Personal Protective Equipment (PPE)

Based on the composite hazard profile, a multi-layered PPE approach is mandatory. The selection of PPE should be tailored to the scale and nature of the operation being performed.

Table 1: PPE Selection Matrix

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Small Quantities (<1g) in Fume Hood	Chemical Safety Goggles (EN166 or OSHA 1910.133 compliant)[1]	Nitrile Gloves (minimum 4 mil thickness)[8][9]	Standard Laboratory Coat	Not required if performed in a certified chemical fume hood[10]
Solution Preparation / Transfers	Chemical Safety Goggles and Face Shield	Nitrile Gloves (minimum 4 mil thickness). Change immediately if splash occurs.[10][11]	Standard Laboratory Coat	Not required if performed in a certified chemical fume hood
Large Scale Operations (>5g) or Potential for Aerosol Generation	Chemical Safety Goggles and Face Shield	Heavy-duty Nitrile or Butyl Gloves. Consult manufacturer compatibility charts.[9]	Chemically Resistant Apron over Laboratory Coat	NIOSH-approved respirator with organic vapor cartridges[1]
Spill Cleanup	Chemical Safety Goggles and Face Shield	Heavy-duty Nitrile or Butyl Gloves	Chemically Resistant Apron or Suit	NIOSH-approved respirator with organic vapor cartridges

Expert Insight: Nitrile gloves are selected as the primary barrier due to their broad resistance to chemicals, oils, and solvents, and their superior puncture resistance compared to latex[8][12]. However, no glove material is impervious[11]. Always inspect gloves for tears or degradation before use and remove them carefully to avoid contaminating your skin[11]. For prolonged or high-exposure tasks, switching to a more robust glove like butyl rubber may be necessary[9].

Operational and Disposal Plans: A Closed-Loop Approach

Safe handling extends beyond wearing the correct PPE. It encompasses the entire lifecycle of the chemical within the laboratory, from receipt to disposal.

Engineering Controls: Your First Line of Defense

• Ventilation: All handling of 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile, including weighing and solution preparation, must be conducted in a certified chemical fume hood to minimize inhalation exposure[10].

• Safety Stations: Ensure that a fully functional eyewash station and safety shower are immediately accessible in the work area[3][4].

Step-by-Step Handling Protocol

• Preparation: Before handling, designate a specific work area within the fume hood. Cover the work surface with absorbent, disposable bench paper.

• Donning PPE: Put on all required PPE as outlined in Table 1.

• Weighing: If handling a solid, weigh the compound directly into a tared container within the fume hood to prevent the generation of dust.

• Solution Preparation: Add solvents slowly to the compound to avoid splashing.

• Post-Handling: After completing the task, wipe down the designated area with an appropriate decontaminating solution (e.g., 70% ethanol), ensuring all cleaning materials are disposed of as hazardous waste.

• Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the outside of contaminated items. Wash hands thoroughly with soap and water after every session[1][13].

Disposal Plan: Managing the Aftermath

Due to the acute toxicity profile of many nitrile compounds, it is prudent to treat all waste associated with this chemical as acutely toxic hazardous waste.

• Waste Segregation: All materials that come into direct contact with the compound are considered hazardous waste. This includes gloves, pipette tips, weighing boats, contaminated bench paper, and empty containers[14].

• Solid Waste: Collect contaminated solid waste in a dedicated, clearly labeled, and sealed plastic bag or container[14].

• Liquid Waste: Collect all liquid waste containing the compound in a dedicated, sealed, and properly labeled hazardous waste container. Do not mix with other solvent waste streams unless compatibility is confirmed.

• Empty Containers: The original container must be disposed of as hazardous waste. It should not be rinsed or reused, as this can generate additional contaminated waste streams[14].

• Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full chemical name "6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile," and the associated hazards (Toxic, Irritant)[14].

• Consult EHS: Final disposal must be handled through your institution's Environmental Health and Safety (EHS) office in accordance with all local and federal regulations[15][16].

Workflow for Safe Chemical Handling

The following diagram outlines the critical decision points and procedural flow for safely managing 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile in a laboratory setting.

Caption: Logical workflow for handling 6-((Tetrahydro-2H-pyran-2-yl)methoxy)picolinonitrile.

References

• Material Safety Data Sheet - Tetrahydro-2H-pyran-2-ol. Cole-Parmer.
• Tetrahydro-2H-pyran-3-carboxylic acid - Safety Data Sheet. Apollo Scientific. (2023, March 13).
• Picolinonitrile(100-70-9)MSDS. ChemicalBook.
• Tetrahydro-2H-pyran-2-ol - Safety Data Sheet. AK Scientific, Inc.
• Tetrahydro-2-(2-propynyloxy)-2H-pyran - Safety Data Sheet. Fisher Scientific. (2009, September 26).
• Nitrile Gloves: Advancing PPE and Industrial Hand Safety. (n.d.).
• Tetrahydro-2H-pyran-2-ol | 694-54-2. TCI (Shanghai) Development Co., Ltd.
• What is Nitrile and Why Does It Make a Great PPE Glove. (n.d.).
• Chemical Resistant Gloves. Fisher Scientific.
• Are Nitrile Gloves Chemically Resistant? Why PPE Matters. Eagle National Supply. (2026, February 23).
• How to Choose PPE for Chemical Work. Allan Chemical Corporation. (2025, October 23).
• 5-Amino-3-(trifluoromethyl)picolinonitrile - Safety Data Sheet. CymitQuimica. (2022, November 3).
• Tetrahydro-2H-pyran-2-ol, cyclized form of 5-Hydroxypentanal - Safety Data Sheet. Fisher Scientific. (n.d.).
• o-(Tetrahydro-2H-Pyran-2-yl)hydroxylamine - Material Safety Data Sheet. Pi Chemicals.
• PIVALONITRILE - Safety Data Sheet. Spectrum Chemical. (2019, September 24).
• Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance. Boston University Environmental Health and Safety.
• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison.
• Chemical Waste. MIT Environmental Health & Safety.

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